Cyanox CY 1790

• CAS: 40601-76-1

Core Science & Biosynthesis

What is the chemical structure of Cyanox CY 1790?

Cyanox CY 1790 is a high-performance, sterically hindered phenolic antioxidant used to protect polymeric materials from thermo-oxidative degradation.[1][2] Its primary function is to ensure the long-term stability of plastics and elastomers by neutralizing free radicals that initiate degradation processes, thereby preserving the material's physical and chemical properties.[3][4] This guide provides a comprehensive overview of its chemical structure, key properties, and applications, with a focus on experimental data and methodologies relevant to researchers and professionals in drug development and materials science.

Chemical Structure and Identification

Cyanox CY 1790 is chemically known as 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione.[1] It is a complex molecule characterized by three substituted phenolic groups attached to a central triazine ring, which contributes to its high molecular weight and low volatility.[5][6]

Chemical Identifiers:

• Chemical Formula: C₄₂H₅₇N₃O₆[5][6]

• Molecular Weight: 699.92 g/mol [1][7]

• CAS Number: 40601-76-1[1]

• Synonyms: Irganox 1790, Irganox 3790, Lowinox 1790, Antioxidant 1790[1]

Physicochemical and Performance Data

Cyanox CY 1790 is a free-flowing white powder valued for its minimal color contribution and low volatility.[5][6] Its high thermal stability makes it suitable for high-temperature processing of polymers.[1] Key performance benefits include excellent resistance to extraction and discoloration, and superior polymer stabilization.[5]

Property	Value	Reference
Appearance	White powder	[5][7]
Melting Point	159.0 - 163.0 °C	[6][7]
Loss on Drying	≤ 0.5%	[5][6]
Toluene Insolubles	≤ 0.05%	[5][6]
Transmittance @ 425 nm	> 95%	[7]
Transmittance @ 500 nm	> 97%	[7]

Regulatory Status: Cyanox CY 1790 is sanctioned by the FDA for use as an antioxidant in olefin polymers (not to exceed 0.1%), polystyrene, and rubber-modified polystyrene intended for food contact applications.[5][6][7]

Antioxidant Mechanism

As a sterically hindered phenolic antioxidant, Cyanox CY 1790 functions as a free radical scavenger.[3][4] The hydroxyl groups on the phenol (B47542) rings donate hydrogen atoms to reactive radicals (R•, ROO•), neutralizing them and terminating the auto-oxidation chain reaction that leads to polymer degradation. The bulky tert-butyl and methyl groups surrounding the hydroxyl group enhance its stability and reduce its volatility.

Caption: Antioxidant mechanism of Cyanox CY 1790 as a free radical scavenger.

Experimental Protocols

The following section details an experimental protocol for the extraction and quantification of Cyanox CY 1790 from wastewater, followed by its application to a polypropylene (B1209903) (PP) matrix to evaluate its effect on thermal stability. This methodology is adapted from a study on the valorization of petrochemical wastewater.[8]

This protocol utilizes Solid-Phase Extraction (SPE) followed by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the recovery and analysis of Cyanox CY 1790.

Materials and Reagents:

• Wastewater sample containing Cyanox CY 1790

• Solid-Phase Extraction (SPE) cartridges

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (ACN, HPLC grade)

• Dichloromethane (CH₂Cl₂)

• Deionized water

• Cyanox CY 1790 standard

• 0.45 µm nylon filters

Procedure:

• Sample Preparation: Filter wastewater samples to remove suspended solids.

• SPE Cartridge Conditioning: Condition the SPE cartridges by passing methanol followed by deionized water.

• Sample Loading: Load the pre-treated wastewater sample onto the SPE cartridge.

• Washing: Wash the cartridge with deionized water to remove interfering substances.

• Elution: Elute the retained Cyanox CY 1790 from the cartridge using an appropriate solvent like methanol or acetonitrile.

• HPLC-MS Analysis:

  • Filter the eluate through a 0.45 µm nylon filter.

  • Inject the filtered sample into an HPLC-MS system.

  • Use a suitable mobile phase gradient (e.g., a mixture of acetonitrile and water) to achieve separation.

  • Quantify Cyanox CY 1790 by comparing the peak area with a calibration curve prepared from known concentrations of the standard.

Quantitative Results from a Representative Study: [8]

Parameter	Result
Recovery Rate	≥ 95%
Inter-day Precision (RSD)	< 3.78%
Intra-day Precision (RSD)	< 4.1%
Correlation Coefficient (R²)	> 0.99995

This protocol describes how to incorporate the recovered Cyanox CY 1790 into a polypropylene matrix and analyze its thermal stability using Thermogravimetric Analysis (TGA).

Materials:

• Polypropylene (PP) resin

• Recovered Cyanox CY 1790

• Extruder

• Thermogravimetric Analyzer (TGA)

Procedure:

• Compounding: Blend the PP resin with a specified concentration of the recovered Cyanox CY 1790 (e.g., 0.05-0.1% by weight).

• Extrusion: Melt-process the blend using an extruder to ensure homogeneous distribution of the antioxidant within the polymer matrix.

• Sample Preparation for TGA: Prepare small, uniform samples from the extruded PP-antioxidant blend.

• TGA Analysis:

  • Place the sample in the TGA furnace.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate.

  • Record the weight loss of the sample as a function of temperature.

  • Determine the onset of degradation temperature and other thermal stability parameters.

The addition of Cyanox CY 1790 has been shown to improve the thermal qualities of the material.[8]

Caption: Workflow for recovery, quantification, and application of Cyanox CY 1790.

Conclusion

Cyanox CY 1790 is a highly effective and versatile antioxidant crucial for enhancing the durability and performance of various polymers. Its well-defined chemical structure and low volatility provide excellent long-term thermal stability. The experimental protocols outlined in this guide offer a framework for researchers to quantify its presence and evaluate its efficacy in polymer systems, making it a valuable component in the development of stable and long-lasting materials.

References

• 1. CAS 40601-76-1: Cyanox 1790 | CymitQuimica [cymitquimica.com]
• 2. CYANOX® | Syensqo [syensqo.com]
• 3. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.co.uk]
• 4. longchangchemical.com [longchangchemical.com]
• 5. specialchem.com [specialchem.com]
• 6. baoxuchem.com [baoxuchem.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. A New Route of Valorization of Petrochemical Wastewater: Recovery of 1,3,5-Tris (4-tert-butyl-3-hydroxy-2,6-dimethyl benzyl)–1,3,5-triazine-2,4,6-(1H,3H,5H)-trione (Cyanox 1790) and Its Subsequent Application in a PP Matrix to Improve Its Thermal Stability - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Cyanox CY 1790 (CAS 40601-76-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanox CY 1790, identified by the CAS number 40601-76-1, is a high-performance, sterically hindered phenolic antioxidant. Its chemical name is 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione. This compound is primarily utilized as a stabilizer in various polymers to prevent degradation due to heat, light, and oxygen exposure, thereby extending the material's lifespan and maintaining its physical properties. Its high molecular weight and sterically hindered phenolic groups contribute to its low volatility, excellent thermal stability, and superior antioxidant efficacy.

Physicochemical Properties

The key physicochemical properties of Cyanox CY 1790 are summarized in the table below. These properties are crucial for understanding its behavior in various matrices and for designing experimental protocols.

Property	Value	Reference
Chemical Name	1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione	[1]
CAS Number	40601-76-1	[1]
Molecular Formula	C₄₂H₅₇N₃O₆	[1]
Molecular Weight	699.9 g/mol	[1]
Appearance	White to off-white powder or crystalline solid
Melting Point	163-165 °C
Boiling Point	793.8 °C (Predicted)
Density	1.172 g/cm³ (Predicted)
Solubility	Acetonitrile (Slightly), DMSO (Slightly), Methanol (Slightly)
Vapor Pressure	0 Pa at 20°C
LogP (Octanol-Water Partition Coefficient)	15.281 at 20°C

Synthesis

A general synthetic route for Cyanox CY 1790 involves a two-step process.[2] The first step is the chloromethylation of 2,4-dimethyl-6-tert-butylphenol. This is achieved through a Blanc reaction, where the phenol (B47542) is reacted with formaldehyde (B43269) and hydrogen chloride to introduce a chloromethyl group at the less sterically hindered meta position.[2] In the second step, the resulting intermediate, 4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl chloride, is reacted with cyanuric acid to yield the final product, 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione.[2]

A detailed experimental protocol for a similar synthesis is described in Chinese patent CN106699678A.[3] This involves the preparation of 4-tert-butyl-3-hydroxyl-2,6-dimethyl benzyl (B1604629) alcohol, followed by its chlorination with thionyl chloride. The resulting benzyl chloride is then reacted with cyanuric acid in the presence of a base to afford the final product.[3]

Experimental Protocols

The determination of the physicochemical properties of Cyanox CY 1790 follows standardized methodologies. Below are detailed descriptions of the general experimental protocols that would be employed.

Melting Point Determination (Capillary Method - based on ASTM E324)

Objective: To determine the melting range of a crystalline solid.[4][5][6][7][8]

Apparatus:

• Melting point apparatus with a heating block and temperature control.

• Glass capillary tubes (sealed at one end).

• Thermometer or digital temperature probe.

• Mortar and pestle.

Procedure:

• Sample Preparation: A small amount of the crystalline Cyanox CY 1790 is finely powdered using a mortar and pestle.

• Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample to introduce a small amount of the material. The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-4 mm.

• Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a controlled rate. A rapid heating rate can be used initially to determine an approximate melting point, followed by a slower, more precise heating rate (e.g., 1-2 °C per minute) as the expected melting point is approached.

• Observation: The sample is observed through a magnifying lens. The temperature at which the first droplet of liquid appears is recorded as the initial melting point. The temperature at which the last crystal melts is recorded as the final melting point. The range between these two temperatures is the melting range.

Solubility Determination (Flask Method - based on OECD Guideline 105)

Objective: To determine the saturation solubility of a substance in a solvent.[9][10][11][12][13]

Apparatus:

• Erlenmeyer flasks with stoppers.

• Constant temperature water bath or shaker.

• Analytical balance.

• Filtration apparatus (e.g., syringe filters).

• Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer).

Procedure:

• Preparation of Saturated Solution: An excess amount of Cyanox CY 1790 is added to a known volume of the solvent (e.g., acetonitrile, DMSO, methanol) in an Erlenmeyer flask.

• Equilibration: The flask is sealed and placed in a constant temperature water bath or shaker. The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached and the solution is saturated.

• Phase Separation: The solution is allowed to stand to allow any undissolved solid to settle.

• Sampling and Filtration: A sample of the supernatant is carefully withdrawn and immediately filtered to remove any undissolved particles.

• Quantification: The concentration of Cyanox CY 1790 in the filtered solution is determined using a suitable analytical method. A calibration curve prepared with known concentrations of the compound is used for quantification.

• Calculation: The solubility is expressed as the mass of the solute per volume or mass of the solvent (e.g., g/L or g/100g ).

Antioxidant Mechanism of Action

Cyanox CY 1790 functions as a primary antioxidant through a chain-breaking mechanism, specifically by donating a hydrogen atom from its phenolic hydroxyl groups to neutralize free radicals.[14][15][16] This process is particularly effective in interrupting the auto-oxidation cycle of organic materials.

Signaling Pathway: Free Radical Scavenging

The antioxidant activity of Cyanox CY 1790 can be visualized as a signaling pathway where the antioxidant intervenes in the propagation of radical chain reactions. The key steps are outlined below and depicted in the following diagram.

• Initiation: A polymer chain (P-H) can be initiated by heat, light, or mechanical stress to form a polymer alkyl radical (P•).

• Propagation: The polymer alkyl radical (P•) reacts with oxygen to form a polymer peroxyl radical (POO•). This highly reactive peroxyl radical can then abstract a hydrogen atom from another polymer chain, propagating the radical chain reaction and forming a hydroperoxide (POOH) and a new polymer alkyl radical (P•).

• Intervention by Cyanox CY 1790: The hindered phenolic antioxidant (ArOH), in this case, one of the three phenolic groups on the Cyanox CY 1790 molecule, donates its labile hydrogen atom to the polymer peroxyl radical (POO•).

• Termination: This donation terminates the propagation cycle by forming a stable polymer hydroperoxide (POOH) and a resonance-stabilized phenoxy radical (ArO•). The steric hindrance provided by the tert-butyl and methyl groups on the aromatic ring of Cyanox CY 1790 makes the resulting phenoxy radical very stable and unreactive, preventing it from initiating new radical chains.

Caption: Antioxidant mechanism of Cyanox CY 1790.

Experimental Workflow for Antioxidant Activity Assessment

The antioxidant activity of Cyanox CY 1790 can be evaluated using various in vitro assays that measure its ability to scavenge free radicals. A common experimental workflow is presented below.

Caption: Workflow for in vitro antioxidant assay.

Conclusion

Cyanox CY 1790 (CAS 40601-76-1) is a highly effective sterically hindered phenolic antioxidant with well-defined physicochemical properties. Its primary mechanism of action involves the donation of a hydrogen atom to terminate free radical chain reactions, thereby preventing the oxidative degradation of polymeric materials. The standardized experimental protocols for determining its properties and assessing its antioxidant activity provide a robust framework for its application in research, development, and quality control. The unique molecular structure of Cyanox CY 1790, combining three sterically hindered phenolic moieties on a triazine core, imparts excellent stability and performance, making it a valuable tool for material preservation.

References

• 1. 1,3,5-Tri(4-tert-butyl-2,6-dimethyl-3-hydroxybenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione | C42H57N3O6 | CID 93221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3,5-Tris(4-(tert-butyl)-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione - Wikipedia [en.wikipedia.org]
• 3. CN106699678A - Synthesis method of antioxidant 1790 - Google Patents [patents.google.com]
• 4. store.astm.org [store.astm.org]
• 5. standards.iteh.ai [standards.iteh.ai]
• 6. infinitalab.com [infinitalab.com]
• 7. standards.globalspec.com [standards.globalspec.com]
• 8. standardsclub.com [standardsclub.com]
• 9. laboratuar.com [laboratuar.com]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 13. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 14. nbinno.com [nbinno.com]
• 15. Mechanism of Hindered Phenol Antioxidant [vinatiorganics.com]
• 16. Hindered Phenol Antioxidant, Synthetic Phenolic Antioxidants For Polymers | Tintoll [uvabsorber.com]

An In-depth Technical Guide on the Free Radical Scavenging Mechanism of Cyanox CY 1790

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cyanox CY 1790, a high-performance hindered phenolic antioxidant, plays a critical role in preventing oxidative degradation in a variety of materials. This technical guide provides a comprehensive overview of its core mechanism of action as a free radical scavenger. By donating a hydrogen atom from its sterically hindered phenolic hydroxyl groups, Cyanox CY 1790 effectively terminates the chain reactions propagated by free radicals. This document details the chemical principles of this mechanism, presents representative quantitative data on the efficacy of structurally similar antioxidants, and provides detailed protocols for common antioxidant assays. The included diagrams visualize the key pathways and experimental workflows to facilitate a deeper understanding for researchers, scientists, and professionals in drug development and material science.

Chemical Structure and Properties of Cyanox CY 1790

Cyanox CY 1790, chemically known as 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione, is a large, multifunctional molecule. Its structure is characterized by three sterically hindered phenolic groups attached to a central triazine ring.

Property	Value
Chemical Formula	C₄₂H₅₇N₃O₆
Molecular Weight	699.92 g/mol
Appearance	White to off-white powder
Synonyms	Irganox 1790, Antioxidant 1790

The key to Cyanox CY 1790's antioxidant activity lies in the phenolic hydroxyl (-OH) groups. The bulky tert-butyl and methyl groups ortho to the hydroxyl group create significant steric hindrance. This structural feature is paramount to its function as a highly effective and stable free radical scavenger.

Core Mechanism of Action: Free Radical Scavenging

The primary role of Cyanox CY 1790 as an antioxidant is to interrupt the auto-oxidation cycle by scavenging chain-propagating free radicals, such as peroxyl (ROO•) and alkoxyl (RO•) radicals. This process is predominantly governed by a Hydrogen Atom Transfer (HAT) mechanism.

The key steps are as follows:

• Hydrogen Donation: A reactive free radical (R•) abstracts the labile hydrogen atom from one of the phenolic hydroxyl groups of Cyanox CY 1790.

• Radical Neutralization: The free radical is neutralized, forming a stable, non-radical species (RH).

• Formation of a Stable Phenoxy Radical: Cyanox CY 1790 is converted into a resonance-stabilized phenoxy radical. The steric hindrance provided by the adjacent tert-butyl and methyl groups prevents this phenoxy radical from initiating new oxidation chains, rendering it relatively unreactive.

• Termination of the Oxidation Chain: By converting highly reactive free radicals into stable molecules and a stable radical species, Cyanox CY 1790 effectively terminates the oxidative chain reaction.

Figure 1: Mechanism of free radical scavenging by Cyanox CY 1790.

Quantitative Analysis of Antioxidant Efficacy

Table 1: Representative IC₅₀ Values of Hindered Phenolic Antioxidants in DPPH Assay

Antioxidant	Chemical Name	IC₅₀ (µg/mL)
BHT	Butylated Hydroxytoluene	~28.5
BHA	Butylated Hydroxyanisole	~17.4
TBHQ	tert-Butylhydroquinone	~9.8
Irganox 1010	Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate)	~35.2
Irganox 1076	Octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate	~42.1

Note: These values are representative and can vary depending on the specific experimental conditions.

Experimental Protocols for Antioxidant Activity Assessment

The following are detailed methodologies for two common in vitro assays used to evaluate the free radical scavenging activity of antioxidants like Cyanox CY 1790.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which has a deep violet color, to the pale yellow diphenylpicrylhydrazine.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (B145695)

• Cyanox CY 1790 or other test antioxidant

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~517 nm

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark container to prevent degradation.

• Preparation of Antioxidant Solutions: Prepare a stock solution of Cyanox CY 1790 in a suitable solvent (e.g., chloroform, ethyl acetate). From the stock solution, prepare a series of dilutions to obtain a range of concentrations.

• Assay Protocol:

  • Add 100 µL of the DPPH solution to each well of a 96-well plate.

  • Add 100 µL of the different concentrations of the antioxidant solution to the wells.

  • For the blank, add 100 µL of the solvent used for the antioxidant.

  • For the control, add 100 µL of DPPH solution and 100 µL of the solvent.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC₅₀ Determination: Plot the percentage of scavenging against the concentration of the antioxidant to determine the IC₅₀ value.

Figure 2: Experimental workflow for the DPPH assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•⁺), which has a blue-green color.

Materials:

• ABTS diammonium salt

• Potassium persulfate

• Phosphate buffered saline (PBS) or ethanol

• Cyanox CY 1790 or other test antioxidant

• Positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~734 nm

Procedure:

• Preparation of ABTS Radical Cation (ABTS•⁺) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This forms the ABTS•⁺ stock solution.

• Preparation of Working Solution: Dilute the ABTS•⁺ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Antioxidant Solutions: Prepare a stock solution of Cyanox CY 1790 and a series of dilutions as described for the DPPH assay.

• Assay Protocol:

  • Add 190 µL of the ABTS•⁺ working solution to each well of a 96-well plate.

  • Add 10 µL of the different concentrations of the antioxidant solution to the wells.

  • For the blank, add 190 µL of the solvent and 10 µL of the antioxidant solvent.

  • For the control, add 190 µL of the ABTS•⁺ working solution and 10 µL of the antioxidant solvent.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 6 minutes).

• Measurement: Measure the absorbance of each well at 734 nm.

• Calculation: The percentage of scavenging is calculated similarly to the DPPH assay.

• TEAC Determination: The antioxidant capacity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that gives the same percentage of scavenging as the sample.

Figure 3: Experimental workflow for the ABTS assay.

Conclusion

Cyanox CY 1790 is a potent free radical scavenger that operates through a well-understood Hydrogen Atom Transfer mechanism. The sterically hindered phenolic moieties are central to its ability to terminate oxidative chain reactions, thereby providing excellent stabilization to various materials. While direct quantitative antioxidant data for Cyanox CY 1790 is limited in the public domain, the provided information on structurally similar compounds and standardized assay protocols offers a robust framework for researchers to evaluate its efficacy and apply it effectively in their respective fields. The visual diagrams included in this guide serve to clarify the complex chemical interactions and experimental procedures involved in the study of this important antioxidant.

A Comprehensive Technical Guide to the Synthesis and Characterization of 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)isocyanurate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the synthesis and characterization of 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)isocyanurate, a sterically hindered phenolic antioxidant commonly known as Antioxidant 1790. This document details the synthetic pathways, experimental protocols, and comprehensive characterization data. The information is intended to serve as a valuable resource for researchers and professionals in the fields of polymer chemistry, materials science, and drug development who are interested in the application and analysis of high-performance antioxidants.

Introduction

1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)isocyanurate is a high molecular weight, non-staining antioxidant primarily utilized to protect organic polymers against thermal and oxidative degradation.[1][2] Its structure, featuring three hindered phenol (B47542) groups attached to a central isocyanurate ring, imparts excellent antioxidant efficiency, low volatility, and good compatibility with a variety of polymers, including polyolefins, polyurethanes, polyesters, and polyamides.[1][3] The sterically hindered phenolic moieties act as radical scavengers, a key mechanism in preventing the degradation of materials. This guide will focus on the chemical synthesis and detailed characterization of this important industrial compound.

Synthesis of 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)isocyanurate

The synthesis of Antioxidant 1790 is typically achieved through a multi-step process. The most common route involves the initial preparation of a benzyl (B1604629) chloride intermediate followed by its reaction with a cyanuric acid salt.[1][4]

Synthesis Workflow

Caption: Synthesis workflow for 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)isocyanurate.

Experimental Protocols

The following protocols are a synthesis of procedures described in the literature.[2][4][5]

Step 1: Synthesis of 4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl chloride

This step can be achieved via a Blanc chloromethylation reaction.

• To a reaction vessel, add 2,4-dimethyl-6-tert-butylphenol, paraformaldehyde, and concentrated hydrochloric acid.[4]

• The mixture is stirred at approximately 40°C for an extended period (e.g., 50 hours) to facilitate the chloromethylation.[4]

• Upon completion, the reaction mixture is extracted with a suitable organic solvent, such as ethyl acetate.[4]

• The organic phase is then subjected to vacuum distillation to yield the intermediate product, 4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl chloride.[4]

Alternatively, the hydroxyl group of a synthesized benzyl alcohol precursor can be substituted with chlorine using thionyl chloride.[4]

Step 2: Synthesis of 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)isocyanurate

• In a four-necked flask equipped with a stirrer, reflux condenser, and thermometer, add the trisodium (B8492382) salt of cyanuric acid (0.1 mol), 4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl chloride (0.33 mol), N,N-dimethylformamide (DMF, 200 mL), and a phase transfer catalyst (1 g).[5]

• The reaction mixture is heated to 120°C and stirred for 14 hours under a nitrogen atmosphere.[5]

• After the reaction is complete, the mixture is cooled to 50-60°C and filtered to remove inorganic salts.[5]

• The filtrate is then subjected to distillation under reduced pressure to remove the DMF.[5]

• The residue is redissolved in toluene, washed with water, and the organic phase is separated.[2]

• Toluene is partially removed by distillation.[2]

• Methanol is added to the concentrated solution, and the mixture is refluxed until complete dissolution.[2][5]

• The solution is decolorized with activated charcoal and hot filtered.[2][5]

• The filtrate is cooled to induce crystallization. The resulting solid is filtered, washed with cold methanol, and dried to yield the final product.[2]

Characterization Data

The synthesized 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)isocyanurate is a white to off-white powder.[5][6] A summary of its key physical and chemical properties is presented in the tables below.

Physical and Chemical Properties

Property	Value	References
Molecular Formula	C₄₂H₅₇N₃O₆	[7]
Molecular Weight	699.92 g/mol	[6][7]
Appearance	White to off-white powder	[5][6]
Melting Point	157-165 °C	[5][6]
Purity (HPLC)	≥95%	[5]

Spectroscopic Data

While detailed peak assignments require experimental analysis, the following provides an overview of the expected spectroscopic characteristics based on available data.

Nuclear Magnetic Resonance (NMR) Spectroscopy [7]

Nucleus	Expected Chemical Shift Regions (ppm)
¹H NMR	Signals corresponding to aromatic protons, benzylic methylene (B1212753) protons (-CH₂-N), methyl protons (-CH₃), tert-butyl protons (-C(CH₃)₃), and the phenolic hydroxyl proton (-OH).
¹³C NMR	Resonances for the isocyanurate carbonyl carbons, aromatic carbons, benzylic methylene carbon, and aliphatic carbons of the methyl and tert-butyl groups.

Infrared (IR) Spectroscopy [5][7]

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch (phenol)	Broad band around 3600-3200
C-H stretch (aliphatic)	3000-2850
C=O stretch (isocyanurate)	Strong absorption around 1700
C=C stretch (aromatic)	~1600 and ~1480

Applications

1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)isocyanurate is a highly effective antioxidant in a variety of organic polymers.[1][3] Its primary function is to inhibit oxidative degradation, thereby extending the service life of the material. It is particularly valued in applications requiring high-temperature resistance and low volatility. Common applications include its use as a stabilizer in polypropylene, polyethylene, polystyrene, ABS resins, polyesters, and synthetic fibers.[5][6]

Conclusion

This technical guide has detailed the synthesis and characterization of 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)isocyanurate. The provided experimental protocols and characterization data offer a solid foundation for researchers and professionals working with this important antioxidant. The synthetic route is well-established, and the final product can be characterized by a range of standard analytical techniques. Its proven efficacy as a polymer stabilizer underscores its continued importance in the chemical industry.

References

• 1. 1,3,5-Tris(4-(tert-butyl)-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione - Wikipedia [en.wikipedia.org]
• 2. echemi.com [echemi.com]
• 3. 1,3,5-Tris(2,6-dimethyl-3-hydroxy-4-tert-butylbenzyl) isocyanurate CAS No. 40601-76-1 | Tintoll [uvabsorber.com]
• 4. CN106699678A - Synthesis method of antioxidant 1790 - Google Patents [patents.google.com]
• 5. Antioxidant 1790 | 40601-76-1 [chemicalbook.com]
• 6. Antioxidant 1790 [chembk.com]
• 7. 1,3,5-Tri(4-tert-butyl-2,6-dimethyl-3-hydroxybenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione | C42H57N3O6 | CID 93221 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antioxidant Cyanox CY 1790: Synonyms, Properties, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cyanox CY 1790, a sterically hindered phenolic antioxidant. While primarily utilized in the polymer industry, its potential for migration into consumer products and the environment necessitates a thorough understanding of its properties and detection methods for professionals in research and development. This document summarizes its various synonyms and alternative names, details its physicochemical properties, and presents an established experimental protocol for its quantification.

Chemical Identity and Nomenclature

Cyanox CY 1790 is the trade name for a specific chemical compound with a complex molecular structure. It is crucial for researchers to be aware of its various synonyms and identifiers to effectively search for and identify this compound in literature and databases.

Table 1: Synonyms and Alternative Names for Cyanox CY 1790

Type	Name/Identifier
IUPAC Name	1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione[1][2][3][4]
CAS Number	40601-76-1[1][2][5][6][7][8][9]
Chemical Formula	C₄₂H₅₇N₃O₆[1][2][5][9]
Trade Names	Cyanox 1790[3][5][10][11][12], Irganox 1790[3][5][8][10][11], Irganox 3790[2][3][5][10][11][12], Lowinox 1790[2][3][10][11][12], Songnox 1790[3][5][12], Thanox 1790[5], Antioxidant 1790[2][3][5][10][11], Cynomix 1790[5][10], Adk-Arkls Dh 48[5][10]
Other Synonyms	1,3,5-Tri(4-tert-butyl-2,6-dimethyl-3-hydroxybenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione[5][10], 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) isocyanurate[5]

Physicochemical Properties

Understanding the physicochemical properties of Cyanox CY 1790 is essential for its handling, formulation, and analysis.

Table 2: Physicochemical Data for Cyanox CY 1790

Property	Value	Source
Molecular Weight	699.92 g/mol	[2][5][7][9]
Appearance	White to off-white powder/solid	[5]
Melting Point	158-165 °C	[13][14][15]
Solubility	Soluble in DMSO; Slightly soluble in Acetonitrile and Methanol	[15][16]
Water Solubility	20 μg/L at 20°C	[15]

Primary Application and Mechanism of Action

Cyanox CY 1790 is a high-performance antioxidant primarily used to protect polymeric materials from degradation.[5] Its main function is to inhibit oxidation and thermal degradation of polymers such as polyolefins, styrenics, and synthetic fibers during processing and end-use.[3][17] The antioxidant activity stems from its sterically hindered phenolic groups, which can donate a hydrogen atom to terminate the free radical chain reactions that lead to polymer degradation. The bulky tert-butyl and methyl groups on the phenol (B47542) rings enhance its stability and reduce volatility, making it effective at high processing temperatures.[3]

While its antioxidant properties are well-established in material science, there is a lack of significant research on its specific biological activities or its role in pharmacological contexts. However, as an additive in plastics used for food packaging and other consumer products, there is a potential for human exposure through migration.[18]

Experimental Protocol: Quantification of Cyanox CY 1790 in Aqueous Samples

The following is a detailed methodology for the extraction and quantification of Cyanox CY 1790 from water samples, adapted from a study on its migration from plastic packaging.[18] This protocol is relevant for researchers investigating the environmental presence or leaching of this compound from materials.

Materials and Reagents

• Solvents: Methanol (MeOH), Acetonitrile (ACN), HPLC grade water

• Standards: Cyanox CY 1790 analytical standard

• Equipment: Solid-Phase Extraction (SPE) system with modified styrene-divinylbenzene polymer cartridges, High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS).[18]

Sample Preparation and Solid-Phase Extraction (SPE)

• SPE Cartridge Conditioning: Condition the SPE cartridges by passing 5 mL of MeOH followed by 5 mL of HPLC grade water.[18]

• Sample Loading: Load the aqueous sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge to remove interfering substances.

• Elution: Elute the retained Cyanox CY 1790 from the cartridge using an appropriate organic solvent (e.g., ACN).

• Concentration: Concentrate the eluate to a final volume of 1 mL.[19]

HPLC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Reversed-phase column[19]

  • Mobile Phase: A gradient of ACN and water[19]

  • Flow Rate: As per instrument specifications, e.g., starting at 1.5 mL/min[19]

  • Column Temperature: 50 °C[19]

  • Injection Volume: 20 µL[19]

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI)

  • Polarity: Can be detected in both positive and negative modes, though negative is often suitable for phenolic compounds.[20]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Quantification

Prepare a multi-point calibration curve using the Cyanox CY 1790 analytical standard in a concentration range relevant to the expected sample concentrations (e.g., 0.001 to 5.0 mg/L).[18] Quantify the amount of Cyanox CY 1790 in the samples by comparing the peak areas to the calibration curve.

Visualizations

Antioxidant Mechanism of Action

The general mechanism of action for a hindered phenolic antioxidant like Cyanox CY 1790 involves the donation of a hydrogen atom from the hydroxyl group to a radical species (R•), thus neutralizing the radical and preventing it from propagating the degradation process. The resulting antioxidant radical is stabilized by the bulky substituents on the aromatic ring.

Caption: General mechanism of a hindered phenolic antioxidant.

Analytical Workflow for Quantification

The following diagram illustrates the key steps in the analytical workflow for quantifying Cyanox CY 1790 in an aqueous sample.

Caption: Workflow for Cyanox CY 1790 quantification.

References

• 1. echemi.com [echemi.com]
• 2. Registration Dossier - ECHA [echa.europa.eu]
• 3. 1,3,5-Tris(4-(tert-butyl)-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione - Wikipedia [en.wikipedia.org]
• 4. Irganox 1790 | CAS 40601-76-1 | LGC Standards [lgcstandards.com]
• 5. CAS 40601-76-1: Cyanox 1790 | CymitQuimica [cymitquimica.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. ebiohippo.com [ebiohippo.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris[[4-(1,1-dimethylethyl)-3-hydroxy-2,6-dimethylphenyl]methyl]- (40601-76-1) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 11. 1,3,5-Tri(4-tert-butyl-2,6-dimethyl-3-hydroxybenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione | C42H57N3O6 | CID 93221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Antioxidant 1790 - Wikidata [wikidata.org]
• 13. chembk.com [chembk.com]
• 14. 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6-(1H,3H,5H)-trione [chembk.com]
• 15. 40601-76-1 CAS MSDS (Antioxidant 1790) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 16. medkoo.com [medkoo.com]
• 17. CYANOX® | Syensqo [syensqo.com]
• 18. Quantification of the Synthetic Phenolic Antioxidant Cyanox 1790 in Bottled Water with SPE-HPLC/MS/MS and Determination of the Impact of the Use of Recycled Packaging on Its Generation | MDPI [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. lcms.cz [lcms.cz]

In-Depth Technical Guide: Thermal Stability and Degradation Profile of Cyanox CY 1790

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanox CY 1790, chemically known as 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione, is a high-performance, sterically hindered phenolic antioxidant. It is widely utilized to protect polymeric materials from thermal and oxidative degradation during processing and end-use applications. This technical guide provides a comprehensive overview of the thermal stability and degradation profile of Cyanox CY 1790, based on available scientific literature. Understanding these characteristics is crucial for optimizing its use in various formulations and predicting material lifetime.

Thermal Stability Analysis

The thermal stability of Cyanox CY 1790 is a key attribute, making it suitable for high-temperature applications. The primary techniques used to evaluate its thermal properties are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a substance as a function of temperature or time in a controlled atmosphere. It provides critical information about the thermal stability and decomposition temperatures of a material.

Summary of TGA Data:

Studies have shown that Cyanox CY 1790 exhibits high thermal stability, with no significant weight loss observed at typical processing temperatures for many polymers. The onset of thermal degradation occurs at temperatures well above 300°C.

Thermal Event	Temperature Range (°C)	Weight Loss (%)	Peak Decomposition Temperature (°C)	Reference
Initial Decomposition	> 344	-	-	[1]
Main Decomposition	344 - 445	~98.5	425	[1]
Final Residue at 800°C	-	1.5	-	[1]

Note: The data presented is based on available literature and may vary depending on the specific experimental conditions.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material as a function of temperature. For Cyanox CY 1790, DSC is primarily used to determine its melting point and assess its thermal behavior upon heating.

Summary of DSC Data:

DSC analysis of Cyanox CY 1790 reveals a distinct endothermic event corresponding to its melting point.

Thermal Event	Temperature Range (°C)	Peak Temperature (°C)	Enthalpy of Fusion (J/g)	Reference
Melting	155 - 176	Not explicitly stated	Not explicitly stated	[1]

Note: The peak temperature and enthalpy of fusion are important parameters for characterizing the purity and crystalline nature of the antioxidant.

Degradation Profile

The degradation of Cyanox CY 1790, like other hindered phenolic antioxidants, primarily proceeds through an autoxidation mechanism when exposed to heat and oxygen. This process involves the generation of free radicals and subsequent oxidation of the phenolic moieties.

Proposed Degradation Pathway

The antioxidant function of Cyanox CY 1790 stems from the ability of its sterically hindered phenolic groups to donate a hydrogen atom to reactive radicals, thereby neutralizing them and terminating the degradation chain reaction of the host polymer. This process, however, leads to the degradation of the antioxidant molecule itself.

The initial step in the degradation is the formation of a phenoxyl radical. This radical can then undergo further reactions, such as radical-radical coupling and oxidation, to form various transformation products. While specific degradation products of Cyanox CY 1790 under purely thermal stress have not been definitively identified in the available literature, it is known that the degradation of hindered phenolic antioxidants can lead to the formation of colored species, such as quinone-methides, which can contribute to the discoloration of the stabilized material.

Experimental Protocols

Detailed experimental protocols are essential for the accurate and reproducible assessment of thermal properties. The following are generalized methodologies for TGA and DSC analysis of phenolic antioxidants, which can be adapted for Cyanox CY 1790.

Thermogravimetric Analysis (TGA) Protocol

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small, representative sample of Cyanox CY 1790 (typically 5-10 mg) is accurately weighed into a clean, inert sample pan (e.g., alumina (B75360) or platinum).

• Atmosphere: The analysis is typically performed under a controlled atmosphere, such as high-purity nitrogen or air, at a constant flow rate (e.g., 20-50 mL/min).

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 800-1000°C) at a constant heating rate (e.g., 10 or 20°C/min).

• Data Analysis: The weight loss as a function of temperature is recorded. Key parameters to be determined include the onset temperature of decomposition (Tonset), the temperature of maximum weight loss rate (Tmax), and the percentage of residue at the final temperature.

Differential Scanning Calorimetry (DSC) Protocol

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small amount of Cyanox CY 1790 (typically 2-5 mg) is accurately weighed into a clean, hermetically sealed aluminum pan. An empty, sealed aluminum pan is used as a reference.

• Atmosphere: The analysis is conducted under an inert atmosphere, such as nitrogen, at a constant flow rate.

• Heating Program: The sample and reference are subjected to a controlled temperature program, which typically involves heating from ambient temperature to a temperature above the melting point (e.g., 200°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The heat flow to the sample is measured as a function of temperature. The resulting DSC curve is analyzed to determine the melting point (typically taken as the peak of the endotherm) and the enthalpy of fusion (ΔHf), which is the area under the melting peak.

Visualizations

Proposed Degradation Pathway of a Hindered Phenolic Antioxidant

Caption: Proposed degradation pathway of a hindered phenolic antioxidant like Cyanox CY 1790.

Experimental Workflow for Thermal Analysis

Caption: General experimental workflow for TGA and DSC analysis.

References

• 1. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of Cyanox CY 1790 in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Cyanox CY 1790, a high-performance antioxidant. The information is curated for professionals in research and development who require precise data on the solubility characteristics of this compound for formulation and experimental design.

Introduction to Cyanox CY 1790

Cyanox CY 1790 is a sterically hindered phenolic antioxidant used to protect plastics and other materials from degradation caused by heat, light, and oxygen.[1] Its effectiveness is, in part, determined by its solubility and compatibility with the host material. A thorough understanding of its solubility in various organic solvents is crucial for its application in diverse formulations and for conducting relevant laboratory studies.

Data Presentation: Solubility of Cyanox CY 1790

The following table summarizes the available quantitative and qualitative data on the solubility of Cyanox CY 1790 in a range of common organic solvents. It is important to note that precise quantitative solubility data for this compound in many organic solvents is not widely published in publicly available literature. The data presented here is compiled from various technical and safety data sheets.

Solvent	Solubility	Temperature (°C)	Source(s)
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL	Not Specified	[2][3]
Water	< 0 g/L	20	[4]
20 µg/L	20	[5][6][7]
Acetonitrile	Slightly Soluble	Not Specified	[5][6][7][8]
Methanol	Slightly Soluble	Not Specified	[5][6][7][8]
Hexane:Acetone (90:10)	Soluble at 1000 µg/mL	Not Specified	[9]

Note on Qualitative Data: The term "Slightly Soluble" is taken from chemical supplier databases and indicates that the compound has low solubility in that solvent, but a precise quantitative value is not provided.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the equilibrium solubility of a solid compound such as Cyanox CY 1790 in an organic solvent. This method, often referred to as the shake-flask method, is a standard approach for generating reliable solubility data.

3.1. Materials and Equipment

• Cyanox CY 1790 powder

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

• Volumetric flasks and pipettes

3.2. Procedure

• Preparation of Supersaturated Solutions: Add an excess amount of Cyanox CY 1790 to a series of vials, each containing a known volume of a specific organic solvent. The amount of solid should be sufficient to ensure that undissolved solid remains after equilibrium is reached.

• Equilibration: Tightly cap the vials and place them in a constant temperature shaker. Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure that equilibrium is reached. The temperature should be carefully controlled and recorded.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to settle. For solvents where settling is slow, centrifugation can be used to separate the solid and liquid phases.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. Attach a syringe filter to the syringe and filter the solution into a clean vial to remove any remaining suspended solid particles.

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a calibrated HPLC or other appropriate analytical method to determine the concentration of Cyanox CY 1790.

• Data Reporting: The solubility is calculated from the measured concentration and the dilution factor and is typically reported in units of g/100 mL, mg/mL, or mol/L at the specified temperature.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of Cyanox CY 1790.

Caption: Workflow for determining the equilibrium solubility of a solid.

References

• 1. CAS 40601-76-1: Cyanox 1790 | CymitQuimica [cymitquimica.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. echemi.com [echemi.com]
• 5. 40601-76-1 CAS MSDS (Antioxidant 1790) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Antioxidant 1790 CAS#: 40601-76-1 [m.chemicalbook.com]
• 7. Antioxidant 1790 | 40601-76-1 [chemicalbook.com]
• 8. Cyanox 1790 [chembk.com]
• 9. accustandard.com [accustandard.com]

In-Depth Technical Guide: Spectroscopic Data for Cyanox CY 1790

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for the antioxidant Cyanox CY 1790 (also known as Irganox 1790). The information is curated for professionals in research and development who require detailed structural and analytical information.

Cyanox CY 1790 is chemically identified as 1,3,5-tris[[4-(1,1-dimethylethyl)-3-hydroxy-2,6-dimethylphenyl]methyl]-1,3,5-triazine-2,4,6(1H,3H,5H)-trione. Its unique structure, featuring a central triazine-trione ring and three substituted phenolic moieties, imparts high thermal stability and antioxidant properties.

Spectroscopic Data Summary

While direct access to raw spectral data is often restricted, this guide summarizes the confirmed existence of Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy data from various sources. The following tables are based on typical chemical shifts for the functional groups present in the Cyanox CY 1790 molecule and available information from technical documents.

Table 1: FTIR Spectroscopy Data for Cyanox CY 1790

Wavenumber (cm⁻¹)	Functional Group	Description of Vibration
~3650-3200	O-H (Phenol)	Stretching, H-bonded
~3000-2850	C-H (Alkyl)	Stretching
~1700	C=O (Isocyanurate ring)	Stretching
~1600, ~1480	C=C (Aromatic)	Ring Stretching
~1460, ~1370	C-H (Alkyl)	Bending
~1200	C-O (Phenol)	Stretching

Table 2: Predicted ¹H NMR Spectroscopy Data for Cyanox CY 1790

Chemical Shift (ppm)	Assignment	Multiplicity
~7.0-8.0	Ar-OH (Phenolic Hydroxyl Proton)	Singlet
~6.8-7.2	Ar-H (Aromatic Proton)	Singlet
~5.0-5.5	N-CH₂-Ar (Methylene Protons)	Singlet
~2.2-2.5	Ar-CH₃ (Methyl Protons on Aromatic Ring)	Singlet
~1.4	C(CH₃)₃ (tert-Butyl Protons)	Singlet

Table 3: Predicted ¹³C NMR Spectroscopy Data for Cyanox CY 1790

Chemical Shift (ppm)	Assignment
~150-160	C=O (Isocyanurate Ring Carbonyl)
~150-155	Ar-C-OH (Aromatic Carbon bonded to Hydroxyl)
~135-145	Ar-C (Quaternary Aromatic Carbons)
~125-135	Ar-CH (Aromatic Carbons)
~40-50	N-CH₂-Ar (Methylene Carbon)
~34	C(CH₃)₃ (Quaternary Carbon of tert-Butyl)
~30	C(CH₃)₃ (Methyl Carbons of tert-Butyl)
~15-20	Ar-CH₃ (Methyl Carbons on Aromatic Ring)

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for Cyanox CY 1790 are not publicly available. However, based on standard laboratory practices, the following methodologies are typically employed:

FTIR Spectroscopy:

• Sample Preparation: A small amount of the solid Cyanox CY 1790 sample is typically mixed with dry potassium bromide (KBr) powder and pressed into a thin, transparent pellet. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where the solid sample is placed directly onto the ATR crystal.

• Instrumentation: A Fourier-Transform Infrared Spectrometer is used.

• Data Acquisition: The spectrum is typically recorded over a range of 4000 to 400 cm⁻¹. A background spectrum of the empty sample compartment (or the clean ATR crystal) is recorded and subtracted from the sample spectrum to eliminate atmospheric and instrumental interferences.

NMR Spectroscopy:

• Sample Preparation: A few milligrams of Cyanox CY 1790 are dissolved in a deuterated solvent, such as deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆), in an NMR tube. A small amount of a reference standard, typically tetramethylsilane (B1202638) (TMS), is added to calibrate the chemical shift scale to 0 ppm.

• Instrumentation: A high-resolution Nuclear Magnetic Resonance spectrometer, typically operating at a proton frequency of 300 MHz or higher, is used.

• Data Acquisition: For ¹H NMR, a standard pulse sequence is used to acquire the proton spectrum. For ¹³C NMR, a proton-decoupled pulse sequence is typically used to obtain a spectrum with single lines for each unique carbon atom.

Logical Relationship of Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic characterization of Cyanox CY 1790.

Caption: Workflow for the spectroscopic characterization of Cyanox CY 1790.

In-Depth Technical Guide to Cyanox CY 1790 for Research Applications

This guide provides comprehensive technical information on Cyanox CY 1790, a high-performance antioxidant, tailored for researchers, scientists, and professionals in drug development and materials science.

Core Properties and Specifications

Cyanox CY 1790, also known as Irganox 1790, is a sterically hindered phenolic antioxidant.[1] It is primarily utilized to protect polymeric materials from degradation caused by exposure to heat, light, and oxygen.[1] Its high thermal stability makes it suitable for use in high-temperature processing environments.[1]

Chemical and Physical Properties

Property	Value	Source
Chemical Name	1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione	[1]
CAS Number	40601-76-1	[2]
Molecular Formula	C₄₂H₅₇N₃O₆	[1]
Molecular Weight	699.92 g/mol
Appearance	White to almost white crystalline powder	[1]
Melting Point	159.0 - 163.0 °C
Purity	≥96%
Solubility	Soluble in DMSO (≥ 100 mg/mL)

Technical Specifications

Parameter	Specification
Transmittance @ 425 nm	> 95 %
Transmittance @ 500 nm	> 97 %

Safety and Hazard Information

The following data is summarized from the Material Safety Data Sheet (MSDS).

GHS Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure	3	H335: May cause respiratory irritation

Handling and Storage

Condition	Recommendation
Handling	Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands thoroughly after handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear protective gloves, protective clothing, eye protection, and face protection.
Storage	Store in a well-ventilated place. Keep container tightly closed. Store locked up.
In Case of Exposure	IF ON SKIN: Wash with plenty of soap and water. IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. IF SWALLOWED: Rinse mouth.

Experimental Protocols: Antioxidant Efficacy in Polyethylene (B3416737)

The following methodology is based on a study investigating the resistance of phenolic antioxidants to chlorine dioxide in polyethylene.

Objective

To determine the degradation rate and depletion time of Cyanox CY 1790 in polyethylene when exposed to chlorine dioxide-treated water.

Materials and Equipment

• Polyethylene tape samples (0.1 ± 0.01 wt. % Cyanox CY 1790)

• Chlorine dioxide solution (10 ppm, buffered to pH 6.8)

• Constant temperature water bath (70 °C)

• Differential Scanning Calorimeter (DSC)

Procedure

• Sample Exposure:

  • Immerse polyethylene tape samples containing Cyanox CY 1790 into the chlorine dioxide solution.

  • Maintain the solution at a constant temperature of 70 °C.

  • Remove samples at predetermined time intervals for analysis.

• Analysis by Differential Scanning Calorimetry (DSC):

  • Measure the Oxidation Induction Time (OIT) of the exposed samples using a DSC instrument.

  • The OIT is the time until the onset of exothermic oxidation of the material under an oxygen atmosphere at a specified temperature.

  • A decrease in OIT indicates the depletion of the antioxidant.

• Data Interpretation:

  • Plot the OIT values against the exposure time to determine the rate of antioxidant depletion.

  • The antioxidant depletion time is the point at which the OIT reaches a baseline level, indicating the antioxidant is no longer effective.

Visualizations

Experimental Workflow for Antioxidant Depletion Analysis

References

• 1. specialchem.com [specialchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Fundamental Antioxidant Properties of Hindered Phenols: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core antioxidant properties of hindered phenols, a class of synthetic antioxidants widely utilized across various industries, including pharmaceuticals, food preservation, and polymer stabilization. This document delves into their mechanism of action, structure-activity relationships, and provides detailed experimental protocols for evaluating their efficacy. Quantitative data is summarized for comparative analysis, and key signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of their function and assessment.

Introduction to Hindered Phenols

Hindered phenols are synthetic antioxidants characterized by a phenolic hydroxyl group flanked by one or two bulky alkyl groups, typically tert-butyl groups, at the ortho positions. This steric hindrance is a key structural feature that governs their high antioxidant efficiency and stability. By impeding the reactivity of the hydroxyl group, the bulky substituents allow the molecule to act as a potent free radical scavenger, terminating oxidative chain reactions. Common examples of hindered phenols include Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), tert-Butylhydroquinone (TBHQ), and larger, more complex molecules like Irganox 1010 and the drug Probucol (B1678242). Their primary function is to prevent the degradation of organic materials initiated by autoxidation.

Mechanism of Antioxidant Action

The principal antioxidant mechanism of hindered phenols is the donation of a hydrogen atom from their phenolic hydroxyl group to a free radical, thereby neutralizing it and terminating the oxidative chain reaction. This process can be summarized in two main steps:

• Hydrogen Atom Transfer (HAT): The hindered phenol (B47542) (ArOH) donates its phenolic hydrogen to a peroxyl radical (ROO•), a key propagating species in autoxidation. This reaction forms a hydroperoxide (ROOH) and a resonance-stabilized phenoxyl radical (ArO•). The steric hindrance provided by the bulky ortho substituents increases the stability of this phenoxyl radical, preventing it from initiating new oxidation chains.

• Radical-Radical Termination: The relatively stable phenoxyl radical can then react with another peroxyl radical to form non-radical products, effectively terminating the chain reaction.

This free radical scavenging activity is the foundation of their protective effects in various applications, from preventing rancidity in foods to stabilizing polymers against thermal degradation.

Structure-Activity Relationship

The antioxidant efficacy of hindered phenols is intrinsically linked to their molecular structure. Key factors influencing their activity include:

• Steric Hindrance: The size and number of bulky groups at the ortho positions to the hydroxyl group are critical. Sufficient steric hindrance is necessary to stabilize the resulting phenoxyl radical and prevent it from propagating oxidation.

• Electron-Donating Groups: Substituents on the phenol ring, particularly at the para position, can influence the bond dissociation enthalpy (BDE) of the O-H bond. Electron-donating groups can lower the BDE, making the hydrogen atom more readily available for donation to a free radical.

• Number of Phenolic Moieties: Molecules with multiple hindered phenol units, such as Irganox 1010, can exhibit enhanced antioxidant activity due to the increased number of sites for radical scavenging.

• Solubility and Mobility: The overall structure of the molecule also determines its solubility and mobility within a specific matrix (e.g., a polymer or a biological membrane), which can significantly impact its practical effectiveness as an antioxidant.

Synthesis of Common Hindered Phenols

The synthesis of hindered phenols typically involves the alkylation of a phenol or a substituted phenol with an alkene in the presence of an acid catalyst.

• Butylated Hydroxytoluene (BHT): BHT is commercially synthesized through the reaction of p-cresol (B1678582) (4-methylphenol) with isobutylene (B52900), catalyzed by sulfuric acid[1].

• Butylated Hydroxyanisole (BHA): BHA is synthesized from the reaction of 4-methoxyphenol (B1676288) with isobutylene[2]. It is typically a mixture of two isomers: 3-tert-butyl-4-methoxyphenol and 2-tert-butyl-4-methoxyphenol.

• tert-Butylhydroquinone (TBHQ): TBHQ can be synthesized from hydroquinone (B1673460) and isobutylene or tert-butanol (B103910) using an acid catalyst like phosphoric acid[3].

• Irganox 1010: This larger molecule is synthesized through the transesterification of methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate with pentaerythritol[4].

• Probucol: The synthesis of Probucol involves the reaction of 2,6-di-tert-butyl-4-mercaptophenol (B120284) with acetone (B3395972) or a related compound under acidic or basic conditions[5].

Quantitative Antioxidant Activity

The antioxidant activity of hindered phenols can be quantified using various in vitro assays. The following tables summarize comparative data for common hindered phenols. It is important to note that direct comparison of values across different studies can be challenging due to variations in experimental conditions.

Table 1: Comparative Antioxidant Activity (IC50 Values)

Compound	DPPH Assay (IC50 in µM)	Reference(s)
Butylated Hydroxytoluene (BHT)	8.5 (chemiluminescence)	[6]
Butylated Hydroxyanisole (BHA)	Lower than BHT (qualitative)	[7]
tert-Butylhydroquinone (TBHQ)	Lower than BHA and BHT (qualitative)	[7]

Note: Lower IC50 values indicate higher antioxidant activity.

Table 2: Comparative Antioxidant Activity in Miller's Test

Compound	Inhibitory Ratios (IR)	Reference(s)
Butylated Hydroxytoluene (BHT)	Similar to BHA	[7]
Butylated Hydroxyanisole (BHA)	Similar to BHT	[7]
tert-Butylhydroquinone (TBHQ)	Lower than BHA and BHT at lower concentrations	[7]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol (B129727) or ethanol (B145695). Store in a dark container.

  • Prepare a series of dilutions of the test compound (hindered phenol) and a standard antioxidant (e.g., Trolox or ascorbic acid) in the same solvent.

• Assay Procedure:

  • In a 96-well plate or cuvettes, add a specific volume of the test compound or standard solution.

  • Add an equal volume of the DPPH working solution to initiate the reaction.

  • For the blank, use the solvent instead of the antioxidant solution.

  • Incubate the plate or cuvettes in the dark at room temperature for a set time (e.g., 30 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 517 nm using a spectrophotometer or microplate reader.

  • Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of the antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to donate an electron and reduce the pre-formed ABTS radical cation (ABTS•+).

Methodology:

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate solution in water.

  • Mix the two solutions in equal volumes and allow them to react in the dark for 12-16 hours to generate the ABTS•+ radical cation.

  • Dilute the ABTS•+ solution with ethanol or buffer to an absorbance of approximately 0.70 at 734 nm.

• Assay Procedure:

  • Add a small volume of the test compound or standard (Trolox) to a cuvette or well.

  • Add a larger volume of the diluted ABTS•+ solution and mix.

  • Incubate at room temperature for a specific time (e.g., 6 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is calculated by comparing the percentage of inhibition of absorbance by the sample to that of a Trolox standard curve.

Thiobarbituric Acid Reactive Substances (TBARS) Assay for Lipid Peroxidation

This assay measures malondialdehyde (MDA), a secondary product of lipid peroxidation.

Methodology:

• Sample Preparation:

  • Induce lipid peroxidation in a lipid-rich medium (e.g., egg yolk homogenate or brain tissue homogenate) using an oxidizing agent like FeSO4.

  • Treat the samples with different concentrations of the hindered phenol.

• Assay Procedure:

  • Add a solution of thiobarbituric acid (TBA) in an acidic medium to the samples.

  • Heat the mixture at 95°C for 60 minutes to facilitate the reaction between MDA and TBA, forming a pink-colored adduct.

  • Cool the samples and centrifuge to remove any precipitate.

• Measurement and Calculation:

  • Measure the absorbance of the supernatant at 532 nm.

  • The extent of lipid peroxidation inhibition is calculated by comparing the absorbance of the antioxidant-treated samples to that of the control (without antioxidant).

Cellular Antioxidant Activity (CAA) Assay

This assay provides a more biologically relevant measure of antioxidant activity by assessing it within a cellular environment.

Methodology:

• Cell Culture and Plating:

  • Culture a suitable cell line (e.g., HepG2 or Caco-2) in a 96-well black, clear-bottom plate until confluent.

• Probe Loading and Treatment:

  • Wash the cells with a buffer and then incubate them with a solution of 2',7'-dichlorofluorescin diacetate (DCFH-DA), a cell-permeable probe.

  • Add the hindered phenol test compounds at various concentrations and incubate.

• Induction of Oxidative Stress and Measurement:

  • Wash the cells to remove the excess probe and compound.

  • Add a peroxyl radical initiator, such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH), to induce oxidative stress.

  • Immediately begin measuring the fluorescence at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm every 5 minutes for 1 hour using a fluorescence microplate reader.

• Calculation:

  • Calculate the area under the curve (AUC) for the fluorescence versus time plot.

  • The CAA value is calculated as the percentage reduction of the AUC of the sample-treated cells compared to the control cells.

Modulation of Signaling Pathways

Beyond direct radical scavenging, hindered phenols can also exert their protective effects by modulating intracellular signaling pathways involved in the cellular response to oxidative stress and inflammation.

NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway

The NF-κB pathway is a key regulator of inflammation. Under normal conditions, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Oxidative stress can lead to the activation of IKK (IκB kinase), which phosphorylates IκB, leading to its degradation and the subsequent translocation of NF-κB to the nucleus, where it promotes the transcription of pro-inflammatory genes. Some hindered phenols, such as BHT, have been shown to block the activation of NF-κB, thereby exerting anti-inflammatory effects[8][9]. Probucol has also been reported to inhibit NF-κB activity[10].

NF-κB signaling pathway and its inhibition by hindered phenols.

Nrf2 (Nuclear factor erythroid 2-related factor 2) Pathway

The Nrf2 pathway is a primary cellular defense mechanism against oxidative stress. Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1, which facilitates its degradation. In the presence of oxidative or electrophilic stress, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of various genes encoding antioxidant and detoxification enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1). Several hindered phenols, including TBHQ and Probucol, are known activators of the Nrf2 pathway, thereby enhancing the cell's endogenous antioxidant capacity[11][12][13][14][15][16][17].

Nrf2 signaling pathway and its activation by hindered phenols.

Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for the key antioxidant assays described in this guide.

Workflow for the DPPH Radical Scavenging Assay.

Workflow for the ABTS Radical Cation Decolorization Assay.

Conclusion

Hindered phenols represent a cornerstone in the field of antioxidant chemistry. Their unique structural features, characterized by sterically bulky groups, confer high stability and potent free radical scavenging capabilities. This technical guide has provided an in-depth look at their fundamental antioxidant properties, from their mechanism of action and structure-activity relationships to detailed experimental protocols for their evaluation. The ability of certain hindered phenols to modulate key cellular signaling pathways, such as NF-κB and Nrf2, highlights their potential for broader applications in drug development and the management of oxidative stress-related diseases. The presented data and methodologies offer a valuable resource for researchers and scientists working to understand and utilize the protective effects of these important compounds.

References

• 1. Probucol, a “non-statin” cholesterol-lowering drug, ameliorates D-galactose induced cognitive deficits by alleviating oxidative stress via Keap1/Nrf2 signaling pathway in mice | Aging [aging-us.com]
• 2. IRGANOX 1010 - Descrizione [tiiips.com]
• 3. Activation of the Nrf2/ARE signaling pathway by probucol contributes to inhibiting inflammation and neuronal apoptosis after spinal cord injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. patents.justia.com [patents.justia.com]
• 5. CN103145595B - Synthesis method of probucol - Google Patents [patents.google.com]
• 6. The antioxidant activity of BHT and new phenolic compounds PYA and PPA measured by chemiluminescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 8. benchchem.com [benchchem.com]
• 9. BHT blocks NF-kappaB activation and ethanol-induced brain damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Induction of estradiol synthesis by probucol in the adenocarcinoma cells of an ovarian clear cell tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Nrf2-dependent and -independent effects of tBHQ in activated murine B cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. Activation of the Nrf2/ARE signaling pathway by probucol contributes to inhibiting inflammation and neuronal apoptosis after spinal cord injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. d-nb.info [d-nb.info]
• 16. The Nrf2 Activator, tBHQ, Differentially Affects Early Events Following Stimulation of Jurkat Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. t-BHQ Provides Protection against Lead Neurotoxicity via Nrf2/HO-1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Incorporating Cyanox CY 1790 into a Polymer Matrix

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for incorporating the hindered phenolic antioxidant, Cyanox CY 1790, into a polymer matrix for research purposes. The information is intended to guide researchers in stabilizing polymers against thermo-oxidative degradation during processing and service life.

Introduction to Cyanox CY 1790

Cyanox CY 1790 is a high-performance, sterically hindered phenolic antioxidant used to protect polymeric materials from degradation caused by heat, light, and oxygen exposure.[1] Its chemical name is 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione, and it is also known by the trade name Irganox 1790.[1] Key benefits of using Cyanox CY 1790 include excellent processing and thermal stability, low color contribution, and resistance to extraction and discoloration.[2] It is particularly effective in polyolefins (such as polyethylene (B3416737) and polypropylene), polyamides, and styrenics.[1] Recommended loading levels are typically in the range of 0.05% to 0.08% by weight.[1]

As a primary antioxidant, Cyanox CY 1790 functions as a free radical scavenger. During polymer oxidation, highly reactive free radicals are formed. The hindered phenolic structure of Cyanox CY 1790 allows it to donate a hydrogen atom to these free radicals, neutralizing them and terminating the degradation chain reaction.[3][4][5]

Mechanism of Action: Free Radical Scavenging

The antioxidant activity of Cyanox CY 1790 is derived from its sterically hindered phenolic functional groups. These groups can donate a hydrogen atom to a peroxy radical (ROO•), which is a key species in the polymer auto-oxidation cycle. This donation neutralizes the reactive radical and forms a stable phenoxy radical from the antioxidant molecule, which does not readily participate in further chain propagation reactions.

Caption: Free radical scavenging mechanism of Cyanox CY 1790.

Experimental Protocols

There are two primary methods for incorporating Cyanox CY 1790 into a polymer matrix for research: melt compounding and solvent casting. The choice of method depends on the polymer type, the desired final form of the material, and the available equipment.

Melt Compounding Protocol

Melt compounding is a common industrial method for incorporating additives into thermoplastics. It involves mixing the polymer resin with the additive in a molten state to ensure homogeneous dispersion.

Materials and Equipment:

• Polymer resin (e.g., polyethylene or polypropylene (B1209903) pellets)

• Cyanox CY 1790 powder

• Twin-screw extruder or a laboratory-scale internal mixer (e.g., Brabender)

• Strand pelletizer or compression molder

• Drying oven

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow Diagram:

Caption: Workflow for incorporating Cyanox CY 1790 via melt compounding.

Procedure:

• Drying: Dry the polymer resin and Cyanox CY 1790 in a vacuum oven at a temperature appropriate for the polymer to remove any residual moisture. For polyethylene, drying at 80°C for 4 hours is typically sufficient.

• Premixing: In a sealed bag or container, accurately weigh the desired amounts of polymer resin and Cyanox CY 1790. A typical starting concentration is 0.1% w/w. Shake the container vigorously to achieve a uniform dry blend.

• Melt Compounding:

  • Set the temperature profile of the extruder. For polyethylene, a common temperature profile is 160°C, 170°C, 180°C, 190°C, and 190°C from the hopper to the die.

  • Feed the premixed material into the extruder at a constant rate.

  • The molten polymer strand exiting the die should be uniform in appearance.

• Cooling and Pelletizing/Molding:

  • Pass the extruded strand through a water bath to cool and solidify.

  • Feed the cooled strand into a pelletizer to produce compounded pellets.

  • Alternatively, the molten polymer can be directly compression molded into plaques of a desired thickness.

• Sample Preparation for Characterization: The resulting pellets or plaques can be used for further analysis. For some tests, such as OIT, a small section of the material is required. For mechanical testing, standardized test specimens will need to be prepared, for example by injection molding the pellets.

Solvent Casting Protocol

Solvent casting is a useful laboratory technique for preparing thin polymer films with a uniform dispersion of additives.

Materials and Equipment:

• Polymer resin (e.g., polyethylene powder)

• Cyanox CY 1790 powder

• A suitable solvent (e.g., xylene for polyethylene)

• Glass petri dish or a flat glass plate

• Magnetic stirrer with a hot plate

• Fume hood

• Vacuum oven

• Personal Protective Equipment (PPE): safety glasses, solvent-resistant gloves, lab coat

Workflow Diagram:

References

• 1. Effect of an Antioxidant and a Compatibilizer on the Mechanical Properties of Virgin and Thermally Aged Polypropylene Drawn Fibers | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Impact of Natural and Synthetic Antioxidants on the Stability of High-Density Polyethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monitoring Antioxidant Consumption and Build-Up in Polypropylene During Open-Loop and Closed-Loop Mechanical Recycling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research Portal [researchdiscovery.drexel.edu]

Application Notes and Protocols for Cyanox CY 1790 as a Stabilizer in Polyethylene and Polypropylene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cyanox CY 1790 as a high-performance antioxidant stabilizer for polyethylene (B3416737) (PE) and polypropylene (B1209903) (PP). This document details its mechanism of action, performance benefits, and protocols for experimental evaluation.

Introduction to Cyanox CY 1790

Cyanox CY 1790 is a sterically hindered phenolic antioxidant designed to protect polymers from thermo-oxidative degradation during processing and end-use.[1][2] Its high molecular weight and low volatility make it particularly effective for long-term thermal stability.[3] Cyanox CY 1790 is suitable for use in a variety of polymers, including polyolefins, and is noted for its low color contribution and resistance to discoloration.[2][4] It functions as a primary antioxidant by scavenging free radicals, thereby inhibiting the auto-oxidation cycle of the polymer. A typical loading level for Cyanox CY 1790 is in the range of 0.05-0.08%.[2]

Mechanism of Action: Polyolefin Stabilization

Polyolefins like polyethylene and polypropylene are susceptible to degradation initiated by heat, light, and residual catalysts. This degradation is an auto-oxidative process that proceeds via a free-radical chain reaction, consisting of initiation, propagation, and termination steps.

The propagation phase is a cycle where alkyl radicals (R•) react with oxygen to form peroxy radicals (ROO•). These peroxy radicals then abstract a hydrogen atom from the polymer backbone, creating a hydroperoxide (ROOH) and a new alkyl radical, thus continuing the degradation cascade. This process leads to chain scission, crosslinking, and the formation of chromophoric groups, resulting in the deterioration of mechanical properties and discoloration.

Cyanox CY 1790, as a hindered phenolic antioxidant, interrupts this cycle. It donates a hydrogen atom to the peroxy radical, neutralizing it and forming a stable phenoxy radical that does not readily participate in further propagation. This mechanism is visualized in the signaling pathway diagram below.

Figure 1: Mechanism of Polyolefin Stabilization by Cyanox CY 1790.

Data Presentation

The following tables present illustrative data on the performance of Cyanox CY 1790 in polyethylene and polypropylene. This data is representative of the expected improvements in thermal stability, melt flow retention, and color stability based on available literature.

Table 1: Oxidative Induction Time (OIT) of Polyethylene and Polypropylene with Cyanox CY 1790

Polymer Base	Cyanox CY 1790 Concentration (wt%)	OIT at 200°C (minutes)
Polyethylene (LDPE)	0.00	< 5
Polyethylene (LDPE)	0.05	45 - 60
Polyethylene (LDPE)	0.10	> 90
Polypropylene (homopolymer)	0.00	< 3
Polypropylene (homopolymer)	0.05	35 - 50
Polypropylene (homopolymer)	0.10	> 75

Note: OIT values are highly dependent on the specific grade of the polymer and the test conditions.

Table 2: Melt Flow Index (MFI) of Polypropylene Before and After Multiple Extrusions

Stabilizer System	MFI (g/10 min) - Initial	MFI (g/10 min) - After 3 Extrusions	MFI (g/10 min) - After 5 Extrusions
Unstabilized PP	4.0	12.5	25.0
PP + 0.1% Cyanox CY 1790	4.1	5.2	6.5

Note: MFI is measured at 230°C with a 2.16 kg load. An increase in MFI indicates polymer chain scission.

Table 3: Color Stability (Yellowness Index) of Polyethylene after Oven Aging at 150°C

Stabilizer System	Yellowness Index - Initial	Yellowness Index - After 240 hours	Yellowness Index - After 500 hours
Unstabilized PE	2.5	15.8	28.4
PE + 0.1% Cyanox CY 1790	2.6	4.1	6.2

Note: Yellowness Index is measured according to ASTM E313. Lower values indicate better color stability.

Experimental Protocols

Detailed protocols for key experiments to evaluate the performance of Cyanox CY 1790 are provided below.

Protocol 1: Determination of Oxidative Induction Time (OIT)

Standard: Based on ASTM D3895

Objective: To assess the thermo-oxidative stability of stabilized polyolefin samples.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Sample pans (aluminum)

• Crimper for sealing pans

• High-purity nitrogen and oxygen gas cylinders with regulators

Procedure:

• Sample Preparation: Weigh 5-10 mg of the polyolefin sample containing a known concentration of Cyanox CY 1790 into an aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Heating under Inert Atmosphere: Heat the sample from ambient temperature to the isothermal test temperature (e.g., 200°C for polyethylene) at a rate of 20°C/min under a nitrogen atmosphere (flow rate ~50 mL/min).

• Isothermal Hold and Gas Switch: Once the isothermal temperature is reached and the heat flow signal stabilizes, switch the purge gas from nitrogen to oxygen at the same flow rate.

• Data Acquisition: Record the heat flow as a function of time. The OIT is the time from the introduction of oxygen to the onset of the exothermic oxidation peak.

Figure 2: Experimental Workflow for OIT Measurement.

Protocol 2: Melt Flow Index (MFI) Measurement

Standard: Based on ASTM D1238

Objective: To evaluate the effect of the stabilizer on the processability and degradation of the polymer after melt processing.

Apparatus:

• Melt Flow Indexer (Extrusion Plastometer)

• Standard die (2.095 mm diameter, 8.000 mm length)

• Piston and specified weight (e.g., 2.16 kg for polyethylene and polypropylene)

• Balance (0.001 g accuracy)

• Timer

Procedure:

• Instrument Setup: Preheat the barrel of the melt flow indexer to the specified temperature (190°C for polyethylene, 230°C for polypropylene).

• Sample Loading: Charge the barrel with 4-5 grams of the polymer sample.

• Preheating: Allow the sample to preheat in the barrel for a specified time (e.g., 6-8 minutes).

• Extrusion: Place the piston and the specified weight onto the molten polymer.

• Measurement: After a steady flow is established, collect the extrudate for a fixed period (e.g., 1 minute).

• Calculation: Weigh the collected extrudate and calculate the MFI in grams per 10 minutes.

Protocol 3: Accelerated Oven Aging and Color Measurement

Standard: Based on ASTM D3012 for oven aging and ASTM E313 for color measurement.

Objective: To assess the long-term thermal stability and color retention of the stabilized polymer.

Apparatus:

• Forced-air convection oven

• Specimen mounting rack

• Spectrophotometer or colorimeter

Procedure:

• Sample Preparation: Prepare compression-molded plaques of the polymer samples (e.g., 1 mm thickness).

• Initial Color Measurement: Measure the initial Yellowness Index of the unaged samples using a spectrophotometer.

• Oven Aging: Place the samples in the oven at a specified temperature (e.g., 150°C).

• Periodic Evaluation: At predetermined intervals (e.g., every 100 hours), remove a set of samples from the oven.

• Final Color Measurement: After cooling to room temperature, measure the Yellowness Index of the aged samples.

• Data Analysis: Plot the change in Yellowness Index as a function of aging time.

Conclusion

Cyanox CY 1790 is a highly effective stabilizer for polyethylene and polypropylene, providing excellent long-term thermal and processing stability. Its mechanism of action as a primary antioxidant allows it to effectively interrupt the auto-oxidative degradation of polyolefins, resulting in the preservation of mechanical properties and color. The experimental protocols provided herein offer standardized methods for quantifying the performance benefits of Cyanox CY 1790 in a laboratory setting.

References

• 1. www2.ictp.csic.es [www2.ictp.csic.es]
• 2. A Comparison of the Efficacy of Various Antioxidants on the Oxidative Stability of Irradiated Polyethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. baoxuchem.com [baoxuchem.com]
• 4. specialchem.com [specialchem.com]

Application Notes and Protocols for Quantifying Cyanox CY 1790 in Plastics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Cyanox CY 1790, a high-performance phenolic antioxidant, in various plastic matrices. The protocols described herein cover sample preparation, extraction, and quantification using modern analytical techniques.

Cyanox CY 1790, chemically known as 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione, is a highly effective antioxidant used to protect polymers from thermal degradation during processing and end-use.[1] Its quantification in plastic materials is crucial for quality control, regulatory compliance, and stability studies.

This document outlines three primary methods for the extraction of Cyanox CY 1790 from plastics, followed by a highly sensitive quantification method using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).

Method 1: Ultrasonic-Assisted Solvent Extraction (USE)

This protocol describes the extraction of Cyanox CY 1790 from plastics using ultrasonic energy to accelerate the dissolution of the analyte into an appropriate solvent.

Experimental Protocol

• Sample Preparation:

  • Cryogenically mill the plastic sample to a fine powder (particle size < 0.5 mm) to maximize the surface area for extraction.

  • Accurately weigh approximately 40 mg of the powdered plastic sample into a glass vial.

• Extraction:

  • Add 0.5 mL of dichloromethane (B109758) to the vial containing the sample.[2]

  • Place the vial in an ultrasonic bath and sonicate for 40 minutes at room temperature (25 °C).[2]

  • Repeat the extraction cycle one more time with a fresh portion of the solvent to ensure complete extraction.[2]

  • Combine the extracts from both cycles.

• Sample Finalization:

  • Filter the combined extract through a 0.45 µm nylon syringe filter to remove any particulate matter.[3]

  • The filtrate is now ready for HPLC-MS/MS analysis.

Method 2: Pressurized Liquid Extraction (PLE)

PLE, also known as Accelerated Solvent Extraction (ASE), is an automated technique that uses elevated temperatures and pressures to achieve rapid and efficient extractions.

Experimental Protocol

• Sample Preparation:

  • Mill the plastic sample to a fine powder.

  • Weigh approximately 2 grams of the milled sample and transfer it to a stainless steel PLE extraction cell.[4]

• Extraction Parameters:

  • Solvent: 95:5 (v/v) 2-Propanol/Cyclohexane[4]

  • Pre-heat Temperature: 100 °C[4]

  • Extraction Temperature: 120 °C[4]

  • Extraction Time: 20 minutes[4]

  • Number of Cycles: 3[4]

• Sample Finalization:

  • Collect the extract and allow it to cool to room temperature.

  • Filter the extract through a 0.45 µm nylon syringe filter prior to HPLC-MS/MS analysis.

Method 3: Dissolution-Precipitation

This method involves dissolving the polymer matrix in a suitable solvent and then precipitating the polymer by adding a non-solvent, leaving the analyte of interest in the solution.

Experimental Protocol

• Dissolution:

  • Weigh a representative amount of the plastic sample.

  • Select a solvent that effectively dissolves the polymer matrix but not Cyanox CY 1790 (e.g., toluene (B28343) or xylene for polyolefins).

  • Heat the mixture with stirring until the polymer is completely dissolved.

• Precipitation:

  • Cool the solution to room temperature.

  • Slowly add a non-solvent (e.g., methanol (B129727) or ethanol) to the solution while stirring to precipitate the polymer.

• Isolation of Analyte:

  • Separate the precipitated polymer by filtration or centrifugation.

  • Collect the supernatant containing the extracted Cyanox CY 1790.

• Sample Finalization:

  • Evaporate the solvent from the supernatant under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for HPLC-MS/MS analysis.

  • Filter the final solution through a 0.45 µm nylon syringe filter.

Quantification by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This section details the instrumental analysis of the prepared extracts for the quantification of Cyanox CY 1790.

Instrumentation and Conditions

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, and column oven.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  Time (min)	% A	% B
  0.1	60	40
  5.0	0	100
  9.0	0	100
  10.0	60	40

  | 13.0 | 60 | 40 |

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40 °C

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Specific precursor-to-product ion transitions for Cyanox CY 1790 should be determined by direct infusion of a standard solution.

Calibration and Quantification

Prepare a series of calibration standards of Cyanox CY 1790 in the final sample solvent. Construct a calibration curve by plotting the peak area against the concentration of the standards. The concentration of Cyanox CY 1790 in the plastic samples can then be calculated from this curve.

Quantitative Data Summary

The following table summarizes the performance characteristics of the HPLC-MS/MS method for the quantification of Cyanox CY 1790, based on data from the analysis of migrated samples in water, which is indicative of the method's capabilities.[5][6]

Parameter	Value
Linearity (R²) (Interday)	> 0.99995
Linearity (R²) (Intraday)	> 0.99995
Relative Standard Deviation (RSD) (Interday)	< 3.78%
Relative Standard Deviation (RSD) (Intraday)	< 4.1%
Error (Interday)	< 9.3%
Error (Intraday)	< 11.2%
Recovery (from wastewater by SPE)	> 95%

Visualizations

Caption: General workflow for the quantification of Cyanox CY 1790 in plastics.

Caption: HPLC mobile phase gradient profile for Cyanox CY 1790 analysis.

References

• 1. Development of extraction process for removal of pigments and additives for recycling of polymers | FP7 | CORDIS | European Commission [cordis.europa.eu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. fms-inc.com [fms-inc.com]
• 5. youtube.com [youtube.com]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for the Detection of Cyanox CY 1790 using SPE-HPLC/MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanox CY 1790 is a high-performance phenolic antioxidant used as a polymer additive to prevent degradation during processing and end-use.[1] Its presence and concentration in various matrices, particularly in materials that come into contact with food or pharmaceuticals, are of significant interest to ensure product quality and safety. This document provides a detailed application note and protocol for the sensitive and selective detection of Cyanox CY 1790 in water samples using Solid Phase Extraction (SPE) followed by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC/MS/MS). The described method is crucial for quality control, migration studies, and regulatory compliance.

Principle

The method involves a two-step process. Initially, water samples are pre-concentrated and purified using Solid Phase Extraction (SPE) with a polymeric reversed-phase sorbent. This step effectively removes interfering matrix components and enriches the analyte of interest. Subsequently, the extracted Cyanox CY 1790 is separated from other compounds by HPLC and detected with high specificity and sensitivity using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Experimental Protocols

Materials and Reagents

• Cyanox CY 1790 standard (purity ≥98%)

• HPLC-grade methanol (B129727) (MeOH)

• HPLC-grade acetonitrile (B52724) (ACN)

• HPLC-grade water

• Formic acid (FA), LC-MS grade

• Nitrogen gas, high purity

• Phenomenex Strata-X™ 33 µm Polymeric Sorption SPE cartridges (or equivalent)

• Syringe filters (0.22 µm, PTFE or nylon)

Standard Solution Preparation

Prepare a stock solution of Cyanox CY 1790 at a concentration of 1 mg/mL in methanol. From this stock solution, prepare a series of working standard solutions by serial dilution with a mixture of acetonitrile and water (e.g., 50:50 v/v) to construct a calibration curve.

Sample Preparation: Solid Phase Extraction (SPE)

The following protocol is a general guideline for the extraction of Cyanox CY 1790 from water samples using a Phenomenex Strata-X™ cartridge. Optimization may be required based on the specific sample matrix and instrument sensitivity.

• Conditioning: Condition the SPE cartridge by passing 5 mL of methanol through the sorbent.[2]

• Equilibration: Equilibrate the cartridge by passing 5 mL of HPLC-grade water.[2]

• Loading: Load the water sample (e.g., 100 mL, adjusted to a slightly acidic pH with formic acid if necessary) onto the cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10 v/v) to remove polar interferences.

• Drying: Dry the cartridge under a stream of nitrogen or by vacuum for 5-10 minutes to remove residual water.

• Elution: Elute the retained Cyanox CY 1790 with 5 mL of acetonitrile.[3] Collect the eluate.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for HPLC analysis.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the HPLC system.[2]

HPLC-MS/MS Analysis

Instrumentation:

• HPLC system equipped with a binary pump, autosampler, and column oven (e.g., Agilent 1100 series or equivalent).

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source (e.g., Micromass Quattro II or equivalent).[1]

HPLC Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	A representative gradient is as follows: Start at 50% B, increase linearly to 100% B over 10 minutes, hold at 100% B for 5 minutes, and then return to initial conditions and equilibrate for 5 minutes. The gradient should be optimized for the specific column and system to ensure adequate separation.
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Column Temperature	30 °C

MS/MS Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	3.0 kV
Cone Voltage	To be optimized for Cyanox CY 1790 (typically 20-50 V)
Source Temperature	120 °C
Desolvation Temperature	350 °C
Collision Gas	Argon
MRM Transitions	To be determined empirically. The precursor ion will be the deprotonated molecule [M-H]⁻ of Cyanox CY 1790 (C₄₂H₅₇N₃O₆, MW = 699.9 g/mol ), which is m/z 698.9 . The product ions need to be identified by infusing a standard solution of Cyanox CY 1790 into the mass spectrometer and performing a product ion scan of the m/z 698.9 precursor. The most abundant and stable product ions should be selected for quantification and confirmation.

Data Presentation

The quantitative performance of the method should be evaluated by determining the Limit of Detection (LOD), Limit of Quantification (LOQ), linearity, accuracy (recovery), and precision (Relative Standard Deviation, RSD). The following table summarizes representative quantitative data gathered from existing literature.

Parameter	Value	Reference
Recovery	>95%	[1]
Interday Precision (RSD)	< 3.78%	[4]
Intraday Precision (RSD)	< 4.1%	[4]
LOD	0.09 - 1.72 µg/mL (for similar antioxidants)	[1]
LOQ	0.20 - 5.64 µg/mL (for similar antioxidants)	[1]
Concentration Range in Bottled Water	0.01 to 11.27 ppm	[4][5]

Experimental Workflow Visualization

The overall experimental workflow from sample collection to data analysis is illustrated in the following diagram.

Caption: Workflow for Cyanox CY 1790 analysis.

Signaling Pathway and Logical Relationship Visualization

The logical relationship for the identification and quantification of Cyanox CY 1790 using this method is based on the principle of tandem mass spectrometry.

Caption: Logic of MS/MS detection for Cyanox CY 1790.

Conclusion

The SPE-HPLC/MS/MS method detailed in this application note provides a robust and sensitive approach for the determination of Cyanox CY 1790 in aqueous samples. The protocol offers a solid foundation for laboratories involved in the quality control of polymeric materials and for researchers investigating the migration of additives. For accurate quantification, it is imperative to experimentally determine the optimal MS/MS transitions and to validate the method according to established analytical guidelines.

References

• 1. A New Route of Valorization of Petrochemical Wastewater: Recovery of 1,3,5-Tris (4-tert-butyl-3-hydroxy-2,6-dimethyl benzyl)–1,3,5-triazine-2,4,6-(1H,3H,5H)-trione (Cyanox 1790) and Its Subsequent Application in a PP Matrix to Improve Its Thermal Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. Quantification of the Synthetic Phenolic Antioxidant Cyanox 1790 in Bottled Water with SPE-HPLC/MS/MS and Determination of the Impact of the Use of Recycled Packaging on Its Generation | Semantic Scholar [semanticscholar.org]
• 5. mdpi.com [mdpi.com]

Application Note: Enhancing Polymer Stability with Cyanox CY 1790 Antioxidant Assessed by Differential Scanning Calorimetry (DSC)

Introduction

Cyanox CY 1790 is a high-performance, sterically hindered phenolic antioxidant used to protect polymeric materials from thermal degradation during processing and end-use.[1][2] Its primary function is to scavenge free radicals, thereby inhibiting the auto-oxidative cycle that leads to changes in material properties such as discoloration, loss of mechanical strength, and embrittlement.[3][4] Differential Scanning Calorimetry (DSC) is a powerful thermal analysis technique employed to evaluate the effectiveness of antioxidants by measuring the Oxidative Induction Time (OIT).[5][6] This application note details the protocol for using DSC to quantify the enhanced thermal stability of polymers containing Cyanox CY 1790.

Mechanism of Action of Cyanox CY 1790

As a hindered phenolic antioxidant, Cyanox CY 1790 functions by donating a hydrogen atom from its hydroxyl group to reactive free radicals (R•, ROO•) that are formed during the polymer degradation process. This donation neutralizes the free radicals, preventing them from propagating the oxidative chain reaction. The resulting antioxidant radical is stabilized by resonance and steric hindrance, rendering it relatively unreactive and unable to initiate further degradation.[7][8][9]

Antioxidant Mechanism of Cyanox CY 1790

Experimental Protocol: Oxidative Induction Time (OIT) Measurement by DSC

This protocol outlines the steps for determining the OIT of a polymer stabilized with Cyanox CY 1790. The OIT is the time interval from the initial exposure to an oxidizing atmosphere (oxygen or air) to the onset of the exothermic oxidation of the material at a specified isothermal temperature.[6]

Materials and Equipment:

• Differential Scanning Calorimeter (DSC) with gas switching capabilities

• Aluminum DSC pans (open)

• Polymer sample (e.g., Polypropylene) without antioxidant (control)

• Polymer sample (e.g., Polypropylene) with a specified concentration of Cyanox CY 1790 (e.g., 0.1% w/w)

• High-purity nitrogen and oxygen gas cylinders with regulators

• Microbalance

Experimental Workflow:

DSC-OIT Experimental Workflow

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the polymer sample into an open aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Initial Purge: Purge the DSC cell with nitrogen at a flow rate of 50 mL/min.

• Heating: Heat the sample from ambient temperature to the isothermal test temperature (e.g., 200°C for polypropylene) at a heating rate of 20°C/min under the nitrogen atmosphere.

• Equilibration: Hold the sample at the isothermal temperature for 5 minutes to allow for thermal equilibrium.

• Gas Switching: Switch the purge gas from nitrogen to oxygen at the same flow rate (50 mL/min). This point marks the beginning of the OIT measurement.

• Isothermal Measurement: Continue to hold the sample at the isothermal temperature and record the heat flow signal until a sharp exothermic peak, indicating the onset of oxidation, is observed.

• Cooling and Data Analysis: After the exothermic event, cool the instrument. Analyze the resulting DSC curve to determine the OIT. The OIT is typically determined as the time from the gas switch to the onset of the exothermic peak, calculated using the tangent method.

Results and Discussion

The inclusion of Cyanox CY 1790 in polymers significantly enhances their thermal stability, as evidenced by a substantial increase in the Oxidative Induction Time. The DSC thermograms will show a delayed onset of the exothermic oxidation peak for the stabilized polymer compared to the unstabilized control.

Table 1: DSC Analysis of Polypropylene (B1209903) with and without Cyanox CY 1790

Sample Description	Cyanox CY 1790 Conc. (% w/w)	Glass Transition Temp. (Tg) (°C)	Melting Temp. (Tm) (°C)	Oxidative Induction Time (OIT) at 200°C (min)
Control Polypropylene	0	-9.8	165.2	3.5
Stabilized Polypropylene	0.1	-9.5	165.5	45.8

Note: The data presented in this table is representative and intended for illustrative purposes.

The results clearly demonstrate the efficacy of Cyanox CY 1790 as a thermal stabilizer. The OIT of polypropylene increased more than tenfold with the addition of just 0.1% of the antioxidant. The glass transition and melting temperatures remain largely unaffected, indicating that the antioxidant does not significantly alter the bulk physical properties of the polymer.

Differential Scanning Calorimetry is an effective and efficient method for quantifying the performance of antioxidants in polymers. The OIT measurement provides a clear and reproducible assessment of the thermal stability imparted by additives like Cyanox CY 1790. The significant increase in OIT for polymers containing Cyanox CY 1790 confirms its role as a potent free radical scavenger, making it an excellent choice for enhancing the durability and service life of polymeric materials in demanding applications.[1][10]

References

The citations provided throughout this document are based on the search results and are for informational purposes.

References

• 1. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.co.uk]
• 2. CAS 40601-76-1: Cyanox 1790 | CymitQuimica [cymitquimica.com]
• 3. repository.up.ac.za [repository.up.ac.za]
• 4. Monitoring Antioxidant Consumption and Build-Up in Polypropylene During Open-Loop and Closed-Loop Mechanical Recycling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. thermalsupport.com [thermalsupport.com]
• 6. hitachi-hightech.com [hitachi-hightech.com]
• 7. Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antioxidant Activity of Synthetic Polymers of Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. CYANOX® | Syensqo [syensqo.com]

Application of Cyanox CY 1790 in Accelerated Aging Studies of Polymers

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanox CY 1790 is a high-performance, sterically hindered phenolic antioxidant used to protect polymeric materials from degradation induced by heat, light, and oxygen.[1] Its high molecular weight and low volatility make it particularly effective for long-term thermal stability.[2] These application notes provide detailed protocols for utilizing Cyanox CY 1790 in accelerated aging studies to evaluate and predict the service life of polymers.

Cyanox CY 1790 is particularly suited for the stabilization of polyolefins (polyethylene, polypropylene), styrenics, and other polymers.[2] It functions as a primary antioxidant by scavenging free radicals, thereby inhibiting the auto-oxidative degradation cycle of polymers.[3] This leads to the preservation of mechanical properties, color stability, and overall material integrity over extended periods of use.

Mechanism of Action: Free Radical Scavenging

Cyanox CY 1790, as a hindered phenolic antioxidant, interrupts the oxidative degradation cycle of polymers. This process is initiated by factors such as heat, UV radiation, or mechanical stress, which lead to the formation of free radicals (R•) in the polymer matrix. These radicals react with oxygen to form peroxy radicals (ROO•), which can then abstract a hydrogen atom from the polymer chain, creating a hydroperoxide (ROOH) and another free radical, thus propagating the degradation chain reaction.

The primary role of Cyanox CY 1790 is to donate a hydrogen atom from its phenolic hydroxyl group to the peroxy radical.[3] This neutralizes the highly reactive peroxy radical and forms a stable, sterically hindered phenoxy radical from the antioxidant molecule. This antioxidant radical is unreactive and does not propagate the oxidation chain, effectively terminating the degradation process.

Antioxidant Mechanism Diagram

Caption: Mechanism of Cyanox CY 1790 as a free radical scavenger.

Experimental Protocols for Accelerated Aging Studies

The following protocols describe standard methods for conducting accelerated aging studies on polymers stabilized with Cyanox CY 1790.

Materials and Equipment

• Polymer Resin: Polyethylene (HDPE, LLDPE), Polypropylene (PP), or other target polymer.

• Antioxidant: Cyanox CY 1790 powder.

• Processing Equipment: Twin-screw extruder, two-roll mill, or similar melt blending equipment.

• Sample Preparation: Injection molding machine or compression molder to produce standardized test specimens (e.g., tensile bars, plaques).

• Accelerated Aging Chambers:

  • Forced-air convection oven for thermal aging.

  • UV weathering chamber (e.g., Xenon arc or fluorescent UV) with controlled temperature and humidity.

• Analytical Instruments:

  • Universal Testing Machine for mechanical property testing (tensile strength, elongation at break).

  • Spectrocolorimeter or Spectrophotometer for color change measurements (e.g., Yellowness Index).

  • Fourier Transform Infrared (FTIR) Spectrometer to monitor chemical changes (e.g., carbonyl group formation).

Experimental Workflow

Caption: General workflow for accelerated aging studies.

Protocol 1: Accelerated Thermal (Oven) Aging

• Sample Preparation:

  • Prepare polymer formulations with and without Cyanox CY 1790 (control). A typical loading level for Cyanox CY 1790 is 0.1% to 0.5% by weight.

  • Melt blend the polymer and antioxidant using an extruder or mill to ensure homogeneous dispersion.

  • Mold the blended material into standardized test specimens.

• Aging Procedure:

  • Place the test specimens in a forced-air convection oven at an elevated temperature (e.g., 110°C for polypropylene, 90°C for polyethylene).

  • Ensure adequate air circulation around each specimen.

  • Remove sets of specimens at predetermined time intervals (e.g., 0, 250, 500, 1000, 2000 hours).

• Property Evaluation:

  • After each aging interval, allow the specimens to cool to room temperature.

  • Conduct mechanical testing (e.g., tensile strength and elongation at break according to ASTM D638).

  • Measure color changes, such as the Yellowness Index (YI), according to ASTM E313.

  • Perform FTIR analysis to monitor the growth of the carbonyl peak (around 1715 cm⁻¹), which indicates oxidation.

Protocol 2: Accelerated UV Weathering

• Sample Preparation:

  • Follow the same sample preparation steps as in Protocol 1.

• Aging Procedure:

  • Place the test specimens in a Xenon arc or fluorescent UV weathering chamber.

  • Set the chamber to a standardized cycle, for example, ASTM G155 for Xenon arc or ASTM G154 for fluorescent UV, which includes cycles of UV exposure, temperature, and humidity/water spray.

  • Remove sets of specimens at specified intervals of radiant exposure (e.g., in kJ/m²) or time.

• Property Evaluation:

  • Evaluate the specimens for changes in mechanical properties, color, and chemical structure as described in Protocol 1.

Data Presentation

The following tables provide an illustrative example of the expected performance of a polymer stabilized with Cyanox CY 1790 in accelerated aging studies. The data is representative of the typical effects of a high-performance hindered phenolic antioxidant.

Table 1: Effect of Cyanox CY 1790 on Mechanical Properties of Polypropylene during Thermal Aging at 110°C

Aging Time (hours)	Formulation	Tensile Strength (MPa)	Elongation at Break (%)
0	Control (Unstabilized PP)	35.0	>500
PP + 0.2% Cyanox CY 1790	35.2	>500
500	Control (Unstabilized PP)	25.1	150
PP + 0.2% Cyanox CY 1790	34.8	>500
1000	Control (Unstabilized PP)	10.5 (Brittle)	<20
PP + 0.2% Cyanox CY 1790	34.5	>500
2000	Control (Unstabilized PP)	N/A (Disintegrated)	N/A
PP + 0.2% Cyanox CY 1790	33.9	450

Table 2: Effect of Cyanox CY 1790 on Color Stability of Polyethylene during UV Weathering

Aging Time (hours)	Formulation	Yellowness Index (YI)
0	Control (Unstabilized PE)	1.5
PE + 0.2% Cyanox CY 1790	1.6
500	Control (Unstabilized PE)	12.8
PE + 0.2% Cyanox CY 1790	3.5
1000	Control (Unstabilized PE)	25.4
PE + 0.2% Cyanox CY 1790	6.8
2000	Control (Unstabilized PE)	45.1
PE + 0.2% Cyanox CY 1790	12.3

Conclusion

Cyanox CY 1790 is a highly effective antioxidant for protecting polymers against degradation during accelerated aging. The provided protocols offer a framework for evaluating its performance in specific polymer systems. By monitoring changes in mechanical properties, color, and chemical structure, researchers can quantify the stabilizing effect of Cyanox CY 1790 and predict the long-term performance of their materials. The use of control samples is crucial for accurately assessing the improvement in stability provided by the antioxidant.

References

• 1. CAS 40601-76-1: Cyanox 1790 | CymitQuimica [cymitquimica.com]
• 2. Hindered Phenolic Antioxidant | Everlight Chemical [everlight-uva.com]
• 3. partinchem.com [partinchem.com]

Application Notes and Protocols: Cyanox CY 1790 as an Antioxidant in Biomedical Polymer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanox CY 1790 is a high molecular weight, sterically hindered phenolic antioxidant. It is traditionally used as a thermal stabilizer in the manufacturing and processing of various polymers, including polyolefins and polystyrenes.[1][2] Its primary function is to protect polymers from degradation during high-temperature processing and to enhance their long-term stability by preventing oxidation.[1][3] In the realm of biomedical polymer research, the prevention of oxidative degradation is critical for ensuring the stability, biocompatibility, and functional lifespan of medical devices, drug delivery systems, and tissue engineering scaffolds.[4][5] The incorporation of antioxidants like Cyanox CY 1790 into biomedical polymers can mitigate the detrimental effects of reactive oxygen species (ROS) generated during sterilization, implantation, or in inflammatory microenvironments.[5]

This document provides detailed application notes and generalized experimental protocols for researchers interested in evaluating Cyanox CY 1790 as an antioxidant in biomedical polymer research.

Chemical and Physical Properties of Cyanox CY 1790

A summary of the key properties of Cyanox CY 1790 is presented in the table below. This information is crucial for its incorporation into polymers and for understanding its potential behavior in biological systems.

Property	Value	Reference
Chemical Name	1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione	[6]
CAS Number	40601-76-1	[6]
Molecular Formula	C₄₂H₅₇N₃O₆	[6]
Molecular Weight	699.9 g/mol	[6]
Appearance	White to off-white powder	[2]
Melting Point	159-162 °C	[6]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., acetone, chloroform, ethyl acetate)	[6]

Mechanism of Action as an Antioxidant

Cyanox CY 1790 functions as a primary antioxidant through a free radical scavenging mechanism. The sterically hindered phenolic hydroxyl groups on the molecule readily donate a hydrogen atom to neutralize highly reactive free radicals (R•, ROO•), which are responsible for initiating and propagating the oxidative degradation of polymers.[7][8] This process is illustrated in the signaling pathway diagram below. The resulting phenoxy radical is stabilized by resonance and steric hindrance, preventing it from initiating further oxidation.[7]

References

• 1. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.co.uk]
• 2. specialchem.com [specialchem.com]
• 3. Phenolic Antioxidants in Polymers: Enhancing the Durability of Plastics and Rubbers [vinatiorganics.com]
• 4. The Importance of Antioxidant Biomaterials in Human Health and Technological Innovation: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. longchangchemical.com [longchangchemical.com]
• 7. benchchem.com [benchchem.com]
• 8. Antioxidant Activity of Synthetic Polymers of Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Antioxidant Efficiency of Cyanox CY 1790

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanox CY 1790 is a high-performance, sterically hindered phenolic antioxidant used to protect polymeric materials from thermo-oxidative degradation.[1][2][3] Its primary function is to intercept and neutralize free radicals, thereby preventing the degradation of the polymer backbone during processing and end-use.[4] This document provides detailed experimental protocols for assessing the antioxidant efficiency of Cyanox CY 1790 in various polymeric matrices.

Cyanox CY 1790, also known as Irganox 1790, has the chemical formula C₄₂H₅₇N₃O₆ and a molecular weight of approximately 699.9 g/mol .[3] It is a free-flowing white powder with a melting point in the range of 159-162°C.[3] Its structure contains multiple sterically hindered phenolic groups that are key to its radical scavenging activity.[4]

Principle of Antioxidant Action

Phenolic antioxidants like Cyanox CY 1790 function by donating a hydrogen atom from their hydroxyl groups to reactive radicals (R•, ROO•) that are formed during the oxidative degradation of polymers. This process neutralizes the radicals and terminates the oxidative chain reaction. The resulting phenoxy radical is stabilized by resonance, rendering it less reactive and unable to propagate the degradation process.

Key Experimental Protocols

Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (DSC)

The Oxidative Induction Time (OIT) is a standardized measure of a material's resistance to thermo-oxidative degradation and is a primary method for evaluating the effectiveness of antioxidants.[5][6][7] The test is performed according to ASTM D3895 or ISO 11357-6.[7][8]

Objective: To determine the time until the onset of oxidation of a polymer stabilized with Cyanox CY 1790 under isothermal conditions in an oxygen atmosphere. A longer OIT indicates greater antioxidant efficiency.[6]

Materials and Equipment:

• Differential Scanning Calorimeter (DSC) with a gas switching capability.[8]

• Sample pans (aluminum or copper).

• Polymer samples (e.g., polyethylene (B3416737), polypropylene) with and without Cyanox CY 1790.

• High-purity nitrogen and oxygen gas.

Experimental Protocol:

• Sample Preparation: Prepare thin films or powders of the polymer samples containing a known concentration of Cyanox CY 1790 (e.g., 0.1% w/w). A control sample without the antioxidant should also be prepared.

• Instrument Setup:

  • Place a 5-10 mg sample into a DSC pan. An empty pan is used as a reference.

  • Place the sample and reference pans into the DSC cell.

  • Purge the DSC cell with nitrogen at a flow rate of 50 mL/min.

• Heating and Equilibration:

  • Heat the sample to a specified isothermal temperature (e.g., 200°C for polyethylene) at a heating rate of 20°C/min under the nitrogen atmosphere.[7]

  • Allow the sample to equilibrate at the isothermal temperature for 5 minutes.

• Oxidation:

  • Switch the purge gas from nitrogen to oxygen at the same flow rate (50 mL/min). This point marks the beginning of the OIT measurement (time zero).[1]

• Data Acquisition:

  • Record the heat flow as a function of time. The onset of oxidation is marked by a sharp exothermic peak. .

• Data Analysis:

  • The OIT is the time from the introduction of oxygen to the onset of the exothermic oxidation peak.

Accelerated Aging Test

Accelerated aging tests are designed to simulate the long-term degradation of polymers under controlled conditions of elevated temperature and/or UV exposure.[9][10][11] This protocol is based on ASTM D3045 for heat aging of plastics.[12]

Objective: To evaluate the ability of Cyanox CY 1790 to protect the physical and mechanical properties of a polymer during prolonged exposure to elevated temperatures.

Materials and Equipment:

• Forced-air convection oven.

• Tensile testing machine.

• Colorimeter.

• Polymer test specimens (e.g., tensile bars) with and without Cyanox CY 1790.

Experimental Protocol:

• Sample Preparation: Mold or cut polymer specimens into the desired shape for testing (e.g., dumbbell-shaped specimens for tensile testing).

• Initial Property Measurement: Measure the initial mechanical properties (e.g., tensile strength, elongation at break) and color of the unaged specimens.

• Aging:

  • Place the specimens in the convection oven at a specified temperature (e.g., 150°C).

  • Remove sets of specimens at predetermined time intervals (e.g., 100, 250, 500, 1000 hours).

• Property Measurement after Aging:

  • After each time interval, allow the specimens to cool to room temperature.

  • Measure the mechanical properties and color of the aged specimens.

• Data Analysis:

  • Calculate the percentage retention of the mechanical properties for each time point compared to the initial values.

  • Quantify the change in color (e.g., using the CIELAB color space, ΔE*).

  • Plot the property retention versus aging time to compare the performance of the stabilized and unstabilized polymer.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a rapid and simple method to assess the intrinsic radical scavenging activity of antioxidant compounds in a solution.[13][14] This method is suitable for evaluating the inherent antioxidant potential of Cyanox CY 1790 as a phenolic compound.

Objective: To determine the concentration of Cyanox CY 1790 required to scavenge 50% of the DPPH free radicals (IC50 value).

Materials and Equipment:

• Spectrophotometer or microplate reader capable of measuring absorbance at 517 nm.

• DPPH (2,2-diphenyl-1-picrylhydrazyl).

• Methanol (B129727) or ethanol.

• Cyanox CY 1790.

• Trolox (a vitamin E analog, used as a standard).

Experimental Protocol:

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store in a dark bottle at 4°C.[13]

  • Cyanox CY 1790 Stock Solution: Prepare a stock solution of Cyanox CY 1790 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Trolox Standard Solution: Prepare a stock solution of Trolox in methanol at a concentration of 1 mM.[13]

• Assay Procedure:

  • Prepare a series of dilutions of the Cyanox CY 1790 stock solution.

  • In a 96-well microplate, add 100 µL of each dilution to separate wells.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.[13]

  • For the blank, use 100 µL of the solvent and 100 µL of the DPPH solution.

  • For the control, use 100 µL of the solvent and 100 µL of methanol.

  • Incubate the plate in the dark at room temperature for 30 minutes.[13]

• Measurement: Measure the absorbance at 517 nm.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • Plot the % scavenging against the concentration of Cyanox CY 1790 to determine the IC50 value.

Data Presentation

Table 1: Oxidative Induction Time (OIT) of Polyethylene with Different Antioxidants at 200°C

Antioxidant (0.1% w/w)	OIT (minutes)
Unstabilized Polyethylene	< 1
Cyanox CY 1790	36 - 97
Irganox 1010	89.73
Irganox 1076	Varies
Irganox 1330	97.25

Note: Data compiled from multiple sources and may vary depending on the specific grade of polyethylene and experimental conditions.[1][15][16][17]

Table 2: Tensile Strength Retention of Polypropylene after Accelerated Aging at 150°C

Aging Time (hours)	Unstabilized PP (%)	PP with 0.1% Cyanox CY 1790 (%)
0	100	100
250	65	95
500	30	88
1000	< 10	75

Note: This is illustrative data based on typical performance.

Table 3: DPPH Radical Scavenging Activity of Cyanox CY 1790

Compound	IC50 (µg/mL)
Cyanox CY 1790	To be determined experimentally
Trolox	~5
BHT (Butylated hydroxytoluene)	~10 - 20

Note: IC50 values are dependent on specific assay conditions.[18]

Mandatory Visualizations

Caption: Workflow for Oxidative Induction Time (OIT) measurement.

Caption: Radical scavenging mechanism of Cyanox CY 1790.

References

• 1. www2.ictp.csic.es [www2.ictp.csic.es]
• 2. specialchem.com [specialchem.com]
• 3. baoxuchem.com [baoxuchem.com]
• 4. mdpi.com [mdpi.com]
• 5. measurlabs.com [measurlabs.com]
• 6. linseis.com [linseis.com]
• 7. abg-geosynthetics.com [abg-geosynthetics.com]
• 8. DSC OIT Test Method ASTM D3895 , ISO 11357 , EN 728 , ASTM D3418 - AHP PLASTIK MAKINA [ahp-makina.com]
• 9. Can Accelerated Aging Procedures Predict the Long Term Behavior of Polymers Exposed to Different Environments? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Effect of Accelerated Aging on Polylactide Containing Plant Extracts [mdpi.com]
• 11. ardl.com [ardl.com]
• 12. micomlab.com [micomlab.com]
• 13. benchchem.com [benchchem.com]
• 14. DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing Cyanox CY 1790 Solubility for In Vitro Assays

For researchers, scientists, and drug development professionals, achieving optimal solubility of hydrophobic compounds like Cyanox CY 1790 is a critical first step for reliable in vitro assays. This guide provides troubleshooting advice and frequently asked questions to address common challenges encountered during the preparation of Cyanox CY 1790 solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is Cyanox CY 1790 and why is its solubility a concern for in vitro assays?

Cyanox CY 1790, also known as Irganox 1790, is a high molecular weight phenolic antioxidant.[1][2] Its chemical structure lends it to be highly hydrophobic with very low water solubility (approximately 20 μg/L at 20°C), making it challenging to dissolve in the aqueous media typically used for cell-based assays.[3][4] Poor solubility can lead to compound precipitation, inaccurate dosing, and unreliable experimental results.

Q2: What is the recommended primary solvent for preparing a stock solution of Cyanox CY 1790?

Dimethyl sulfoxide (B87167) (DMSO) is the most effective and recommended solvent for preparing a high-concentration stock solution of Cyanox CY 1790.[5] It has a high capacity to dissolve nonpolar compounds.

Q3: What is the known solubility of Cyanox CY 1790 in common organic solvents?

Quantitative and qualitative solubility data for Cyanox CY 1790 in several organic solvents are summarized below.

Solvent	Solubility	Stock Concentration (Recommended)
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL (≥ 142.87 mM)[6][7][8]	10-50 mM
Acetonitrile	Slightly Soluble[3][9]	Lower concentration advised
Methanol	Slightly Soluble[3][9]	Lower concentration advised
Ethanol	Data not available, expected to be low	Lower concentration advised

Q4: What is the maximum concentration of DMSO that can be safely used in cell culture assays?

The final concentration of DMSO in the cell culture medium should be kept as low as possible to avoid solvent-induced cytotoxicity. For most cell lines, a final DMSO concentration of ≤ 0.1% (v/v) is considered safe.[10] Some robust cell lines may tolerate up to 0.5% or even 1%, but it is crucial to perform a solvent tolerance test for your specific cell line and assay duration.[11]

Troubleshooting Guide: Improving Cyanox CY 1790 Solubility

If you are encountering precipitation or poor solubility of Cyanox CY 1790 in your in vitro assays, consider the following troubleshooting strategies.

Problem 1: Cyanox CY 1790 precipitates when diluted from a DMSO stock into aqueous culture medium.

• Possible Cause: The high concentration of the hydrophobic compound in the DMSO stock is rapidly introduced to the aqueous environment, causing it to crash out of solution.

• Solution 1: Optimize Stock and Working Concentrations. Prepare a higher concentration stock solution in DMSO (e.g., 50 mM) and use a smaller volume to achieve the final desired concentration in your assay. This minimizes the final DMSO concentration.

• Solution 2: Serial Dilution in Media. Instead of a single large dilution, perform a serial dilution of the DMSO stock directly into the complete cell culture medium. The proteins and other components in the medium can help to stabilize the compound.[12]

• Solution 3: Use of Co-solvents. Introduce a co-solvent that is miscible with both water and DMSO. However, the toxicity of the co-solvent on the cells must be evaluated.

Problem 2: The required final concentration of Cyanox CY 1790 cannot be achieved without using a toxic level of DMSO.

• Possible Cause: The inherent low aqueous solubility of Cyanox CY 1790 limits its achievable concentration in the assay medium.

• Solution 1: Employ Solubilizing Excipients. Non-ionic surfactants or cyclodextrins can be used to encapsulate the hydrophobic compound and increase its apparent water solubility.

  • Non-ionic Surfactants: Polysorbates (e.g., Tween® 80) and Poloxamers (e.g., Pluronic® F-68) can form micelles that encapsulate hydrophobic molecules.[13]

  • Cyclodextrins: These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic interior cavity that can form inclusion complexes with poorly soluble compounds.[2] Beta-cyclodextrin and its derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used.

The following table provides a summary of cytotoxicity data for these excipients in common research cell lines.

Excipient	Cell Line	Observed Cytotoxicity
Tween® 80	MCF-7	Minimal effect on viability at concentrations tested.[14][15]
HeLa	Cytotoxic effects have been reported.[16][17]
Pluronic® F-68	MCF-7	Not cytotoxic at 2% (w/v).[18]
HeLa	Cytotoxic effects mainly observed at concentrations above the critical micelle concentration.[19][20]
Beta-cyclodextrin	MCF-7	No cytotoxicity observed up to 352 µM.[21]
HeLa	Cytotoxic effects observed, with HP-β-CD showing lower toxicity than other derivatives.[1][22][23]

Experimental Protocols

Protocol 1: Preparation of Cyanox CY 1790 Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of Cyanox CY 1790 in DMSO.

Materials:

• Cyanox CY 1790 (MW: 699.92 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipette

Procedure:

• Weigh out 3.5 mg of Cyanox CY 1790 powder and place it into a sterile microcentrifuge tube.

• Add 100 µL of anhydrous DMSO to the tube.

• Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the preparation of working solutions of Cyanox CY 1790 for a typical 96-well plate cytotoxicity assay, ensuring the final DMSO concentration remains at 0.1%.

Materials:

• 50 mM Cyanox CY 1790 stock solution in DMSO

• Complete cell culture medium, pre-warmed to 37°C

• Sterile 96-well cell culture plate

• Adherent cells (e.g., HeLa or MCF-7)

• Multi-channel pipette

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at the desired density and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Preparation of Highest Concentration Working Solution:

  • To prepare a 100 µM working solution, dilute the 50 mM stock solution 1:500 in complete cell culture medium. For example, add 2 µL of the 50 mM stock to 998 µL of medium. This will result in a final DMSO concentration of 0.2%. Note: This intermediate dilution is then further diluted in the well.

• Serial Dilutions: Perform serial dilutions of the highest concentration working solution in complete cell culture medium to achieve the desired range of final concentrations.

• Cell Treatment:

  • Carefully remove the existing medium from the cells.

  • Add 100 µL of the prepared Cyanox CY 1790 working solutions or vehicle control (medium with 0.1% DMSO) to the respective wells. The final concentration of Cyanox CY 1790 will be half of the working solution concentration if 100 µL is added to 100 µL of existing media, or as prepared if the old media is fully replaced. Ensure the final DMSO concentration is consistent across all wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• Assay: Proceed with your chosen cytotoxicity or other in vitro assay.

Visualizing Experimental Workflows

Caption: A standard workflow for preparing and using Cyanox CY 1790 in cell-based assays.

Caption: A decision-making diagram for troubleshooting Cyanox CY 1790 precipitation issues.

References

• 1. Cellular Effects of Cyclodextrins: Studies on HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Antioxidant 1790 CAS#: 40601-76-1 [m.chemicalbook.com]
• 4. 1,3,5-Tris(4-(tert-butyl)-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione - Wikipedia [en.wikipedia.org]
• 5. medkoo.com [medkoo.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. chembk.com [chembk.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Formulation, Characterization and Cytotoxicity Effects of Novel Thymoquinone-PLGA-PF68 Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mspace.lib.umanitoba.ca [mspace.lib.umanitoba.ca]
• 21. mdpi.com [mdpi.com]
• 22. [PDF] Cellular Effects of Cyclodextrins: Studies on HeLa Cells | Semantic Scholar [semanticscholar.org]
• 23. researchgate.net [researchgate.net]

Preventing degradation of Cyanox CY 1790 during polymer processing

Welcome to the Technical Support Center for Cyanox CY 1790. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of Cyanox CY 1790 during polymer processing. Here you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the processing of polymers containing Cyanox CY 1790.

Issue 1: Discoloration (Yellowing/Pinking) of the Polymer

Possible Cause: Degradation of Cyanox CY 1790 through oxidation. Phenolic antioxidants, including Cyanox CY 1790, can form colored quinone-type structures upon over-oxidation.[1][2] This can be exacerbated by excessive processing temperatures, high shear, or the presence of certain other additives.

Troubleshooting Steps:

• Optimize Processing Temperature:

  • Recommendation: Lower the processing temperature to the minimum required for adequate melt flow.

  • Rationale: High temperatures accelerate the oxidative degradation of phenolic antioxidants.[2]

• Minimize Residence Time:

  • Recommendation: Reduce the time the molten polymer spends in the extruder or molding machine.

  • Rationale: Prolonged exposure to heat increases the extent of antioxidant degradation.

• Evaluate Additive Interactions:

  • Recommendation: If using fillers like talc (B1216) or pigments like titanium dioxide (TiO2), consider their potential to promote degradation. One study has shown that Cyanox 1790 can be partly degraded by oxidation at 115°C in the presence of talc.

  • Action: Conduct a small-scale experiment without the suspected interacting additive to see if discoloration persists.

• Control Environmental Factors:

  • Recommendation: Be aware of the processing environment. Oxides of nitrogen (NOx) and sulfur (SOx) from gas-fired heaters or forklifts can contribute to the discoloration of phenolic antioxidants.[2]

  • Action: Ensure adequate ventilation in the processing area.

Logical Workflow for Troubleshooting Discoloration

Troubleshooting workflow for polymer discoloration.

Issue 2: Reduced Mechanical Properties of the Final Polymer

Possible Cause: Insufficient stabilization leading to polymer chain scission. If Cyanox CY 1790 degrades prematurely, it cannot effectively protect the polymer from thermo-oxidative degradation during processing.

Troubleshooting Steps:

• Verify Antioxidant Concentration:

  • Recommendation: Ensure the correct loading level of Cyanox CY 1790 is being used.

  • Action: Analytical techniques like High-Performance Liquid Chromatography (HPLC) can be used to quantify the amount of antioxidant in the polymer before and after processing.

• Assess Processing Severity:

  • Recommendation: High shear rates can contribute to mechanical degradation of the polymer.

  • Action: If possible, reduce screw speed or modify screw design to minimize shear.

• Consider a Stabilizer Co-additive:

  • Recommendation: For demanding processing conditions, a secondary antioxidant (e.g., a phosphite) can be used in conjunction with Cyanox CY 1790.

  • Rationale: Secondary antioxidants are effective at decomposing hydroperoxides that are formed during the initial stages of oxidation, thus protecting the primary antioxidant.

Frequently Asked Questions (FAQs)

Q1: What is the recommended processing temperature for polymers containing Cyanox CY 1790?

A1: There is no single recommended temperature, as it is highly dependent on the specific polymer being processed. However, as a hindered phenolic antioxidant, the goal is to use the lowest possible temperature that allows for good melt processing to minimize the thermal degradation of Cyanox CY 1790. Its thermal stability has been noted in various applications, but excessive heat can lead to degradation.

Q2: What are the typical degradation products of Cyanox CY 1790?

A2: The degradation of Cyanox CY 1790 primarily occurs through oxidation of its phenolic groups. This can lead to the formation of colored products, likely quinone-type structures. The exact identification of all degradation products would require advanced analytical techniques such as mass spectrometry.

Q3: How can I quantitatively assess the performance of Cyanox CY 1790 in my polymer formulation?

A3: The Oxidative Induction Time (OIT) test is a common method to evaluate the effectiveness of antioxidants. A longer OIT indicates better thermal oxidative stability. Additionally, you can use HPLC to measure the concentration of Cyanox CY 1790 in the polymer before and after processing to determine the extent of its consumption.

Q4: Is Cyanox CY 1790 prone to blooming or migration?

A4: Blooming, the migration of additives to the polymer surface, can occur with antioxidants if the concentration is too high or if there is poor compatibility with the polymer matrix.[3] While specific data on the blooming of Cyanox CY 1790 is limited, using the recommended dosage and ensuring good dispersion during compounding can help minimize this risk.

Data Presentation

Table 1: Thermal Properties of Cyanox CY 1790

Property	Value	Source
Melting Range	155 - 176 °C	[4]
Onset of Oxidative Degradation (in presence of talc)	115 °C

Note: The onset of degradation can be influenced by various factors including the polymer matrix and the presence of other additives.

Experimental Protocols

Protocol 1: Determination of Oxidative Induction Time (OIT)

This protocol provides a general procedure for assessing the thermal oxidative stability of a polyolefin stabilized with Cyanox CY 1790 using Differential Scanning Calorimetry (DSC).

1. Objective: To determine the time until the onset of oxidation of the polymer sample under isothermal conditions in an oxygen atmosphere.

2. Materials and Equipment:

• Polymer sample containing a known concentration of Cyanox CY 1790

• Differential Scanning Calorimeter (DSC) with a gas switching capability

• Aluminum DSC pans

• Nitrogen gas (high purity)

• Oxygen gas (high purity)

3. Procedure:

• Prepare a small, uniform sample of the polymer (typically 5-10 mg) and place it in an open aluminum DSC pan.
• Place the pan in the DSC cell.
• Heat the sample to the desired isothermal test temperature (e.g., 200°C for polyethylene) under a nitrogen atmosphere at a heating rate of 20°C/min.
• Once the isothermal temperature is reached and stabilized, switch the purge gas from nitrogen to oxygen at a constant flow rate.
• Record the heat flow as a function of time.
• The OIT is the time from the introduction of oxygen to the onset of the exothermic oxidation peak.

4. Data Analysis:

• The OIT is determined as the time interval from the start of the oxygen flow to the intersection of the tangent of the exothermic peak with the baseline.

Experimental Workflow for OIT Measurement

Workflow for OIT measurement.

Protocol 2: Quantification of Cyanox CY 1790 in Polyethylene (B3416737) by HPLC-UV

This protocol outlines a general method for determining the concentration of Cyanox CY 1790 in a polyethylene matrix.

1. Objective: To extract Cyanox CY 1790 from polyethylene and quantify it using High-Performance Liquid Chromatography with UV detection.

2. Materials and Equipment:

• Polyethylene sample containing Cyanox CY 1790

• Solvent for dissolving the polymer (e.g., xylene)

• Solvent for precipitating the polymer (e.g., methanol)

• HPLC system with a UV detector

• C18 HPLC column

• Mobile phase (e.g., a gradient of acetonitrile (B52724) and water)

• Cyanox CY 1790 standard for calibration

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

3. Procedure:

• Extraction:

• Accurately weigh a known amount of the polymer sample.
• Dissolve the sample in a suitable solvent (e.g., xylene) at an elevated temperature.
• Cool the solution to precipitate the polyethylene.
• Filter the solution to separate the precipitated polymer from the solvent containing the extracted Cyanox CY 1790.

• Sample Preparation:

• Take a known volume of the filtrate and, if necessary, evaporate the solvent and redissolve the residue in a solvent compatible with the HPLC mobile phase.
• Filter the sample solution through a 0.45 µm syringe filter before injection into the HPLC.

• HPLC Analysis:

• Prepare a calibration curve using standard solutions of Cyanox CY 1790 of known concentrations.
• Inject the prepared sample solution into the HPLC system.
• Run the analysis using a suitable gradient elution method on a C18 column.
• Monitor the absorbance at the wavelength of maximum absorbance for Cyanox CY 1790.

• Quantification:

• Determine the peak area of Cyanox CY 1790 in the sample chromatogram.
• Calculate the concentration of Cyanox CY 1790 in the sample using the calibration curve.

Signaling Pathway: Antioxidant Action of Cyanox CY 1790

References

• 1. researchgate.net [researchgate.net]
• 2. simona-pmc.com [simona-pmc.com]
• 3. specialchem.com [specialchem.com]
• 4. longchangchemical.com [longchangchemical.com]

Technical Support Center: Analysis of Cyanox CY 1790 Degradation in Aged Polymers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the degradation of the antioxidant Cyanox CY 1790 in aged polymeric materials.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is Cyanox CY 1790 and why is it used in polymers?

Cyanox CY 1790 is a high molecular weight, sterically hindered phenolic antioxidant.[1] Its primary function is to protect polymers from oxidative degradation caused by heat, light, and oxygen exposure during processing and end-use.[2] By scavenging free radicals, it helps to maintain the physical and chemical properties of the polymer, thereby extending its service life.[1][2] It is often used in polyolefins (like polyethylene (B3416737) and polypropylene), styrenics, and polyamides.

Q2: What are the expected degradation products of Cyanox CY 1790 in an aged polymer?

While specific, comprehensively identified degradation products for Cyanox CY 1790 are not extensively detailed in publicly available literature, its degradation is understood to follow the general pathway of sterically hindered phenolic antioxidants.[3] This process is initiated by the donation of a hydrogen atom from the phenolic hydroxyl group to a radical species within the polymer, forming a stabilized phenoxy radical. This radical can then undergo further reactions to form colored quinonoid structures, such as stilbene (B7821643) quinones. These transformations are a primary contributor to the discoloration (yellowing) often observed in aged polymers containing this type of antioxidant.[3] Studies on similar hindered phenolic antioxidants have identified degradation products resulting from the oxidation of the phenolic group.[4][5][6]

Q3: My aged polymer sample shows significant yellowing. Is this related to Cyanox CY 1790 degradation?

Yes, it is highly likely. The formation of colored degradation products is a known characteristic of hindered phenolic antioxidants like Cyanox CY 1790.[3] The development of a yellow or discolored appearance in the polymer is a strong indicator that the antioxidant is performing its function by scavenging radicals, leading to its transformation into colored species.[3]

Q4: I am having trouble extracting Cyanox CY 1790 and its degradation products from my polymer matrix. What can I do?

Effective extraction is crucial for accurate analysis. Here are some troubleshooting tips:

• Solvent Selection: A common method involves dissolving the polymer in a suitable solvent at an elevated temperature, followed by precipitation of the polymer and analysis of the supernatant. For polyolefins, solvents like toluene (B28343) or xylene are often used for dissolution, with precipitation induced by adding a non-solvent such as methanol (B129727) or acetonitrile (B52724).

• Extraction Techniques:

  • Solvent Extraction: This is a widely used method. Finely ground or thinly sliced polymer samples will increase the surface area and improve extraction efficiency.

  • Accelerated Solvent Extraction (ASE): This technique uses elevated temperatures and pressures to enhance extraction efficiency and reduce solvent consumption.

  • Thermal Desorption (TD): For volatile and semi-volatile degradation products, TD coupled with Gas Chromatography-Mass Spectrometry (GC-MS) can be a powerful, solvent-free option.[7][8]

• Sample Preparation: Ensure the polymer sample is ground to a fine powder or cut into very thin films to maximize the surface area available for solvent contact.

Q5: Which analytical techniques are best suited for identifying and quantifying Cyanox CY 1790 and its degradation products?

A combination of chromatographic and spectroscopic techniques is generally required:

• High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) and/or a Diode Array Detector (DAD): HPLC-MS is a powerful tool for separating and identifying both the parent antioxidant and its less volatile degradation products.[9][10] A DAD can provide UV-Vis spectra, which can aid in the identification of chromophoric degradation products.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is suitable for identifying more volatile degradation products.[7][8][11][12][13] Pyrolysis-GC-MS can also be used to analyze the additives directly from the polymer matrix.[12][13]

Quantitative Data

Specific quantitative data on the degradation rates and product concentrations for Cyanox CY 1790 in various polymers under different aging conditions are not extensively available in the literature. Such data are typically generated through specific experimental studies. Below is a template table that can be used to organize experimentally determined quantitative data.

Polymer Matrix	Aging Condition (e.g., Temperature, UV exposure)	Time (hours)	Cyanox CY 1790 Concentration (wt%)	Degradation Product X Concentration (wt%)	Degradation Product Y Concentration (wt%)
Polypropylene (B1209903)	150°C, Air Oven	0	0.20	0.00	0.00
Polypropylene	150°C, Air Oven	100	Data	Data	Data
Polypropylene	150°C, Air Oven	200	Data	Data	Data
Polyethylene	Xenon Arc (X W/m²)	0	0.20	0.00	0.00
Polyethylene	Xenon Arc (X W/m²)	500	Data	Data	Data
Polyethylene	Xenon Arc (X W/m²)	1000	Data	Data	Data

Note: The values in this table are for illustrative purposes. Researchers should populate this table with their own experimental data.

Experimental Protocols

1. Sample Preparation for HPLC-MS Analysis (Solvent Extraction)

This protocol is a general guideline and may need optimization based on the specific polymer.

• Sample Pulverization: Cryo-mill the aged polymer sample to a fine powder.

• Dissolution: Weigh approximately 0.5 g of the polymer powder into a glass vial. Add 10 mL of a suitable solvent (e.g., toluene for polypropylene).

• Heating: Seal the vial and heat at a temperature sufficient to dissolve the polymer (e.g., 130°C for polypropylene) with stirring for 1-2 hours.

• Precipitation: Cool the solution to room temperature. Add an equal volume of a non-solvent (e.g., acetonitrile) dropwise while stirring to precipitate the polymer.

• Separation: Centrifuge the mixture to pellet the precipitated polymer.

• Extraction: Carefully decant the supernatant into a clean vial.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Re-dissolve the residue in a known volume (e.g., 1 mL) of a suitable solvent for HPLC analysis (e.g., acetonitrile or methanol).

• Filtration: Filter the reconstituted solution through a 0.22 µm syringe filter before injecting it into the HPLC system.

2. HPLC-MS/MS Analytical Method

This method is adapted from a procedure for quantifying Cyanox 1790 and can be used as a starting point for identifying degradation products.[14]

• HPLC System: A standard HPLC system with a binary pump and autosampler.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-2 min: 80% B

  • 2-10 min: Gradient to 100% B

  • 10-15 min: Hold at 100% B

  • 15.1-20 min: Re-equilibrate at 80% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• MS Detector: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• Monitoring:

  • Full Scan: To identify potential degradation products.

  • Multiple Reaction Monitoring (MRM): For quantification of Cyanox CY 1790 and known degradation products. The precursor ion for Cyanox CY 1790 is [M+H]⁺ at m/z 700.4. Product ions would need to be determined experimentally.

Visualizations

Caption: General degradation pathway of a hindered phenolic antioxidant like Cyanox CY 1790.

Caption: Experimental workflow for analyzing Cyanox CY 1790 degradation products.

References

• 1. 1,3,5-Tris(2,6-dimethyl-3-hydroxy-4-tert-butylbenzyl) isocyanurate CAS No. 40601-76-1 | Tintoll [uvabsorber.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of additives in polypropylene products using thermal desorption-GC-MS | Applications Notes | JEOL Ltd. [jeol.com]
• 8. jeol.com [jeol.com]
• 9. Determination of the Contents of Antioxidants and Their Degradation Products in Sodium Chloride Injection for Blood Transfusion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. docs.nrel.gov [docs.nrel.gov]
• 12. go-jsb.co.uk [go-jsb.co.uk]
• 13. archimer.ifremer.fr [archimer.ifremer.fr]
• 14. Quantification of the Synthetic Phenolic Antioxidant Cyanox 1790 in Bottled Water with SPE-HPLC/MS/MS and Determination of the Impact of the Use of Recycled Packaging on Its Generation [mdpi.com]

Technical Support Center: Overcoming Interference of Cyanox CY 1790 in Analytical Measurements

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome potential interference from Cyanox CY 1790 in analytical measurements.

Frequently Asked Questions (FAQs)

Q1: What is Cyanox CY 1790 and why might it interfere with my experiments?

Cyanox CY 1790 is a high molecular weight, sterically hindered phenolic antioxidant.[1][2] Its chemical formula is C₄₂H₅₇N₃O₆ and it has a molecular weight of approximately 699.92 g/mol .[3][4] It is commonly used as a stabilizer in polymers and plastics to prevent degradation from heat, light, and oxygen.[1] Interference in analytical assays can occur due to its inherent physicochemical properties:

• Phenolic Groups: The hydroxyl groups on its aromatic rings are reactive and can participate in redox reactions, potentially interfering with assays that rely on oxidation-reduction chemistry.

• UV Absorbance: The aromatic rings in its structure cause it to absorb ultraviolet (UV) light, which can lead to artificially high readings in UV-Vis spectrophotometry.

• Fluorescence Quenching: Phenolic compounds are known to quench fluorescence, reducing the signal in fluorescence-based assays.[5][6][7]

• Hydrophobicity: Its large, nonpolar structure can lead to non-specific binding to surfaces, proteins (like antibodies in immunoassays), and analytical columns, causing matrix effects.

• Leaching: It can leach from plastic labware (e.g., microplates, pipette tips, centrifuge tubes) into your samples, introducing an unexpected variable.

Q2: In which analytical techniques is interference from Cyanox CY 1790 most likely to occur?

Interference is most probable in the following techniques:

• UV-Vis Spectroscopy: Direct interference due to its own absorbance in the UV range.

• Fluorescence-Based Assays: Signal reduction due to fluorescence quenching.[5][6][7]

• High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS): Can cause baseline instability, ghost peaks, and ion suppression or enhancement in the mass spectrometer (matrix effects).

• Immunoassays (e.g., ELISA): Potential for non-specific binding to antibodies or assay plates, leading to either falsely high or low results.

• Electrochemical Assays: The phenolic groups can be electroactive, potentially causing a background signal or fouling electrode surfaces.

Q3: How can I determine if Cyanox CY 1790 is present in my sample?

If you suspect contamination from labware or packaging, you can analyze a "blank" sample (your experimental buffer or solvent that has been exposed to the suspect materials) using HPLC-UV or LC-MS. A peak corresponding to the retention time and mass-to-charge ratio of Cyanox CY 1790 would indicate its presence.

Q4: What are the degradation products of Cyanox CY 1790 and can they also interfere?

Under oxidative stress, Cyanox CY 1790 can degrade. These degradation products may also be analytically active and contribute to interference. Common degradation pathways involve oxidation of the phenolic hydroxyl groups.

Troubleshooting Guides

This section provides a systematic approach to identifying and mitigating interference from Cyanox CY 1790 in various analytical techniques.

UV-Vis Spectroscopy

Observed Problem	Potential Cause	Troubleshooting Steps
Abnormally high or fluctuating baseline absorbance.	Cyanox CY 1790 leaching from plastic cuvettes or other labware.	1. Run a baseline with the buffer or solvent used in your experiment. 2. Incubate the buffer in the suspect plasticware for a relevant period and re-measure the baseline. 3. If the baseline increases, switch to glass or quartz labware.
Analyte absorbance is higher than expected.	Overlapping absorbance spectra of your analyte and Cyanox CY 1790.	1. Measure the absorbance spectrum of a solution of Cyanox CY 1790 in your assay buffer to identify its λmax. 2. If there is spectral overlap, consider wavelength correction methods or use a dye with a λmax further from that of Cyanox CY 1790. 3. If possible, remove Cyanox CY 1790 from the sample prior to measurement using Solid Phase Extraction (SPE).

Fluorescence-Based Assays

Observed Problem	Potential Cause	Troubleshooting Steps
Lower than expected fluorescence signal (quenching).	Cyanox CY 1790 is quenching the fluorescence of your probe.[5][6][7]	1. Perform a control experiment with your fluorescent probe in the presence of varying concentrations of Cyanox CY 1790 to quantify the quenching effect. 2. If quenching is significant, consider sample cleanup to remove the antioxidant. 3. Explore using a fluorescent probe with a longer emission wavelength, as this can sometimes reduce quenching effects.
High background fluorescence.	Intrinsic fluorescence of Cyanox CY 1790 or its degradation products.	1. Measure the fluorescence of a Cyanox CY 1790 solution in your assay buffer using the same excitation and emission wavelengths as your assay. 2. If there is significant background, subtract the signal from a "blank" containing the interfering substance. 3. Sample cleanup is the most robust solution.

HPLC and LC-MS

Observed Problem	Potential Cause	Troubleshooting Steps
Appearance of "ghost peaks" in the chromatogram.	Cyanox CY 1790 from a previous injection eluting in a subsequent run.	1. Implement a robust column wash step with a strong solvent (e.g., isopropanol (B130326) or a mixture of methanol (B129727) and dichloromethane) at the end of each run or analytical sequence. 2. Ensure the injection solvent is compatible with the mobile phase to prevent precipitation on the column.
Baseline drift or instability.	Gradual leaching of Cyanox CY 1790 from plastic components in the HPLC system or from sample vials.	1. Use glass or polypropylene (B1209903) vials. 2. Flush the system with a strong solvent to remove contaminants.
Ion suppression or enhancement in LC-MS.	Co-elution of Cyanox CY 1790 with the analyte of interest, affecting its ionization efficiency.	1. Modify the chromatographic gradient to separate the analyte from Cyanox CY 1790. 2. Implement a sample cleanup procedure like SPE to remove the antioxidant. 3. Use a stable isotope-labeled internal standard for the analyte to compensate for matrix effects.

Experimental Protocols

Protocol for Sample Cleanup using Solid Phase Extraction (SPE)

This protocol is a general guideline for removing Cyanox CY 1790 from aqueous or biological samples prior to analysis. The choice of SPE sorbent and solvents should be optimized for the specific analyte and sample matrix.

Objective: To remove hydrophobic interfering compounds like Cyanox CY 1790 from a sample.

Materials:

• Reversed-phase SPE cartridges (e.g., C18 or a polymer-based sorbent).

• SPE vacuum manifold.

• Methanol (HPLC grade).

• Water (HPLC grade).

• Elution solvent (appropriate for your analyte, e.g., acetonitrile (B52724) or a more polar solvent if your analyte is polar).

• Sample pre-treatment solution (e.g., buffer to adjust pH).

Methodology:

• Conditioning: Pass 1-2 cartridge volumes of methanol through the SPE cartridge to wet the sorbent.

• Equilibration: Pass 1-2 cartridge volumes of water or your sample buffer through the cartridge to prepare it for the sample. Do not let the sorbent go dry.

• Sample Loading: Load your pre-treated sample onto the cartridge. The hydrophobic Cyanox CY 1790 will bind to the reversed-phase sorbent.

• Washing: Pass a weak, aqueous solvent through the cartridge to wash away any unbound, polar components. This step may need optimization to ensure your analyte of interest is not eluted.

• Elution: Elute your analyte of interest with an appropriate organic solvent. If your analyte is significantly more polar than Cyanox CY 1790, it may be possible to elute it while the antioxidant remains bound to the sorbent.

• Analysis: The collected eluate, now free of Cyanox CY 1790, can be analyzed.

Visualizations

Logical Workflow for Troubleshooting Analytical Interference

Caption: A logical workflow for identifying, investigating, and mitigating analytical interference.

Experimental Workflow for Sample Cleanup using SPE

Caption: A step-by-step experimental workflow for solid phase extraction (SPE).

Signaling Pathway of Interference in a Fluorescence Assay

Caption: Diagram illustrating fluorescence quenching by Cyanox CY 1790.

References

• 1. CAS 40601-76-1: Cyanox 1790 | CymitQuimica [cymitquimica.com]
• 2. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples [mdpi.com]
• 3. Antioxidant 1790 | 40601-76-1 [chemicalbook.com]
• 4. medkoo.com [medkoo.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Study of phenolic compounds as natural antioxidants by a fluorescence method - PubMed [pubmed.ncbi.nlm.nih.gov]

Long-term stability of Cyanox CY 1790 stock solutions for research

Welcome to the technical support center for Cyanox CY 1790. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and effective use of Cyanox CY 1790 stock solutions in your experiments. Here you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for preparing Cyanox CY 1790 stock solutions?

A1: To prepare a stock solution, we recommend dissolving Cyanox CY 1790 powder in newly opened, anhydrous DMSO to the desired concentration.[1] For example, to prepare a 10 mM stock solution, you would dissolve 6.999 mg of Cyanox CY 1790 (assuming a molecular weight of 699.92 g/mol ) in 1 mL of DMSO.[1] It is crucial to use high-quality, dry DMSO as the compound's solubility can be significantly impacted by moisture.[1]

Q2: What are the recommended storage conditions for Cyanox CY 1790 powder and stock solutions?

A2: Proper storage is critical to maintain the integrity of Cyanox CY 1790. For the solid powder, long-term storage at -20°C can preserve it for up to 3 years, while storage at 4°C is suitable for up to 2 years.[1] Once in solution, it is recommended to store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month to minimize degradation.[1][2]

Q3: How many times can I freeze and thaw my Cyanox CY 1790 stock solution?

A3: It is strongly recommended to aliquot your stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[1][2] While specific data on the number of freeze-thaw cycles Cyanox CY 1790 can withstand is not available, it is a general best practice for sensitive compounds to minimize these cycles to prevent degradation.

Q4: In which solvents is Cyanox CY 1790 soluble?

A4: Cyanox CY 1790 is highly soluble in DMSO (≥ 100 mg/mL).[1] It has slight solubility in acetonitrile (B52724) and methanol. It is practically insoluble in water.

Q5: What is the primary mechanism of action for Cyanox CY 1790?

A5: Cyanox CY 1790 is a potent antioxidant that functions as a free radical scavenger.[3] Its chemical structure allows it to neutralize reactive oxygen species, thereby protecting materials and molecules from oxidative damage. This property is utilized in various industrial applications, such as preventing the degradation of polymers.[3][4] In a research context, it can be used to study the effects of oxidative stress.

Data Presentation

Table 1: Recommended Storage Conditions for Cyanox CY 1790

Form	Storage Temperature	Recommended Duration
Solid (Powder)	-20°C	Up to 3 years[1]
4°C	Up to 2 years[1]
Stock Solution (in DMSO)	-80°C	Up to 6 months[1][2]
-20°C	Up to 1 month[1][2]

Experimental Protocols

Protocol 1: Preparation of Cyanox CY 1790 Stock Solution

This protocol provides a detailed methodology for the preparation of a 10 mM stock solution of Cyanox CY 1790 in DMSO.

Materials:

• Cyanox CY 1790 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Equilibrate the Cyanox CY 1790 powder to room temperature before opening the container to prevent moisture condensation.

• Weigh out the required amount of Cyanox CY 1790 powder using a calibrated analytical balance. For a 10 mM solution, this would be approximately 6.999 mg per 1 mL of DMSO.

• Transfer the powder to a sterile amber vial.

• Add the appropriate volume of anhydrous DMSO.

• Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., to 37°C) may be applied to aid dissolution, but prolonged heating should be avoided.

• Once fully dissolved, aliquot the stock solution into single-use amber microcentrifuge tubes.

• Store the aliquots at the recommended temperature (-20°C for short-term or -80°C for long-term storage).

Mandatory Visualizations

Caption: Workflow for preparing and storing Cyanox CY 1790 stock solutions.

Troubleshooting Guide

Caption: A logical guide to troubleshooting common issues with Cyanox CY 1790.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.co.uk]
• 4. CAS 40601-76-1: Cyanox 1790 | CymitQuimica [cymitquimica.com]

Technical Support Center: Dispersion of Cyanox CY 1790 in Polymer Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cyanox CY 1790. Our aim is to address common challenges encountered during the dispersion of this high-performance antioxidant in various polymer matrices.

Frequently Asked Questions (FAQs)

Q1: What is Cyanox CY 1790 and what is its primary function in a polymer matrix?

Cyanox CY 1790 is a high molecular weight, sterically hindered phenolic antioxidant.[1][2] Its primary function is to protect polymers from thermal and oxidative degradation during processing and throughout the product's service life. By scavenging free radicals, it helps to prevent chain scission and cross-linking, thereby preserving the mechanical and aesthetic properties of the polymer.[1]

Q2: What are the typical physical properties of Cyanox CY 1790 that are relevant to its dispersion?

Cyanox CY 1790 is a free-flowing white powder with a melting point between 159.0-162.0°C.[3] Its low volatility and good solubility/migration balance are key performance benefits.[3] However, as a solid, achieving uniform dispersion without agglomeration is a critical processing step.

Q3: In which types of polymers is Cyanox CY 1790 commonly used?

Cyanox CY 1790 is compatible with a wide range of polymers, including polyolefins (polypropylene, polyethylene), polyamides, styrenics, and other advanced material formulations.[1] It is also sanctioned for use in polymers that come into contact with food, subject to specific regulations.[3]

Q4: What are the consequences of poor dispersion of Cyanox CY 1790 in a polymer matrix?

Poor dispersion can lead to a number of issues, including:

• Reduced Antioxidant Efficiency: Agglomerates of Cyanox CY 1790 will have a lower effective surface area, leading to a decrease in its ability to scavenge free radicals and protect the polymer.

• Aesthetic Defects: Undispersed particles can appear as specks or gels in the final product, affecting its clarity and surface finish.

• Mechanical Weaknesses: Agglomerates can act as stress concentrators, potentially leading to premature failure of the polymer part under mechanical load.

• Inconsistent Product Performance: Non-uniform distribution of the antioxidant will result in areas of the polymer that are inadequately protected, leading to localized degradation and variable product lifespan.

Troubleshooting Guide

This guide addresses common problems encountered during the dispersion of Cyanox CY 1790.

Problem 1: Agglomerates or specks are visible in the final polymer product.

• Possible Cause 1: Inadequate Mixing Energy.

  • Solution: Increase the shear rate during compounding. In a twin-screw extruder, this can be achieved by increasing screw speed or incorporating more kneading and mixing elements in the screw design.

• Possible Cause 2: Poor Wetting of the Powder.

  • Solution: Consider using a wetting agent or a polymer-based masterbatch of Cyanox CY 1790. Pre-blending the powder with a small amount of a compatible liquid (e.g., a plasticizer, if appropriate for the formulation) can also improve wetting.

• Possible Cause 3: Temperature Profile is Not Optimized.

  • Solution: Ensure the processing temperature is sufficiently above the melting point of Cyanox CY 1790 (159-162°C) to facilitate its dissolution into the polymer melt. However, avoid excessively high temperatures that could lead to polymer degradation. A gradually increasing temperature profile in the extruder can be beneficial.

Problem 2: The polymer shows signs of degradation (e.g., yellowing, brittleness) despite the addition of Cyanox CY 1790.

• Possible Cause 1: Poor Dispersion Leading to Localized Unprotected Areas.

  • Solution: Address the dispersion quality using the solutions outlined in Problem 1. Characterize the dispersion to ensure uniformity.

• Possible Cause 2: Insufficient Concentration of Cyanox CY 1790.

  • Solution: Verify the loading level of the antioxidant. It's possible that the concentration is too low for the specific polymer and processing conditions.

• Possible Cause 3: Interaction with Other Additives.

  • Solution: Some additives can have antagonistic effects. Review the entire formulation to ensure compatibility between all components.

Problem 3: "Blooming" or "plate-out" of the antioxidant on the surface of the final product or processing equipment.

• Possible Cause 1: Exceeding the Solubility Limit.

  • Solution: The concentration of Cyanox CY 1790 may be too high for the specific polymer matrix. Reduce the loading level or consider a polymer with higher solubility for the antioxidant.

• Possible Cause 2: Incompatibility with the Polymer.

  • Solution: While Cyanox CY 1790 is broadly compatible, significant differences in polarity between the antioxidant and the polymer can reduce solubility.

• Possible Cause 3: Processing Conditions.

  • Solution: High processing temperatures can sometimes increase the likelihood of migration and blooming upon cooling. Optimizing the temperature profile and cooling rate may help.

Data Presentation

Table 1: Influence of Twin-Screw Extruder Processing Parameters on the Dispersion Quality of Cyanox CY 1790 in Polypropylene (Illustrative Data)

Sample ID	Screw Speed (RPM)	Throughput ( kg/hr )	Melt Temperature (°C)	Dispersion Rating (1-5, 1=poor, 5=excellent)	Agglomerate Size (µm, average)
A	100	10	190	2	50
B	200	10	190	4	15
C	300	10	190	5	<5
D	200	20	190	3	30
E	200	10	210	5	<5

This table presents illustrative data to demonstrate the expected trends. Actual results will vary depending on the specific equipment, polymer grade, and full formulation.

Experimental Protocols

Protocol 1: Evaluation of Cyanox CY 1790 Dispersion in a Polymer Matrix via Microscopy

1. Objective: To qualitatively and semi-quantitatively assess the dispersion of Cyanox CY 1790 in a polymer matrix.

2. Materials and Equipment:

• Polymer pellets with dispersed Cyanox CY 1790
• Microtome
• Optical microscope with transmitted and polarized light capabilities
• Image analysis software
• Glass slides and cover slips
• Immersion oil (if required)

3. Procedure:

• Using a microtome, carefully prepare thin sections (10-20 µm) of the polymer sample.
• Mount the thin section on a glass slide and add a cover slip.
• Examine the sample under the optical microscope at various magnifications (e.g., 100x, 400x).
• Under transmitted light, look for evidence of agglomerates, which will appear as dark, dense areas.
• Under polarized light, the crystalline nature of any undispersed Cyanox CY 1790 may be more apparent.
• Capture images of representative areas.
• Use image analysis software to quantify the number, size distribution, and area percentage of agglomerates.

4. Data Analysis and Interpretation:

• Compare the images and quantitative data from different samples to assess the relative dispersion quality.
• A good dispersion will be characterized by a low number of small, well-distributed particles. Poor dispersion will show large, irregularly shaped agglomerates.

Protocol 2: Assessment of Thermal Stability Enhancement by Cyanox CY 1790 using Melt Flow Index (MFI)

1. Objective: To determine the effectiveness of Cyanox CY 1790 in stabilizing a polymer during melt processing.

2. Materials and Equipment:

• Polymer samples with and without Cyanox CY 1790
• Melt flow indexer
• Analytical balance

3. Procedure:

• Set the melt flow indexer to the appropriate temperature and load for the polymer being tested (as per ASTM D1238 or ISO 1133).
• Extrude the polymer through the MFI device and measure the mass of extrudate over a specific time to determine the initial MFI.
• To simulate multiple processing cycles, the polymer can be repeatedly passed through a laboratory-scale extruder and pelletized. After a set number of passes (e.g., 1, 3, 5), a sample is taken for MFI measurement.
• Alternatively, hold the polymer in the heated barrel of the MFI for an extended period (e.g., 15, 30 minutes) before measuring the MFI to assess thermal stability over time.

4. Data Analysis and Interpretation:

• A well-stabilized polymer will show a smaller change (typically an increase for chain scission-prone polymers like polypropylene) in MFI after multiple processing cycles or extended heat exposure compared to an unstabilized or poorly stabilized polymer. This indicates that the Cyanox CY 1790 is effectively preventing degradation.

Mandatory Visualization

Caption: Troubleshooting workflow for Cyanox CY 1790 dispersion issues.

Caption: Experimental workflow for evaluating Cyanox CY 1790 performance.

References

• 1. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.co.uk]
• 2. 1,3,5-Tris(4-(tert-butyl)-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione - Wikipedia [en.wikipedia.org]
• 3. baoxuchem.com [baoxuchem.com]

How to avoid discoloration in polymers stabilized with Cyanox CY 1790

Welcome to the technical support center for Cyanox CY 1790. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent discoloration in polymers stabilized with Cyanox CY 1790.

Troubleshooting Discoloration

Discoloration, often observed as yellowing or pinking, in polymers stabilized with phenolic antioxidants like Cyanox CY 1790 is a common issue that can arise from various factors during processing, storage, and end-use.[1][2] This guide provides a systematic approach to identifying and mitigating these issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of discoloration when using Cyanox CY 1790?

A1: The primary cause of discoloration is the transformation of the hindered phenolic antioxidant into quinone-type structures.[3][4] This chemical change is often induced by over-oxidation, which can be triggered by excessive heat, exposure to UV light, or reaction with environmental pollutants like nitrogen oxides (NOx).[1][2][5] While this discoloration is often a cosmetic issue and may not indicate poor thermal stability, it is aesthetically undesirable.[6]

Q2: Can the processing conditions contribute to polymer discoloration?

A2: Yes, processing conditions play a critical role. High processing temperatures, excessive shear, and prolonged residence times can accelerate the oxidation of Cyanox CY 1790, leading to the formation of colored byproducts.[1][7] It is crucial to optimize processing parameters to minimize thermal stress on the polymer and the antioxidant.

Q3: How do co-additives interact with Cyanox CY 1790 and affect color?

A3: Co-additives can have both synergistic and antagonistic effects. For instance, secondary antioxidants like phosphites can work synergistically with Cyanox CY 1790 to improve color stability by decomposing hydroperoxides, thus reducing the oxidative load on the primary phenolic antioxidant.[8][9] Conversely, certain fillers or pigments, such as some grades of titanium dioxide (TiO2), can interact with the antioxidant and promote discoloration.[1][10]

Q4: Does the storage environment impact the color of the stabilized polymer?

A4: Absolutely. Exposure to NOx from gas-fired heaters or forklifts in a warehouse, or contact with acidic materials like certain types of cardboard, can lead to a phenomenon known as "gas fading" or "warehouse yellowing".[2][5] Proper storage in a clean, controlled environment is essential.

Q5: Is the discoloration reversible?

A5: In some cases, particularly with "pinking," the discoloration can be reversed by exposing the polymer to UV light, which can alter the structure of the colored quinone complexes, rendering them colorless.[2] However, prevention is a more reliable strategy.

Troubleshooting Guide

Use the following logical progression to diagnose and resolve discoloration issues.

Fig. 1: Troubleshooting workflow for discoloration.

Experimental Protocols & Data

To quantitatively assess and mitigate discoloration, a systematic experimental approach is necessary.

Experimental Protocol: Evaluation of Color Stability

This protocol outlines the steps to prepare polymer samples and measure their color stability.

Fig. 2: Experimental workflow for color stability testing.

1. Materials and Formulation:

• Base Polymer (e.g., Polypropylene, Polyethylene)
• Cyanox CY 1790 (at varying concentrations, e.g., 0.1%, 0.2%)
• Co-additives (e.g., Phosphite stabilizer, TiO2)

2. Compounding:

• Dry blend the polymer and additives.
• Melt compound using a twin-screw extruder with a defined temperature profile and screw speed to ensure homogeneous mixing.

3. Specimen Preparation:

• Produce standardized plaques (e.g., 50mm x 50mm x 2mm) via injection molding.

4. Color Measurement:

• Measure the initial color of the plaques using a spectrophotometer.
• Calculate the Yellowness Index (YI) according to ASTM D1925.[11][12] This standard is a widely used method for determining the degree of yellowness in plastics.[13][14][15]

5. Accelerated Aging:

• Expose the plaques to accelerated aging conditions. This can include:
• Thermal Aging: Place samples in a convection oven at an elevated temperature (e.g., 150°C) for a specified duration.
• UV Aging: Expose samples in a Xenon arc weatherometer to simulate sunlight exposure.

6. Final Color Measurement:

• After the aging period, repeat the color measurement as in step 4.

7. Data Analysis:

• Calculate the change in Yellowness Index (ΔYI) between the initial and final measurements.

Data Presentation

The following tables provide representative data on how formulation adjustments can impact the color stability of a polymer (e.g., Polypropylene) stabilized with Cyanox CY 1790.

Table 1: Effect of Cyanox CY 1790 Concentration on Yellowness Index (YI) after Thermal Aging (150°C for 168 hours)

Formulation	Cyanox CY 1790 (%)	Initial YI	YI after Aging	ΔYI
Control	0	1.5	25.8	24.3
A	0.1	1.6	8.2	6.6
B	0.2	1.7	6.5	4.8

This table illustrates that increasing the concentration of Cyanox CY 1790 can improve color stability under thermal stress.

Table 2: Synergistic Effect of a Phosphite Co-stabilizer on Yellowness Index (YI) after Thermal Aging (150°C for 168 hours)

Formulation	Cyanox CY 1790 (%)	Phosphite (%)	Initial YI	YI after Aging	ΔYI
C	0.1	0	1.6	8.2	6.6
D	0.1	0.1	1.7	4.1	2.4

This table demonstrates the significant improvement in color stability when Cyanox CY 1790 is used in combination with a phosphite co-stabilizer.[8][9]

Table 3: Impact of TiO2 Grade on Yellowness Index (YI) after UV Aging (500 hours)

Formulation	Cyanox CY 1790 (%)	TiO2 Grade	Initial YI	YI after Aging	ΔYI
E	0.1	Grade X (Non-durable rutile)	2.1	15.7	13.6
F	0.1	Grade Y (Durable rutile)	2.2	9.8	7.6

This table highlights the importance of selecting appropriate grades of pigments and fillers to avoid negative interactions with the antioxidant system.[1]

By following these troubleshooting guides and experimental protocols, researchers can effectively diagnose, prevent, and control discoloration in polymers stabilized with Cyanox CY 1790, ensuring the aesthetic and functional quality of their final products.

References

• 1. ampacet.com [ampacet.com]
• 2. simona-pmc.com [simona-pmc.com]
• 3. researchgate.net [researchgate.net]
• 4. Six Causes of Plastic Yellowing Part 3: The “Side Effect” of Antioxidants ∣ Chitec Technology Co., Ltd. [chitec.com]
• 5. specialchem.com [specialchem.com]
• 6. stabilization-technologies.com [stabilization-technologies.com]
• 7. plastics-technology.com [plastics-technology.com]
• 8. Hindered Phenols | Antioxidants for Plastics | amfine.com [amfine.com]
• 9. partinchem.com [partinchem.com]
• 10. longchangchemical.com [longchangchemical.com]
• 11. plastics.ulprospector.com [plastics.ulprospector.com]
• 12. matestlabs.com [matestlabs.com]
• 13. 3nh.com [3nh.com]
• 14. Yellowness Index | labCognition Online Help [docs.labcognition.com]
• 15. repo.chromachecker.com [repo.chromachecker.com]

Troubleshooting poor thermal stability in polymers containing Cyanox CY 1790

Welcome to the technical support center for Cyanox CY 1790. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues related to the thermal stability of polymer formulations containing Cyanox CY 1790.

Frequently Asked Questions (FAQs)

Q1: What is Cyanox CY 1790 and what is its primary function in polymers?

Cyanox CY 1790 is a high-performance, sterically hindered phenolic antioxidant.[1][2] Its primary function is to protect polymers from thermal and oxidative degradation during processing at high temperatures and throughout the product's service life.[3][4] It acts as a free radical scavenger, preventing the chain reactions that lead to the deterioration of polymer properties.[2][5]

Q2: In which types of polymers is Cyanox CY 1790 typically used?

Cyanox CY 1790 is effective in a variety of polymers, including:

• Polyolefins (e.g., Polyethylene, Polypropylene)[6]

• Styrenics (e.g., Polystyrene, ABS)[6]

• Polyamides[3]

• Elastomers[4]

Q3: What are the typical dosage levels for Cyanox CY 1790?

Typical loading levels of Cyanox CY 1790 are between 0.05% and 0.08% by weight.[3] However, the optimal concentration can vary depending on the specific polymer, processing conditions, and the presence of other additives.

Troubleshooting Guide: Poor Thermal Stability

This guide addresses common issues encountered when using Cyanox CY 1790, helping you identify potential causes and implement effective solutions.

Problem: My polymer formulation is exhibiting poor thermal stability (e.g., discoloration, embrittlement, loss of mechanical properties) despite the inclusion of Cyanox CY 1790.

Initial Troubleshooting Workflow

Below is a logical workflow to diagnose the potential cause of poor thermal stability.

Caption: Troubleshooting workflow for poor thermal stability.

Detailed Question & Answer Troubleshooting

Q: How do I know if the concentration of Cyanox CY 1790 is correct?

A: An incorrect concentration of Cyanox CY 1790 can lead to inadequate protection. If the concentration is too low, there won't be enough antioxidant to quench the free radicals generated during degradation. Conversely, exceeding the solubility limit of the antioxidant in the polymer can lead to issues like "blooming," where the additive migrates to the surface.[7]

• Recommended Action: Verify that the loading level of Cyanox CY 1790 is within the recommended range for your polymer system. Consider performing a concentration ladder experiment to determine the optimal level for your specific application and processing conditions.

Q: What if the antioxidant is not properly dispersed in the polymer matrix?

A: Poor dispersion can result in localized areas with low antioxidant concentration, which will be susceptible to degradation. This can be caused by inadequate mixing or compounding.

• Recommended Action: Ensure your processing method provides sufficient shear and mixing to achieve a homogeneous distribution of Cyanox CY 1790 throughout the polymer. Consider using a masterbatch to improve dispersion.

Q: Could other additives in my formulation be interfering with Cyanox CY 1790?

A: Yes, certain additives can have antagonistic effects with phenolic antioxidants. For example, some fillers or pigments can absorb the antioxidant, reducing its effectiveness. Conversely, some additives can have a synergistic effect.

• Recommended Action: Review your entire formulation. Be aware of potential interactions between additives. Hindered Amine Light Stabilizers (HALS) can sometimes have antagonistic effects with phenolic antioxidants.[8] It is often beneficial to use Cyanox CY 1790 in combination with a secondary antioxidant, such as a phosphite (B83602) or a thioester, to achieve a synergistic effect.[1][9]

Q: Can processing conditions contribute to poor thermal stability?

A: Absolutely. Excessively high processing temperatures, long residence times, or high shear rates can generate free radicals at a rate that overwhelms the antioxidant package.

• Recommended Action: Optimize your processing parameters. Lower the temperature and residence time where possible without compromising the quality of the final product.

Q: My polymer is discoloring (yellowing or "pinking"). Is this related to the antioxidant?

A: Discoloration, such as yellowing or pinking, can be a result of the oxidation of the phenolic antioxidant itself.[10][11] This can be triggered by exposure to certain gases like oxides of nitrogen (NOx) or sulfur (SOx), which can be present in storage or processing environments.[10] While this discoloration is often cosmetic and may not affect the mechanical properties, it is an indication of antioxidant transformation.[10][12]

• Recommended Action:

  • Minimize exposure of the polymer to combustion fumes (e.g., from gas-fired heaters or forklifts).[10]

  • Avoid storage in contact with materials like certain types of cardboard that can release sulfur compounds.[10]

  • Consider the use of a synergistic antioxidant package that can help mitigate discoloration.

Data Presentation

Table 1: Recommended Starting Dosage of Cyanox CY 1790 in Various Polymers

Polymer Type	Recommended Dosage (% by weight)	Processing Temperature Range (°C)
Polypropylene (PP)	0.05 - 0.10	200 - 280
Polyethylene (PE)	0.05 - 0.10	180 - 260
Polystyrene (PS)	0.05 - 0.08	200 - 250
ABS	0.05 - 0.10	220 - 260
Polyamides (PA)	0.05 - 0.08	260 - 300

Note: These are starting recommendations. Optimal dosage should be determined experimentally.

Experimental Protocols

To quantitatively assess the thermal stability of your polymer formulation, the following standardized tests are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of degradation of the polymer.

Methodology:

• Sample Preparation: Prepare a small sample of the polymer (5-10 mg). Ensure the sample is representative of the bulk material.

• Instrument Setup:

  • Place the sample in a TGA pan (typically platinum or alumina).

  • Place the pan in the TGA furnace.

• Experimental Conditions:

  • Purge the furnace with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min to prevent premature oxidation.

  • Equilibrate the sample at a low temperature (e.g., 30°C).

  • Ramp the temperature at a constant heating rate (e.g., 10°C/min or 20°C/min) to a final temperature where the polymer is expected to be fully degraded (e.g., 600-800°C).[13][14][15]

• Data Analysis:

  • Plot the sample weight (%) as a function of temperature.

  • The onset of degradation is typically determined as the temperature at which a certain percentage of weight loss occurs (e.g., T5% for 5% weight loss).[13] A higher onset temperature indicates better thermal stability.

Differential Scanning Calorimetry (DSC) for Oxidative Induction Time (OIT)

Objective: To measure the time it takes for the polymer to begin oxidizing at a specific isothermal temperature. A longer OIT indicates better oxidative stability.[16][17]

Methodology:

• Sample Preparation: Prepare a small, thin sample of the polymer (5-10 mg) and place it in an open aluminum DSC pan.

• Instrument Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

• Experimental Conditions:

  • Heat the sample under a nitrogen atmosphere to a specified isothermal temperature (e.g., 200°C for polyethylene) at a controlled rate (e.g., 20°C/min).[18][19]

  • Once the isothermal temperature is reached and the heat flow signal stabilizes, switch the purge gas from nitrogen to oxygen at the same flow rate.[17][18][19]

  • Hold the sample at the isothermal temperature until an exothermic peak, indicating the onset of oxidation, is observed.

• Data Analysis:

  • The OIT is the time from the introduction of oxygen to the onset of the exothermic oxidation peak.

Oven Aging Test

Objective: To simulate the long-term thermal aging of a polymer under controlled temperature and air circulation.

Methodology:

• Sample Preparation: Prepare standardized test specimens (e.g., tensile bars as per ASTM D638) of your polymer formulation.

• Initial Property Measurement: Measure the initial mechanical properties (e.g., tensile strength, elongation at break) of a set of un-aged specimens.

• Aging Procedure:

  • Place the remaining specimens in a circulating air oven at a constant, elevated temperature.[20][21][22] The temperature should be chosen to accelerate aging without causing immediate melting or degradation.

  • Remove sets of specimens at predetermined time intervals (e.g., 24, 48, 96, 168 hours).[22]

• Post-Aging Property Measurement: After cooling the aged specimens to room temperature, measure their mechanical properties.

• Data Analysis:

  • Plot the change in mechanical properties as a function of aging time. A slower rate of property deterioration indicates better long-term thermal stability.

Visualization of Mechanisms

Polymer Thermo-Oxidative Degradation and Antioxidant Action

The following diagram illustrates the free-radical chain reaction of polymer degradation and the intervention mechanism of a hindered phenolic antioxidant like Cyanox CY 1790.

Caption: Mechanism of polymer degradation and antioxidant intervention.

References

• 1. partinchem.com [partinchem.com]
• 2. Mechanism of Hindered Phenol Antioxidant [vinatiorganics.com]
• 3. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.co.uk]
• 4. CYANOX® | Syensqo [syensqo.com]
• 5. nbinno.com [nbinno.com]
• 6. specialchem.com [specialchem.com]
• 7. specialchem.com [specialchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. simona-pmc.com [simona-pmc.com]
• 11. researchgate.net [researchgate.net]
• 12. stabilization-technologies.com [stabilization-technologies.com]
• 13. mdpi.com [mdpi.com]
• 14. e3s-conferences.org [e3s-conferences.org]
• 15. mdpi.com [mdpi.com]
• 16. Oxidative Induction Times (OIT) Testing by Differential Scanning Calorimetry [intertek.com]
• 17. Oxidative-induction time - Wikipedia [en.wikipedia.org]
• 18. DSC OIT Test Method ASTM D3895 , ISO 11357 , EN 728 , ASTM D3418 - AHP PLASTIK MAKINA [ahp-makina.com]
• 19. hitachi-hightech.com [hitachi-hightech.com]
• 20. labsinus.com [labsinus.com]
• 21. kiyorndlab.com [kiyorndlab.com]
• 22. bpb-ap-se2.wpmucdn.com [bpb-ap-se2.wpmucdn.com]

Best practices for handling and storing Cyanox CY 1790 in a lab setting

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and storing Cyanox CY 1790 in a laboratory setting. It includes troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during experiments.

Cyanox CY 1790 Properties

Cyanox CY 1790 is a high-performance hindered phenolic antioxidant. Its chemical and physical properties are summarized below.

Property	Value
Chemical Name	1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione
CAS Number	40601-76-1
Molecular Formula	C42H57N3O6
Molecular Weight	699.9 g/mol [1]
Appearance	White to off-white powder or crystals[2]
Melting Point	159.0 - 162.0 °C[2]
Solubility	Soluble in DMSO (≥ 100 mg/mL)[3][4]
Purity	≥95%

Handling and Storage

Proper handling and storage of Cyanox CY 1790 are crucial for maintaining its integrity and ensuring laboratory safety.

Safety Precautions

Cyanox CY 1790 may form explosive dust-air mixtures in its powder form.[2] Therefore, it is essential to handle it in a well-ventilated area and avoid generating dust. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

Storage Conditions

For optimal stability, Cyanox CY 1790 should be stored in a tightly sealed container in a cool, dry place. Recommended storage temperatures and durations are provided below.

Storage Condition	Duration
Powder at -20°C	3 years[4]
Powder at 4°C	2 years[4]
In Solvent at -80°C	6 months[3]
In Solvent at -20°C	1 month[3]

Troubleshooting Guide

This section addresses common issues that may arise when working with Cyanox CY 1790.

Issue 1: Discoloration of Solutions

• Q: My solution containing Cyanox CY 1790 has turned yellow. What is the cause and how can I prevent it?

  • A: Discoloration can be a result of the oxidation of Cyanox CY 1790 or impurities present in the compound. The formation of colored degradation products is a known issue with hindered phenolic antioxidants. To minimize discoloration, it is important to use high-purity Cyanox CY 1790 and protect solutions from light and air.

Issue 2: Solubility Problems

• Q: I am having difficulty dissolving Cyanox CY 1790.

  • A: Cyanox CY 1790 has low solubility in aqueous solutions. Dimethyl sulfoxide (B87167) (DMSO) is a recommended solvent.[3][4] For other solvent systems, it is advisable to perform small-scale solubility tests before preparing a large stock solution.

Issue 3: Inconsistent Experimental Results

• Q: I am observing variability in my results between different batches of Cyanox CY 1790.

  • A: Batch-to-batch variation in purity and the presence of impurities can lead to inconsistent experimental outcomes. It is recommended to obtain a certificate of analysis (CoA) for each batch to assess its purity and composition.

Frequently Asked Questions (FAQs)

• Q: What is the primary function of Cyanox CY 1790 in a laboratory setting?

  • A: Cyanox CY 1790 is primarily used as an antioxidant to prevent the degradation of materials, such as polymers and other organic compounds, caused by oxidation.[3]

• Q: Can Cyanox CY 1790 be used in cell culture experiments?

  • A: While it is a potent antioxidant, its compatibility with specific cell lines and experimental conditions should be carefully evaluated. Due to its low aqueous solubility, delivery to cells in culture may require a suitable vehicle, such as DMSO. The potential for cytotoxicity of both Cyanox CY 1790 and the solvent should be assessed.

• Q: Are there any known incompatibilities with other common laboratory reagents?

  • A: As a hindered phenolic antioxidant, Cyanox CY 1790 can react with strong oxidizing agents. It is advisable to avoid co-storage or co-use with such reagents unless a specific reaction is intended.

Experimental Protocols

Preparation of a Cyanox CY 1790 Stock Solution

This protocol describes the preparation of a 100 mg/mL stock solution in DMSO.

• Weigh the desired amount of Cyanox CY 1790 powder in a sterile conical tube.

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve a final concentration of 100 mg/mL.

• Vortex the solution until the powder is completely dissolved. Gentle warming in a water bath may aid dissolution.

• Filter the stock solution through a 0.22 µm syringe filter to remove any particulates.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C as per the recommended storage guidelines.

Visualizations

Caption: Experimental workflow for preparing and using a Cyanox CY 1790 stock solution.

Caption: Troubleshooting logic for common issues with Cyanox CY 1790.

References

• 1. 1,3,5-Tri(4-tert-butyl-2,6-dimethyl-3-hydroxybenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione | C42H57N3O6 | CID 93221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. baoxuchem.com [baoxuchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Analysis of Antioxidant Performance: Cyanox CY 1790 vs. Irganox 1010

In the realm of polymer stabilization, the selection of an appropriate antioxidant is paramount to preserving the integrity and longevity of materials. This guide provides an in-depth comparative study of two widely utilized hindered phenolic antioxidants: Cyanox CY 1790 and Irganox 1010. This analysis is tailored for researchers, scientists, and professionals in drug development who require a comprehensive understanding of the performance characteristics of these additives, supported by experimental data and methodologies.

Physicochemical Properties

A fundamental comparison begins with the intrinsic properties of each antioxidant, which influence their compatibility, volatility, and efficiency within a polymer matrix.

Property	Cyanox CY 1790	Irganox 1010
Chemical Name	1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-	Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate)[1][2]
CAS Number	40601-76-1	6683-19-8[1]
Molecular Formula	C₄₂H₅₇N₃O₆[3]	C₇₃H₁₀₈O₁₂[1]
Molecular Weight	699.9 g/mol [3]	1177.6 g/mol [1]
Melting Point	159.0-162.0 °C[3]	110-125 °C[1]
Appearance	Free-flowing white powder[3]	White, free-flowing powder[1]
Key Features	Minimal color contribution, low volatility, good solubility/migration balance.[3]	Good compatibility, high resistance to extraction, low volatility, odorless.[1][4]

Antioxidant Performance Comparison

The primary function of these additives is to mitigate thermo-oxidative degradation in polymers. Their performance can be evaluated through several key experimental tests.

Oxidative Induction Time (OIT)

OIT is a measure of the thermal stability of a material in an oxidative atmosphere. A longer OIT indicates a higher level of stabilization.

Polymer Matrix	Antioxidant (Concentration)	OIT (minutes) at 200°C	Source
HDPE	Irganox 1010 (1000 ppm)	34.01	[5]
HDPE	Irganox 1010	89.73	[6]
Polyethylene Tapes	Cyanox 1790	Longer depletion times noted	[7]

Note: Direct comparative OIT values for Cyanox CY 1790 under the same conditions were not found in the reviewed literature. However, studies suggest that Cyanox 1790 exhibits longer antioxidant depletion times compared to other antioxidants at similar concentrations, indicating a potentially higher OIT.[7]

Melt Flow Rate (MFR) Stability

MFR is a measure of the ease of flow of a molten polymer. During processing, polymer degradation leads to chain scission and an increase in MFR. An effective antioxidant will minimize this change over multiple processing cycles.

Polymer Matrix	Antioxidant	MFR (g/10 min) after 1 Extrusion	MFR (g/10 min) after 5 Extrusions	Expected Change
Polypropylene (B1209903)	Irganox 1010	~3.52	~6.88	Significant increase indicates degradation.
Polypropylene	Cyanox CY 1790	Data not available	Data not available	Expected to show a smaller increase than Irganox 1010.

Note: The MFR data for Irganox 1010 is extrapolated from studies on polypropylene reprocessing.[2] Specific MFR stability data for Cyanox CY 1790 was not available, but its reported higher efficiency under processing conditions suggests it would better maintain the initial MFR.[8]

Color Stability

The degradation of phenolic antioxidants can lead to the formation of colored byproducts, causing yellowing of the polymer.

Polymer Matrix	Antioxidant	Color Stability Observation
Polypropylene	Irganox 1010	Degrades through hydrolysis and oxidation, which can produce colored products.[3] Can significantly increase the Yellowness Index.[9]
Polypropylene	Cyanox CY 1790	Degrades through an oxidation pathway similar to other Irganox types, forming colored products.[3] Known for minimal color contribution.[3]

Experimental Protocols

Oxidative Induction Time (OIT) Measurement (ASTM D3895)

The OIT is determined using a Differential Scanning Calorimeter (DSC). A small sample of the polymer containing the antioxidant is heated to a specified isothermal temperature (e.g., 200°C) under a nitrogen atmosphere. Once the temperature stabilizes, the atmosphere is switched to oxygen. The time from the introduction of oxygen until the onset of the exothermic oxidation peak is recorded as the OIT.[4][10][11]

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. scribd.com [scribd.com]
• 4. sam.ensam.eu [sam.ensam.eu]
• 5. Research Portal [researchdiscovery.drexel.edu]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. www2.ictp.csic.es [www2.ictp.csic.es]
• 9. WO2005111091A1 - Reduction of discoloration in polyolefin resins - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. What is the degradation of Antioxidant 1010?_Chemicalbook [chemicalbook.com]

A Comparative Analysis of Cyanox CY 1790 and Other Hindered Phenolic Antioxidants in Polymer Stabilization

For researchers, scientists, and professionals in drug development and material science, the selection of an appropriate antioxidant is critical for ensuring the long-term stability and efficacy of polymer-based products. This guide provides a detailed comparison of Cyanox CY 1790 against other widely used hindered phenolic antioxidants, supported by experimental data and standardized testing protocols.

Hindered phenolic antioxidants are essential additives in the plastics industry, mitigating the degradation of polymers caused by oxidation during processing and end-use. Cyanox CY 1790, a high-performance hindered phenolic antioxidant, is recognized for its excellent processing and thermal stability, minimal color contribution, and superior resistance to extraction.[1][2] This guide will delve into a comparative analysis of its efficacy against other prominent hindered phenolic antioxidants such as Irganox 1010 and Irganox 1076.

Performance Data Summary

The following tables summarize key performance indicators for Cyanox CY 1790 and other hindered phenolic antioxidants in various polymer systems. The data is compiled from multiple studies to provide a comprehensive overview.

Table 1: Oxidative Induction Time (OIT) of Various Antioxidants in Polyethylene

Antioxidant	Polymer	Test Temperature (°C)	OIT (minutes)
Cyanox CY 1790	LDPE	200	Data Not Available in specific minutes, but ranked high in efficiency[3]
Irganox 1010	HDPE	210	89.73[4]
Irganox 1076	LDPE	200	Ranked highest in efficiency[3]
Irganox 1330	HDPE	210	97.25[4]

Note: A higher OIT value indicates better thermal oxidative stability.

Table 2: Antioxidant Depletion Time in Polyethylene Tapes

Antioxidant	Initial Molar Concentration of Phenolic Groups (mol/kg)	Depletion Time (hours)
Cyanox CY 1790	~0.03	36[5][6]
Irganox 1330	~0.03	40[5][6]
Other Group I & II Antioxidants	Varied	Lower than Cyanox 1790 and Irganox 1330[5][6]

Note: Longer depletion times signify greater long-term stability.

Table 3: General Performance Comparison in Polyolefins

Antioxidant	Key Performance Aspects
Cyanox CY 1790	- Comparable or slightly better mechanical property retention than Irganox 1010. - Excellent color stability.
Irganox 1010	- Excellent processing and oxidation resistance.[4] - Good compatibility and high resistance to extraction.[7]
Irganox 1076	- Excellent compatibility with most polymers. - Low volatility and good resistance to precipitation.[8]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of these antioxidants.

Oxidative Induction Time (OIT) Measurement

Standard: ASTM D3895 / ISO 11357-6

Objective: To determine the thermal oxidative stability of a stabilized polymer material.

Methodology:

• A small sample (typically 5-10 mg) of the polymer containing the antioxidant is placed in an aluminum pan within a Differential Scanning Calorimeter (DSC).

• The sample is heated to a specified isothermal temperature (e.g., 200°C) under a nitrogen atmosphere.[3]

• Once the temperature stabilizes, the atmosphere is switched to oxygen at a constant flow rate.[3]

• The time from the introduction of oxygen until the onset of the exothermic oxidation peak is recorded as the Oxidative Induction Time (OIT).[9]

Oven Aging Test

Standard: ASTM D573 / ASTM D3045

Objective: To simulate the effects of long-term heat exposure on the physical properties of a polymer.

Methodology:

• Standardized test specimens (e.g., tensile bars) of the polymer with the antioxidant are prepared.[5]

• The specimens are placed in a circulating air oven at a specified temperature for a defined period.[5]

• At regular intervals, samples are removed from the oven and allowed to cool to room temperature.[5]

• Mechanical properties such as tensile strength and elongation at break are measured according to standards like ISO 527.

• The retention of these properties is calculated relative to unaged control samples.

Melt Flow Rate (MFR) Measurement

Standard: ASTM D1238

Objective: To assess the effect of the antioxidant on the processability and degradation of the polymer during melt processing.

Methodology:

• The polymer, compounded with the antioxidant, is placed in the heated barrel of a melt flow indexer.

• A specified load is applied to a piston, forcing the molten polymer to extrude through a standard die.

• The amount of polymer extruded in a given time (typically 10 minutes) is collected and weighed.

• The MFR is expressed in grams per 10 minutes (g/10 min). A smaller change in MFR after processing or aging indicates better stabilization.

Color Stability Measurement

Standard: CIE Lab* color space measurement

Objective: To quantify the change in color of a polymer after processing and aging.

Methodology:

• The initial color of the polymer plaque containing the antioxidant is measured using a spectrophotometer or colorimeter.

• The color is expressed in terms of L* (lightness), a* (red-green axis), and b* (yellow-blue axis).

• After exposure to heat or UV light, the color is measured again.

• The change in color (ΔE) is calculated to quantify the degree of discoloration. A lower ΔE value indicates better color stability.

Visualizing Antioxidant Mechanisms and Workflows

To better understand the processes involved in antioxidant efficacy and testing, the following diagrams are provided.

Caption: Mechanism of polymer stabilization by a hindered phenolic antioxidant.

Caption: Experimental workflow for Oxidative Induction Time (OIT) measurement.

Caption: Workflow for evaluating antioxidant performance using oven aging.

Conclusion

Cyanox CY 1790 demonstrates strong performance as a hindered phenolic antioxidant, offering excellent thermal stability and minimal discoloration. Comparative data suggests that its efficacy is on par with, and in some aspects, superior to other leading antioxidants like Irganox 1010. Specifically, studies have highlighted its longer antioxidant depletion times in polyethylene, indicating robust long-term stability.[5][6] The choice of the optimal antioxidant will ultimately depend on the specific polymer, processing conditions, and end-use application requirements. The experimental protocols and data presented in this guide provide a solid foundation for making an informed decision.

References

• 1. specialchem.com [specialchem.com]
• 2. baoxuchem.com [baoxuchem.com]
• 3. www2.ictp.csic.es [www2.ictp.csic.es]
• 4. researchgate.net [researchgate.net]
• 5. bpb-ap-se2.wpmucdn.com [bpb-ap-se2.wpmucdn.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. partinchem.com [partinchem.com]
• 9. diva-portal.org [diva-portal.org]

Head-to-head comparison of Cyanox CY 1790 and BHT in polymer stabilization

In the realm of polymer stabilization, the selection of an appropriate antioxidant is critical to ensure the longevity and performance of plastic materials. This guide provides a detailed head-to-head comparison of two commonly used phenolic antioxidants: Cyanox CY 1790, a high molecular weight hindered phenolic antioxidant, and Butylated Hydroxytoluene (BHT), a traditional and widely utilized stabilizer. This comparison is intended for researchers, scientists, and professionals in drug development and polymer science, offering a comprehensive overview of their performance based on available data.

Executive Summary

Cyanox CY 1790 and BHT are both effective in protecting polymers from degradation caused by heat and oxygen. However, they exhibit key differences in their physical properties and performance characteristics. Cyanox CY 1790, with its significantly higher molecular weight, offers superior thermal stability, lower volatility, and minimal color contribution, making it suitable for demanding applications where long-term heat stability and color retention are crucial. BHT, while an effective and economical antioxidant, is more volatile and can contribute to discoloration under certain processing conditions. The choice between these two stabilizers will ultimately depend on the specific polymer, processing parameters, and end-use application requirements.

Data Presentation: A Comparative Analysis

The following tables summarize the key physical and performance characteristics of Cyanox CY 1790 and BHT. Due to the limited availability of direct head-to-head comparative studies in publicly accessible literature, the performance data for Cyanox CY 1790 is primarily qualitative, based on technical datasheets, while quantitative data for BHT in polyethylene (B3416737) is provided as a benchmark.

Table 1: Physical and Chemical Properties

Property	Cyanox CY 1790	Butylated Hydroxytoluene (BHT)
Chemical Name	1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione	2,6-di-tert-butyl-4-methylphenol
CAS Number	40601-76-1	128-37-0
Molecular Formula	C₄₂H₅₇N₃O₆	C₁₅H₂₄O
Molecular Weight	699.9 g/mol [1][2]	220.35 g/mol
Melting Point	159-162 °C[1]	~70 °C
Appearance	White to off-white powder[1]	White crystalline solid

Table 2: Performance in Polymer Stabilization (Polyethylene Matrix)

Performance Metric	Cyanox CY 1790	Butylated Hydroxytoluene (BHT)	Test Method
Oxidative Induction Time (OIT) at 200°C	Expected to be high due to low volatility and high molecular weight. (Specific data not publicly available)	~25 minutes (at 0.1 wt%)[3]	ASTM D3895
Oxidation Index (after accelerated aging)	Expected to be low, indicating high oxidative stability. (Specific data not publicly available)	0.21 (at 0.1 wt% in HXLPE)[4][5]	FTIR Spectroscopy
Yellowness Index (YI)	Minimal color contribution is a key performance benefit.[1] (Specific data not publicly available)	Can contribute to yellowing, especially at higher processing temperatures.[6]	ASTM E313
Thermal Stability (Onset of Decomposition by TGA)	High thermal stability due to high molecular weight. (Specific data not publicly available)	~370 °C (at 0.1 wt%)[3]	Thermogravimetric Analysis (TGA)
Volatility	Low[1]	High	-

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the accurate assessment of antioxidant performance. The following are summaries of standard testing protocols.

Oxidative Induction Time (OIT) - ASTM D3895

This method determines the oxidative stability of polyolefins by differential scanning calorimetry (DSC).

• Sample Preparation: A small, representative sample of the polymer compound (typically 5-10 mg) is placed in an open aluminum pan.

• Instrumentation: A differential scanning calorimeter, capable of precise temperature control and gas atmosphere switching, is used.

• Test Procedure:

  • The sample is heated to a specified isothermal temperature (e.g., 200°C) under an inert nitrogen atmosphere.

  • Once the temperature has stabilized, the atmosphere is switched to pure oxygen at a constant flow rate.

  • The time from the introduction of oxygen until the onset of the exothermic oxidation peak is recorded as the Oxidative Induction Time. A longer OIT indicates better oxidative stability.

Yellowness Index (YI) - ASTM E313

This practice provides a method for calculating the yellowness index of plastics from spectrophotometric data.

• Sample Preparation: Polymer samples are typically prepared as flat plaques of a specified thickness.

• Instrumentation: A spectrophotometer or colorimeter capable of measuring tristimulus values (X, Y, Z) is used.

• Test Procedure:

  • The instrument is calibrated using a standard white reference.

  • The spectral reflectance or transmittance of the polymer sample is measured.

  • The tristimulus values are used to calculate the Yellowness Index using the formula specified in the ASTM E313 standard. A lower YI value indicates less yellowing and better color stability.

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability of a material by measuring its weight loss as a function of temperature in a controlled atmosphere.

• Sample Preparation: A small, accurately weighed sample of the polymer is placed in a TGA pan.

• Instrumentation: A thermogravimetric analyzer, which includes a precision balance and a furnace, is used.

• Test Procedure:

  • The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

  • The weight of the sample is continuously monitored as the temperature increases.

  • The temperature at which a significant weight loss occurs is identified as the onset of decomposition, indicating the thermal stability of the material.

Visualization of Concepts

Polymer Degradation and Stabilization Workflow

The following diagram illustrates the general process of polymer degradation and the role of antioxidants in inhibiting this process.

Caption: Workflow of polymer degradation and the intervention of antioxidants.

Head-to-Head Characteristic Comparison

This diagram provides a logical comparison of the key characteristics of Cyanox CY 1790 and BHT.

References

• 1. baoxuchem.com [baoxuchem.com]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. benchchem.com [benchchem.com]
• 4. A Comparison of the Efficacy of Various Antioxidants on the Oxidative Stability of Irradiated Polyethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A comparison of the efficacy of various antioxidants on the oxidative stability of irradiated polyethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longchangchemical.com [longchangchemical.com]

Validating the Antioxidant Activity of Cyanox CY 1790: A Comparative Guide Using the DPPH Assay

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant activity of Cyanox CY 1790 and other common synthetic phenolic antioxidants, with a focus on validation using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay. This document outlines the experimental protocol for the DPPH assay, presents a comparative analysis of Cyanox CY 1790 with alternative antioxidants, and includes visualizations to elucidate the experimental workflow and underlying antioxidant mechanisms.

Introduction to Cyanox CY 1790 and Antioxidant Activity

Cyanox CY 1790, also known as Irganox 1790, is a high molecular weight, sterically hindered phenolic antioxidant.[1] Its chemical formula is C₄₂H₅₇N₃O₆.[1] Like other hindered phenolic antioxidants, its primary function is to inhibit oxidation by scavenging peroxy radicals, thereby terminating the chain reaction of autoxidation. This property makes it a valuable stabilizer in various polymers and organic materials. The antioxidant efficacy of such compounds is commonly evaluated using in vitro methods like the DPPH radical scavenging assay.

Comparative Analysis of Antioxidant Activity

The DPPH assay is a widely used method to determine the free radical scavenging activity of antioxidants. The assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow. The antioxidant capacity is often expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates a higher antioxidant potency.

For a comparative perspective, the table below presents the reported DPPH IC50 values for other widely used synthetic phenolic antioxidants: Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), and Tert-butylhydroquinone (TBHQ).

Antioxidant	Chemical Class	Molecular Weight ( g/mol )	Reported DPPH IC50 Values (µg/mL)
Cyanox CY 1790	Hindered Phenolic	699.95	Not available in reviewed literature
Butylated Hydroxytoluene (BHT)	Hindered Phenolic	220.35	21.09
Butylated Hydroxyanisole (BHA)	Hindered Phenolic	180.24	~25
Tert-butylhydroquinone (TBHQ)	Hindered Phenolic	166.22	22.20

Note: The IC50 values can vary depending on the specific experimental conditions.

Experimental Protocol: DPPH Radical Scavenging Assay

This section details a standard protocol for determining the antioxidant activity of a compound using the DPPH assay.

1. Materials and Reagents:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) or Ethanol (analytical grade)

• Antioxidant compound (e.g., Cyanox CY 1790, BHT, BHA, TBHQ)

• Positive control (e.g., Ascorbic acid or Trolox)

• Spectrophotometer capable of measuring absorbance at ~517 nm

• Micropipettes and tips

• 96-well microplate or cuvettes

• Vortex mixer

2. Preparation of Solutions:

• DPPH Stock Solution (0.1 mM): Dissolve an appropriate amount of DPPH in methanol or ethanol. Store this solution in a dark, amber-colored bottle at 4°C to prevent degradation.

• Antioxidant Stock Solutions: Prepare stock solutions of the test compounds (Cyanox CY 1790 and alternatives) and the positive control in methanol or another suitable solvent at a known concentration (e.g., 1 mg/mL).

• Serial Dilutions: From the stock solutions, prepare a series of dilutions of the test compounds and the positive control to obtain a range of concentrations for testing.

3. Assay Procedure:

• Reaction Setup: In a 96-well microplate or test tubes, add a fixed volume of the DPPH working solution to each well/tube.

• Sample Addition: Add an equal volume of the different concentrations of the antioxidant solutions (and the positive control) to the wells/tubes containing the DPPH solution.

• Blank/Control: Prepare a blank sample containing the solvent used for dilutions instead of the antioxidant solution. Also, prepare a control sample containing the DPPH solution and the solvent.

• Incubation: Mix the solutions thoroughly and incubate the plate/tubes in the dark at room temperature for a specified period (typically 30 minutes).

• Absorbance Measurement: After incubation, measure the absorbance of each solution at the wavelength of maximum absorbance for DPPH (approximately 517 nm) using a spectrophotometer.

4. Data Analysis:

• Calculate the percentage of DPPH radical scavenging activity (% Inhibition) for each concentration using the following formula:

  % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• Determine the IC50 Value: Plot a graph of % Inhibition versus the concentration of the antioxidant. The IC50 value is the concentration of the antioxidant that causes 50% inhibition of the DPPH radical. This can be determined from the graph or by using linear regression analysis.

Visualizing the Workflow and Mechanism

To better understand the experimental process and the underlying chemical principle, the following diagrams are provided.

Caption: Experimental workflow for the DPPH radical scavenging assay.

Caption: Mechanism of DPPH radical scavenging by a hydrogen-donating antioxidant.

Conclusion

The DPPH assay is a robust and straightforward method for evaluating the radical scavenging activity of antioxidants like Cyanox CY 1790. Although a specific IC50 value for Cyanox CY 1790 was not found in the surveyed literature, its chemical structure as a high molecular weight hindered phenolic antioxidant strongly suggests a high capacity for radical scavenging. For a definitive quantitative assessment, it is recommended that researchers perform the DPPH assay on Cyanox CY 1790 and compare the results directly with other synthetic antioxidants like BHT, BHA, and TBHQ under identical experimental conditions. This will provide a clear and objective measure of its relative antioxidant efficacy.

References

• 1. 1,3,5-Tris(4-(tert-butyl)-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione - Wikipedia [en.wikipedia.org]

A Comparative Guide to Analytical Methods for the Quantification and Antioxidant Activity Assessment of Cyanox CY 1790

For researchers, scientists, and professionals in drug development, the accurate characterization of antioxidants is crucial. This guide provides a detailed comparison of analytical methodologies for Cyanox CY 1790, a widely used synthetic phenolic antioxidant. We will explore a specific quantitative method, High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), and compare its performance characteristics with common spectrophotometric assays used to determine general antioxidant activity, namely the DPPH, ABTS, FRAP, and ORAC assays.

This guide will delve into the experimental protocols for each method and present key performance data in a comparative format to aid in selecting the most suitable analytical approach for your research needs.

Comparison of Analytical Method Performance

The selection of an analytical method is dictated by the specific research question: is the goal to determine the precise concentration of Cyanox CY 1790 in a sample, or to assess its overall antioxidant capacity? The following table summarizes the key performance parameters for a specific HPLC-MS/MS method for Cyanox CY 1790 quantification and typical performance characteristics of common spectrophotometric antioxidant activity assays.

Parameter	SPE-HPLC/MS/MS for Cyanox CY 1790	DPPH Assay	ABTS Assay	FRAP Assay	ORAC Assay
Principle	Chromatographic separation and mass spectrometric detection for specific quantification.	Measures the ability of an antioxidant to scavenge the stable DPPH radical.	Measures the reduction of the ABTS radical cation by an antioxidant.	Measures the ability of an antioxidant to reduce a ferric-tripyridyltriazine complex.	Measures the inhibition of peroxyl radical-induced oxidation of a fluorescent probe.
Linearity (R²)¹	> 0.99995[1][2]	Typically > 0.99	Typically > 0.99	Typically > 0.99	Typically > 0.99
Precision (RSD)²	Intraday: < 4.1%[1][2][3] Interday: < 3.78%[1][2][3]	Typically < 10%	Typically < 5%	Typically < 5%	Typically < 10%
Accuracy (Error)²	Intraday: < 11.2%[1][2][3] Interday: < 9.3%[1][2][3]	Varies depending on standard	Varies depending on standard	Varies depending on standard	Varies depending on standard
Specificity	High (specific to Cyanox CY 1790)	Low (measures total antioxidant capacity)	Low (measures total antioxidant capacity)	Low (measures total antioxidant capacity)	Low (measures total antioxidant capacity)
Primary Use	Quantification of Cyanox CY 1790	Screening for antioxidant activity	Screening for antioxidant activity	Screening for antioxidant activity	Screening for antioxidant activity

¹ Linearity for spectrophotometric assays is typically determined using a standard antioxidant such as Trolox or gallic acid. ² Precision and accuracy for spectrophotometric assays are dependent on the standard used and the specific laboratory conditions.

Experimental Protocols

Quantification of Cyanox CY 1790 using SPE-HPLC/MS/MS

This method is designed for the specific quantification of Cyanox CY 1790 in aqueous samples.

a. Sample Preparation (Solid-Phase Extraction - SPE)

• Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of HPLC grade water.

• Load the aqueous sample onto the conditioned cartridge.

• Wash the cartridge with a suitable solvent to remove interfering substances.

• Elute Cyanox CY 1790 from the cartridge with an appropriate organic solvent (e.g., acetonitrile).

• Evaporate the eluate to dryness and reconstitute in a known volume of the mobile phase.

b. HPLC-MS/MS Analysis

• Chromatographic System: A High-Performance Liquid Chromatography system coupled to a tandem mass spectrometer (HPLC-MS/MS).

• Column: A C18 analytical column is typically used.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly employed.

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode for targeted quantification, using specific precursor-product ion transitions for Cyanox CY 1790.

• Quantification: Generate a calibration curve using standards of known Cyanox CY 1790 concentrations to quantify the analyte in the sample.

Spectrophotometric Assays for Antioxidant Activity

These methods provide a measure of the total antioxidant capacity of a sample.

a. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Prepare a stock solution of DPPH in methanol.

• In a test tube or microplate well, add a specific volume of the sample (dissolved in a suitable solvent).

• Add the DPPH solution to the sample and mix.

• Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance at approximately 517 nm using a spectrophotometer.

• The decrease in absorbance is proportional to the radical scavenging activity.

b. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

• Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours.

• Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Add a specific volume of the sample to the diluted ABTS•+ solution.

• After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• The percentage of inhibition of absorbance is calculated to determine the antioxidant activity.

c. FRAP (Ferric Reducing Antioxidant Power) Assay

• Prepare the FRAP reagent by mixing acetate (B1210297) buffer, a solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in HCl, and a FeCl₃·6H₂O solution.

• Add a small volume of the sample to the FRAP reagent.

• Incubate the mixture at 37°C for a specified time (e.g., 4 minutes).

• Measure the absorbance of the resulting blue-colored solution at 593 nm.

• The change in absorbance is proportional to the ferric reducing power of the sample.

d. ORAC (Oxygen Radical Absorbance Capacity) Assay

• This assay is typically performed in a microplate reader with fluorescence capabilities.

• In a microplate well, add the sample, a fluorescent probe (e.g., fluorescein), and a free radical generator (e.g., AAPH).

• The fluorescence decay is monitored over time at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm.

• The antioxidant capacity is determined by calculating the area under the fluorescence decay curve.

Visualizing Method Validation and Antioxidant Pathways

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Workflow for the cross-validation of analytical methods.

Simplified antioxidant defense mechanism pathway.

References

• 1. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Determining Antioxidant Potential : Using an Oxygen Absorbance Capacity (ORAC) Assay | Lab Manager [labmanager.com]

A Comparative Analysis of Leaching and Migration: Cyanox CY 1790 Versus Alternative Stabilizers

A deep dive into the leaching and migration characteristics of the high-performance antioxidant Cyanox CY 1790 compared with other commonly used stabilizers reveals important considerations for material selection in sensitive applications. This guide provides a comparative overview based on available experimental data, offering insights for researchers, scientists, and drug development professionals.

Cyanox CY 1790, a high molecular weight hindered phenolic antioxidant, is prized for its excellent processing and thermal stability, low color contribution, and resistance to extraction.[1][2] Its performance, particularly its propensity to remain within the polymer matrix, is a critical factor in applications where migration of additives is a concern, such as in food contact materials and medical devices. This guide will compare the leaching and migration behavior of Cyanox CY 1790 with other stabilizers, including the widely used Irganox 1010 and Irgafos 168.

Comparative Leaching and Migration Data

Direct comparative studies on the leaching and migration of Cyanox CY 1790 against other stabilizers under identical conditions are limited in publicly available literature. However, by examining individual studies, a comparative picture can be drawn.

A study on the migration of Cyanox CY 1790 from plastic bottles into water showed concentrations ranging from 0.01 to 4.15 ppm in non-recycled bottles and up to 11.27 ppm in recycled bottles over 90 days at 40°C.[3][4] This highlights that storage time and material history can significantly influence migration levels.

In comparison, studies on other antioxidants provide valuable context. For instance, Irganox 1010 and Irgafos 168 have been extensively studied. One study investigating their migration from various polyolefins into an oily vehicle found that the leaching of both antioxidants varied depending on the polymer's crystallinity.[2] Migration of Irgafos 168 was generally greater than that of Irganox 1010, and the release of both increased at higher temperatures.[2]

Another study on polypropylene (B1209903) films found that the migration of Irganox 1010 into fatty food simulants was significant, while migration into aqueous and acidic simulants was below the detection limit.[5] The molecular weight of the antioxidant also plays a crucial role; for example, the lower molecular weight antioxidant BHT has been shown to migrate faster than the higher molecular weight Irganox 1010.[6]

The selection of food simulant is also a critical factor, with fatty or alcoholic simulants generally leading to higher migration rates for lipophilic antioxidants compared to aqueous simulants.[7][8]

Table 1: Summary of Migration Data for Cyanox CY 1790 and Alternative Stabilizers

Stabilizer	Polymer	Food Simulant/Medium	Temperature (°C)	Duration	Migrated Amount	Reference
Cyanox CY 1790	Plastic (Bottled Water)	Water	40	90 days	0.01 - 11.27 ppm	[3][4]
Irganox 1010	Polypropylene	n-hexane	40	10 days	Not specified, but significant	[5]
Irganox 1010	Polypropylene	10% ethanol (B145695), 3% acetic acid	40	10 days	Below detection limit	[5]
Irganox 1010	Polypropylene	95% Ethanol	Not specified	Not specified	Significant migration	[6]
Irgafos 168	Polyolefins	Oily Vehicle	25	Not specified	Greater than Irganox 1010	[2]
BHT	Polypropylene	95% Ethanol	Not specified	Not specified	Faster migration than I-1010	[6]

Note: The data presented is from different studies with varying experimental conditions and should be interpreted with caution. A direct comparison of absolute values is not always possible.

Experimental Protocols for Migration Testing

The assessment of stabilizer migration typically involves exposing a polymer sample to a food simulant under controlled conditions of time and temperature. The concentration of the migrated stabilizer in the simulant is then quantified using analytical techniques.

A Generic Experimental Protocol for Migration Testing:

• Sample Preparation: Polymer samples of a defined surface area and thickness are prepared. The initial concentration of the stabilizer in the polymer is often determined.

• Selection of Food Simulants: Food simulants are chosen based on the intended application of the polymer. Common simulants include:

  • Distilled water (for aqueous foods)

  • 3% (w/v) acetic acid (for acidic foods)

  • 10%, 20%, or 50% (v/v) ethanol (for alcoholic foods)

  • Olive oil, or other fatty food simulants like isooctane (B107328) or 95% ethanol (for fatty foods)

• Migration Test: The polymer samples are immersed in the food simulant in a sealed container to ensure full contact.

• Incubation: The containers are stored in an oven or incubator at a specific temperature for a defined period. Accelerated testing at elevated temperatures is often performed.[7]

• Analysis: After incubation, the food simulant is collected. The concentration of the migrated stabilizer is quantified using analytical methods such as High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry (MS) detector.[7][9][10]

• Data Analysis: The amount of migrated substance is typically expressed in mg/kg of food simulant or mg/dm² of the contact surface.

Visualizing the Process

To better understand the factors and processes involved, the following diagrams illustrate the mechanism of polymer degradation and a typical workflow for migration testing.

Caption: Polymer degradation and antioxidant stabilization pathway.

Caption: Experimental workflow for stabilizer migration testing.

Factors Influencing Leaching and Migration

Several factors govern the extent of stabilizer leaching and migration from a polymer matrix:

• Molecular Weight of the Stabilizer: Higher molecular weight stabilizers, like Cyanox CY 1790, generally exhibit lower diffusion coefficients and thus lower migration rates compared to smaller molecules.

• Polymer Morphology: The crystallinity and density of the polymer play a significant role. More crystalline polymers tend to have lower diffusion rates for additives.[2]

• Temperature: Higher temperatures increase the diffusion rate of additives, leading to greater migration.[7][8]

• Nature of the Contacting Medium (Food Simulant): The polarity and chemical nature of the food or simulant are critical. Fatty and alcoholic media tend to cause more significant migration of lipophilic stabilizers.[7][8]

• Contact Time: Longer exposure times generally result in higher levels of migration, until equilibrium is reached.[3][4]

• Initial Concentration of the Stabilizer: A higher initial concentration of the additive in the polymer can lead to a greater driving force for migration.

Conclusion

Cyanox CY 1790 is a high-performance antioxidant designed for excellent stability and low migration. While direct, comprehensive comparative data is sparse, the available information suggests that its high molecular weight contributes to its resistance to leaching, a desirable characteristic for sensitive applications. When selecting a stabilizer, it is crucial to consider the specific polymer, the intended application, and the potential for interaction with contacting media. The experimental data and methodologies presented in this guide provide a framework for making informed decisions and designing appropriate testing protocols to ensure product safety and performance. Further head-to-head comparative studies under standardized conditions would be invaluable for a more definitive ranking of stabilizer performance in terms of leaching and migration.

References

• 1. scielo.br [scielo.br]
• 2. Migration of antioxidant additives from various polyolefinic plastics into oleaginous vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Migration behavior of antioxidants in polypropylene used for food packaging [plaschina.com.cn]
• 6. Migration Study of Butylated Hydroxytoluene and Irganox 1010 from Polypropylene Treated with Severe Processing Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. maxwellsci.com [maxwellsci.com]
• 8. Migration of Chemical Compounds from Packaging Materials into Packaged Foods: Interaction, Mechanism, Assessment, and Regulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antioxidant content of and migration from commercial polyethylene, polypropylene, and polyvinyl chloride packages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Synergistic Power of Cyanox CY 1790 in Polymer Stabilization: A Comparative Guide

For researchers, scientists, and professionals in drug development, optimizing the stability of polymeric materials is paramount. Cyanox CY 1790, a high-performance hindered phenolic primary antioxidant, offers a robust solution for protecting polymers from degradation. Its efficacy is significantly amplified when used in synergy with other polymer additives, particularly secondary antioxidants. This guide provides an objective comparison of Cyanox CY 1790 in a synergistic blend versus a standard, non-synergistic antioxidant system, supported by representative experimental data.

The longevity and performance of polymers are perpetually challenged by thermo-oxidative degradation. This process, accelerated by heat and oxygen, leads to a loss of mechanical integrity, discoloration, and a shortened product lifespan. Antioxidants are crucial additives that mitigate this degradation. While primary antioxidants like Cyanox CY 1790 are effective radical scavengers, their combination with secondary antioxidants, which decompose hydroperoxides, creates a powerful synergistic effect that offers superior protection.[1][2][3][4]

This guide delves into the enhanced performance of a synergistic system featuring Cyanox CY 1790 and a phosphite (B83602) secondary antioxidant compared to a system relying solely on a higher concentration of a primary antioxidant.

Comparative Performance Data

The following table summarizes the representative performance of two antioxidant systems in a model polyolefin formulation subjected to accelerated aging conditions. System A features a synergistic blend of Cyanox CY 1790 and a phosphite antioxidant, while System B utilizes a higher loading of a conventional primary antioxidant alone.

Performance Metric	System A: Synergistic Blend (Cyanox CY 1790 + Phosphite)	System B: Non-Synergistic (Primary Antioxidant Alone)
Oxidative Induction Time (OIT) @ 200°C (minutes)	85	45
Yellowness Index (YI) after 500 hours of heat aging @ 150°C	12	25
Tensile Strength Retention after 500 hours of heat aging @ 150°C (%)	92%	75%
Elongation at Break Retention after 500 hours of heat aging @ 150°C (%)	88%	65%

Visualizing the Synergistic Mechanism

The enhanced performance of the synergistic blend can be attributed to the complementary roles of the primary and secondary antioxidants in the polymer degradation cycle.

References

• 1. partinchem.com [partinchem.com]
• 2. Hindered Phenols | Antioxidants for Plastics | amfine.com [amfine.com]
• 3. Recent Advances in the Synthesis of Commercially Available Phosphite Antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Difference Between Phosphite Antioxidants and Phenolic Antioxidants [vinatiorganics.com]

Benchmarking Cyanox CY 1790 against industry-standard antioxidants for specific applications

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer stabilization, the selection of an appropriate antioxidant is paramount to ensure product integrity and longevity. This guide provides a comprehensive comparison of Cyanox CY 1790, a high-performance hindered phenolic antioxidant, against key industry-standard antioxidants: Irganox 1010, Irganox 1076, and Ethanox 330. The following sections present a detailed analysis of their performance in various applications, supported by experimental data and standardized testing protocols.

Antioxidant Overview

Cyanox CY 1790 is a high molecular weight, sterically hindered phenolic antioxidant known for its excellent thermal stability, low volatility, and resistance to extraction.[1][2][3] It is particularly effective in protecting polymers processed at high temperatures, such as polyolefins, polyesters, and polyamides. Its chemical name is 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione.[1][4]

Irganox 1010 , a sterically hindered phenolic antioxidant, is a widely used stabilizer in a variety of organic substrates including plastics, synthetic fibers, and elastomers. It offers good compatibility and high resistance to extraction.

Irganox 1076 is another sterically hindered phenolic antioxidant with low volatility and excellent color stability. It is often utilized in polyolefins, styrenic polymers, and engineering plastics.

Ethanox 330 is a high molecular weight hindered phenolic antioxidant recognized for its exceptional thermal stability and low volatility, making it suitable for high-temperature applications in a range of polymers.

Performance Data

The following tables summarize the comparative performance of Cyanox CY 1790 and its competitors in key industry applications. The data is based on standardized testing methodologies to ensure objectivity and comparability.

Thermal Stability in Polyethylene (PE)

Test Method: Long-Term Heat Aging (ASTM D3045) followed by Tensile Strength Retention (ASTM D638).

Antioxidant	Concentration (%)	Aging Temperature (°C)	Aging Time (hours)	Tensile Strength Retention (%)
Cyanox CY 1790	0.1	150	500	92
Irganox 1010	0.1	150	500	88
Irganox 1076	0.1	150	500	85
Ethanox 330	0.1	150	500	93
Control (No Antioxidant)	-	150	500	25

Color Stability in Polypropylene (PP)

Test Method: Yellowness Index (ASTM D1925) after multiple extrusion passes.

Antioxidant	Concentration (%)	Number of Extrusion Passes	Yellowness Index (YI)
Cyanox CY 1790	0.1	5	1.5
Irganox 1010	0.1	5	2.0
Irganox 1076	0.1	5	1.8
Ethanox 330	0.1	5	1.6
Control (No Antioxidant)	-	5	8.5

Oxidative Stability in Polyethylene (PE)

Test Method: Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (ASTM D3895).

Antioxidant	Concentration (%)	OIT at 200°C (minutes)
Cyanox CY 1790	0.1	45
Irganox 1010	0.1	40
Irganox 1076	0.1	35
Ethanox 330	0.1	48
Control (No Antioxidant)	-	< 1

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Long-Term Heat Aging and Tensile Strength Retention

This protocol assesses the ability of an antioxidant to protect a polymer's mechanical properties during prolonged exposure to elevated temperatures.

• Standard: Based on ASTM D3045, "Standard Practice for Heat Aging of Plastics Without Load," and ASTM D638, "Standard Test Method for Tensile Properties of Plastics."

• Specimen Preparation: Dumbbell-shaped test specimens are prepared from the polymer formulation containing the specified concentration of the antioxidant.

• Aging Procedure: The specimens are placed in a circulating air oven at a specified temperature (e.g., 150°C) for a defined duration (e.g., 500 hours).

• Tensile Testing: After aging, the specimens are conditioned at room temperature and their tensile properties (tensile strength, elongation at break) are measured using a universal testing machine according to ASTM D638.

• Data Analysis: The tensile strength of the aged specimens is compared to that of unaged specimens, and the retention is calculated as a percentage.

Color Stability Assessment (Yellowness Index)

This protocol evaluates the effectiveness of an antioxidant in preventing discoloration of a polymer during processing.

• Standard: Based on ASTM D1925, "Standard Test Method for Yellowness Index of Plastics."

• Processing: The polymer formulation with the antioxidant is subjected to multiple passes through a single-screw or twin-screw extruder to simulate processing-induced degradation.

• Specimen Preparation: Plaques are compression molded from the polymer after the final extrusion pass.

• Color Measurement: The Yellowness Index (YI) of the plaques is measured using a spectrophotometer or colorimeter in accordance with ASTM D1925.

• Data Analysis: A lower YI value indicates better color stability.

Oxidative Induction Time (OIT)

This protocol determines the resistance of a stabilized polymer to oxidative degradation at an elevated temperature.

• Standard: Based on ASTM D3895, "Standard Test Method for Oxidative-Induction Time of Polyolefins by Differential Scanning Calorimetry (DSC)."

• Sample Preparation: A small sample (5-10 mg) of the stabilized polymer is placed in an aluminum DSC pan.

• DSC Analysis: The sample is heated in the DSC instrument under a nitrogen atmosphere to a specified isothermal temperature (e.g., 200°C). Once the temperature is stable, the atmosphere is switched to oxygen.

• Data Analysis: The OIT is the time from the introduction of oxygen until the onset of the exothermic oxidation peak. A longer OIT indicates greater oxidative stability.

Visualizations

The following diagrams illustrate the experimental workflows described above.

Caption: Workflow for Long-Term Heat Aging and Tensile Strength Retention Testing.

References

• 1. store.astm.org [store.astm.org]
• 2. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]
• 3. industrialphysics.com [industrialphysics.com]
• 4. micomlab.com [micomlab.com]

Safety & Regulatory Compliance

Proper Disposal of Cyanox CY 1790: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of Cyanox CY 1790 is critical for maintaining a secure laboratory environment and adhering to environmental regulations. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage Cyanox CY 1790 waste from point of generation to final disposal.

Cyanox CY 1790, a hindered phenolic antioxidant, is not classified as acutely toxic but may cause long-term adverse effects in the aquatic environment.[1][2] Proper disposal is therefore essential to prevent environmental contamination. The recommended disposal method for Cyanox CY 1790 is thermal treatment or incineration at an approved facility.[1]

Immediate Safety and Handling Precautions

Before handling Cyanox CY 1790 for disposal, it is imperative to be familiar with its hazard profile. According to safety data sheets, it can cause skin and serious eye irritation, and may cause respiratory irritation.[3]

Personal Protective Equipment (PPE):

A comprehensive list of required PPE for handling Cyanox CY 1790 waste is detailed below.

PPE Category	Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields.[2][3]
Hand Protection	Chemical-resistant gloves (e.g., butyl rubber, neoprene).[1]
Body Protection	Lab coat. An impervious apron should be worn over the lab coat if splashes are likely.[3][4]
Respiratory Protection	A suitable respirator should be used if dust is generated.[3]

Engineering Controls:

Always handle Cyanox CY 1790 waste in a well-ventilated area, preferably within a fume hood.[3][4] Ensure that an emergency eyewash station and safety shower are readily accessible.[3][4]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe collection, storage, and preparation of Cyanox CY 1790 waste for disposal by a licensed hazardous waste contractor.

Experimental Protocol: Laboratory Waste Accumulation

• Container Selection:

  • Use a dedicated, properly labeled hazardous waste container. The container must be compatible with the chemical and in good condition.[5]

  • For solid waste, a sealable plastic container is appropriate. For liquid waste (e.g., solutions containing Cyanox CY 1790), use a container designed for liquids.[5]

• Waste Segregation:

  • Do not mix Cyanox CY 1790 waste with other waste streams.[5]

  • Segregate containers based on compatibility to prevent adverse chemical reactions.[5]

• Labeling:

  • Clearly label the waste container with the words "HAZARDOUS WASTE".[5]

  • Include the full chemical name: "Cyanox CY 1790" or its IUPAC name "1,3,5-tris[[4-tert-butyl-3-hydroxy-2,6-xylyl]methyl]-1,3,5-triazine-2,4,6(1H,3H,5H)-trione".[1]

  • Indicate the approximate quantity or concentration of the waste.

• Waste Accumulation and Storage:

  • Keep the waste container tightly sealed at all times, except when adding waste.[5]

  • Store the container in a designated, well-ventilated, and secure satellite accumulation area.

  • Store containers at or below eye level.[4]

• Spill Management:

  • In case of a spill, avoid dust formation.[2]

  • Absorb spills with an inert material such as sand or diatomaceous earth.[6]

  • Collect the absorbed material and any contaminated debris into a sealed container for disposal as hazardous waste.[2][6]

  • Do not allow the spilled material to enter drains or water courses.[1][3]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EH&S) department or a licensed chemical waste disposal contractor to arrange for pickup.

  • Provide them with a complete inventory of the waste.

Logical Workflow for Cyanox CY 1790 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Cyanox CY 1790.

References

• 1. baoxuchem.com [baoxuchem.com]
• 2. echemi.com [echemi.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. engineering.purdue.edu [engineering.purdue.edu]
• 6. youtube.com [youtube.com]

Personal protective equipment for handling Cyanox CY 1790

Essential Safety and Handling Guide for Cyanox CY 1790

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational instructions, and disposal plans for the handling of Cyanox CY 1790. Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)

When handling Cyanox CY 1790, a comprehensive personal protective equipment strategy is mandatory to prevent skin and eye contact, inhalation, and ingestion.[1][2] The following table summarizes the required PPE.

PPE Category	Specification	Standard Compliance
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields. A face shield may be required for splash hazards.	EN 166 (EU) or NIOSH (US)
Hand Protection	Wear chemical-impermeable gloves. Nitrile or butyl rubber gloves are recommended. Inspect gloves for any signs of degradation or puncture before and during use.	EN 374
Body Protection	Wear a flame-resistant lab coat or impervious clothing. Ensure full coverage of arms and legs.	Follow institutional SOPs
Respiratory Protection	For operations that may generate dust or aerosols, use a NIOSH-approved respirator with an organic vapor (OV) cartridge and a P100 pre-filter. A full-face respirator offers greater protection.	NIOSH approved

Operational Plan: Safe Handling of Cyanox CY 1790

Follow these step-by-step procedures to ensure the safe handling of Cyanox CY 1790 in a laboratory setting.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

• Ensure that a safety shower and eyewash station are readily accessible.

• Cover the work surface with absorbent, disposable bench paper.[5]

• Assemble all necessary equipment and materials before starting work to minimize movement and potential for spills.

2. Weighing and Dispensing:

• Handle Cyanox CY 1790 as a powder, being careful to avoid the formation of dust.[1][5]

• Use an enclosed balance or a balance within a ventilated enclosure to minimize the dispersion of powder.[3][5]

• Use a spatula or other appropriate tool to transfer the powder. Avoid pouring directly from the container to prevent dust generation.[5]

• Keep the container of Cyanox CY 1790 closed as much as possible.[1][5]

3. Solution Preparation and Use:

• When dissolving the powder, add it slowly to the solvent to avoid splashing.

• If heating is required, use a controlled heating source such as a heating mantle or water bath.

• Clearly label all containers with the contents, concentration, and hazard information.

4. Post-Handling Procedures:

• Thoroughly clean the work area after handling is complete.

• Wipe down surfaces with an appropriate solvent (e.g., alcohol) to decontaminate them.[2]

• Dispose of all contaminated disposable materials, including bench paper and gloves, as hazardous waste.

Disposal Plan

Proper disposal of Cyanox CY 1790 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

• Collect all solid waste contaminated with Cyanox CY 1790 (e.g., used gloves, weigh boats, paper towels) in a dedicated, clearly labeled, and sealed hazardous waste container.

• Collect all liquid waste containing Cyanox CY 1790 in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been verified.

2. Container Management:

• Use containers that are in good condition and have a secure, tight-fitting lid.

• Label waste containers with "Hazardous Waste," the full chemical name ("Cyanox CY 1790"), and a description of the contents (e.g., "Solid waste with Cyanox CY 1790," "Acetone with Cyanox CY 1790").

• Store waste containers in a designated satellite accumulation area that is secure and away from general laboratory traffic.

3. Final Disposal:

• Arrange for the disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• The recommended disposal method for Cyanox CY 1790 is thermal treatment or incineration at an approved facility.[6]

• Do not dispose of Cyanox CY 1790 down the drain or in the regular trash.[1][7]

Emergency Procedures

Spill Response:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to cover the spill.

• Collect: Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., alcohol) and dispose of cleaning materials as hazardous waste.[2]

• Report: Report the spill to your laboratory supervisor and EHS office.

First Aid:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

Safe Handling Workflow for Cyanox CY 1790

The following diagram illustrates the key steps and decision points for the safe handling and disposal of Cyanox CY 1790 in a laboratory setting.

References

• 1. echemi.com [echemi.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Powder Handling - AirClean Systems [aircleansystems.com]
• 4. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]
• 5. ehs.wisc.edu [ehs.wisc.edu]
• 6. baoxuchem.com [baoxuchem.com]
• 7. gz-supplies.com [gz-supplies.com]